Potassium methyl sulfate

• CAS: 562-54-9

Core Science & Biosynthesis

In-Depth Technical Guide to the Physical and Chemical Properties of Potassium Methyl Sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Potassium methyl sulfate (B86663) (KCH₃SO₄), also known as methyl potassium sulfate or sulfuric acid monomethyl ester potassium salt, is an organosulfur compound with significant utility in chemical synthesis and various industrial applications. Its role as a methylating agent, in particular, makes it a compound of interest for researchers in organic chemistry and drug development. This technical guide provides a comprehensive overview of the physical and chemical properties of potassium methyl sulfate, including detailed experimental protocols and visualizations to support laboratory work and theoretical understanding.

Physical Properties

Potassium methyl sulfate is a white, crystalline powder under standard conditions.[1][2][3] It is known to be hygroscopic, meaning it readily absorbs moisture from the atmosphere.[2][3] Therefore, it should be stored in a tightly sealed container in a dry environment.[1]

Quantitative Physical Data

A summary of the key physical properties of potassium methyl sulfate is presented in the table below.

Property	Value	References
Molecular Formula	CH₃KO₄S	[4]
Molecular Weight	150.20 g/mol	[4]
Appearance	White crystalline powder	[1][2][3]
Melting Point	212-217 °C	[2][3]
Solubility in Water	Soluble	[3][5]
Solubility in Methanol (B129727)	Slightly Soluble	[2][3]
Density	1.602 g/cm³	[3]

Spectroscopic Data

• Infrared (IR) Spectroscopy: The IR spectrum of potassium methyl sulfate is available in public databases such as PubChem and ChemicalBook.[4][6] Key absorptions are expected for S=O and C-O stretching, characteristic of the methyl sulfate group.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are also available in public databases.[4][7] The ¹H NMR spectrum would show a characteristic singlet for the methyl protons, and the ¹³C NMR would show a signal for the methyl carbon.

Chemical Properties and Reactivity

Potassium methyl sulfate is a stable compound under normal storage conditions at room temperature in a closed container.[1] However, it exhibits reactivity characteristic of alkyl sulfates, primarily acting as a methylating agent.

Stability and Decomposition

The compound is stable under normal temperatures and pressures.[8] Conditions to avoid include incompatible materials, dust generation, excess heat, and strong oxidants.[1] Hazardous decomposition products upon heating include carbon monoxide, carbon dioxide, oxides of potassium, and sulfur oxides (SOx).[1]

Hydrolysis

In aqueous solutions, the methyl sulfate anion undergoes hydrolysis to produce methanol and bisulfate. This reaction is subject to both acid and base catalysis. The uncatalyzed hydrolysis in neutral solution is a very slow process.[5]

The kinetic parameters for the hydrolysis of the methyl sulfate anion at 25 °C have been reported:[5]

Condition	Rate Constant (s⁻¹)	ΔH‡ (kcal/mol)	TΔS‡ (kcal/mol at 25°C)
Uncatalyzed	2 x 10⁻¹¹	-	-
1 M HCl	1.7 x 10⁻⁸	24.6	-3.9
1 M KOH	8.3 x 10⁻⁸	18.8	-8.2

Methylation Reactions

Potassium methyl sulfate is an effective methylating agent. The methyl group is susceptible to nucleophilic attack, proceeding via a bimolecular nucleophilic substitution (Sₙ2) mechanism.[9] A nucleophile attacks the electrophilic carbon of the methyl group, leading to the displacement of the potassium sulfate leaving group.[9]

Experimental Protocols

Synthesis of Potassium Methyl Sulfate

A common method for the laboratory synthesis of potassium methyl sulfate involves the reaction of dimethyl sulfate with a potassium salt, such as potassium carbonate, in a suitable solvent like acetone.[10]

Materials:

• Dimethyl sulfate ((CH₃)₂SO₄)

• Potassium carbonate (K₂CO₃), anhydrous

• Acetone

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend anhydrous potassium carbonate (1.5 equivalents) in acetone.

• With vigorous stirring, add dimethyl sulfate (1.0 equivalent) dropwise to the suspension at room temperature.

• After the addition is complete, heat the reaction mixture to reflux and maintain for 6-8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Remove the inorganic salts by filtration through a Büchner funnel.

• Wash the filter cake with a small amount of acetone.

• Combine the filtrate and the washings, and concentrate the solution under reduced pressure using a rotary evaporator to yield the crude potassium methyl sulfate.

• The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water.

Determination of Melting Point (General Protocol using a Mel-Temp Apparatus)

Apparatus:

• Mel-Temp apparatus or similar melting point apparatus

• Capillary tubes (sealed at one end)

• Mortar and pestle

Procedure:

• Ensure the potassium methyl sulfate sample is completely dry. If necessary, grind the crystalline powder to a fine consistency using a mortar and pestle.

• Pack the dry sample into a capillary tube to a height of 2-3 mm by tapping the sealed end of the tube on a hard surface.[11][12]

• Place the packed capillary tube into the heating block of the Mel-Temp apparatus.[11]

• If the approximate melting point is unknown, a rapid preliminary heating can be performed to determine an approximate range.

• For an accurate measurement, heat the block rapidly to about 15-20 °C below the expected melting point.[11]

• Then, decrease the heating rate to approximately 1-2 °C per minute.[11][12]

• Record the temperature at which the first drop of liquid appears (the beginning of the melting range) and the temperature at which the entire sample has melted (the end of the melting range).[11]

Determination of Solubility (General Protocol)

Materials:

• Potassium methyl sulfate

• Solvent (e.g., deionized water, methanol)

• Analytical balance

• Volumetric flasks

• Stirring plate and magnetic stir bars

• Constant temperature bath

Procedure:

• Prepare a saturated solution by adding an excess amount of potassium methyl sulfate to a known volume of the solvent in a flask.

• Stir the mixture vigorously at a constant temperature for a prolonged period (e.g., 24 hours) to ensure equilibrium is reached.

• After stirring, allow the undissolved solid to settle.

• Carefully withdraw a known volume of the clear supernatant liquid.

• Determine the concentration of potassium methyl sulfate in the aliquot. This can be done by evaporating the solvent and weighing the solid residue, or by a suitable analytical technique such as ion chromatography.

• Calculate the solubility in grams of solute per 100 mL of solvent.

Purity Analysis by Ion Chromatography (General Protocol for Alkyl Sulfates)

Ion chromatography (IC) with suppressed conductivity detection is a suitable method for the analysis of alkyl sulfates.[1][13]

Instrumentation:

• Ion chromatograph equipped with a suppressor and a conductivity detector

• Anion-exchange column suitable for the separation of organic anions

Reagents:

• High-purity deionized water

• Eluent (e.g., a solution of sodium carbonate and sodium bicarbonate)[14]

• Potassium methyl sulfate standard

Procedure:

• Standard Preparation: Prepare a stock standard solution of potassium methyl sulfate in deionized water. From the stock solution, prepare a series of calibration standards of known concentrations.

• Sample Preparation: Accurately weigh a sample of the potassium methyl sulfate to be analyzed and dissolve it in a known volume of deionized water. Dilute as necessary to fall within the concentration range of the calibration standards.

• Chromatographic Conditions: Set up the ion chromatograph with the appropriate column and eluent. The specific conditions (eluent concentration, flow rate, column temperature) will need to be optimized for the specific instrument and column used.

• Analysis: Inject the calibration standards and the sample solution into the ion chromatograph.

• Quantification: Create a calibration curve by plotting the peak area of the methyl sulfate anion against the concentration of the standards. Determine the concentration of methyl sulfate in the sample by comparing its peak area to the calibration curve. The purity can then be calculated.

Mandatory Visualizations

Hydrolysis of Methyl Sulfate Anion

The following diagram illustrates the pathways for the hydrolysis of the methyl sulfate anion in aqueous solution.

Caption: Hydrolysis pathways of the methyl sulfate anion.

Sₙ2 Methylation Reaction

This diagram shows the general mechanism for the Sₙ2 methylation of a nucleophile by potassium methyl sulfate.

Caption: Sₙ2 mechanism for methylation by potassium methyl sulfate.

Experimental Workflow: Synthesis and Purification

The following diagram outlines a typical laboratory workflow for the synthesis and purification of potassium methyl sulfate.

Caption: Workflow for the synthesis and purification of potassium methyl sulfate.

References

• 1. Analysis of alkyl sulfates in protein solutions by isocratic and gradient ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Potassium methyl sulfate CAS#: 562-54-9 [m.chemicalbook.com]
• 3. lookchem.com [lookchem.com]
• 4. Potassium methyl sulfate | CH3KO4S | CID 2733094 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Potassium methyl sulfate | 562-54-9 | Benchchem [benchchem.com]
• 6. Potassium methyl sulfate(562-54-9) IR Spectrum [m.chemicalbook.com]
• 7. spectrabase.com [spectrabase.com]
• 8. Potassium Methyl Sulfate | CAS#:562-54-9 | Chemsrc [chemsrc.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. benchchem.com [benchchem.com]
• 11. Mel-Temp Melting Point Apparatus [orgchemboulder.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Determination of sulfonic acids and alkylsulfates by ion chromatography in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.usgs.gov [pubs.usgs.gov]

In-Depth Technical Guide: Potassium Methyl Sulfate (CAS 562-54-9)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Potassium methyl sulfate (B86663) (CAS 562-54-9) is a chemical compound with the formula CH₃KO₄S.[1][2] It is the potassium salt of methylsulfuric acid. Primarily recognized for its role as a potent methylating agent in organic synthesis, it serves as a crucial reagent in the production of various pharmaceuticals, agrochemicals, and other specialty chemicals.[1][2] This technical guide provides a comprehensive overview of its chemical properties, synthesis, mechanisms of action, and applications relevant to research and drug development.

Chemical and Physical Properties

Potassium methyl sulfate is a white, crystalline powder.[1][2] It is soluble in water and slightly soluble in methanol.[3] Key quantitative properties are summarized in the table below for easy reference.

Property	Value	Reference
Molecular Formula	CH₃KO₄S	[4]
Molecular Weight	150.20 g/mol	[4]
CAS Number	562-54-9	[4]
EC Number	209-231-3	[5]
Melting Point	212-217 °C	[6]
Water Solubility	Soluble	[6]
SMILES	COS(=O)(=O)[O-].[K+]	[5]
InChI	InChI=1S/CH4O4S.K/c1-5-6(2,3)4;/h1H3,(H,2,3,4);/q;+1/p-1	[5]
InChIKey	WBGWGHYJIFOATF-UHFFFAOYSA-M	[5]

Synthesis of Potassium Methyl Sulfate

The synthesis of potassium methyl sulfate can be achieved through several established methods. The two primary routes are direct acid-base neutralization and salt metathesis reaction.

Experimental Protocol: Direct Acid-Base Neutralization

This is the most common and straightforward method for producing potassium methyl sulfate.[7]

Materials:

• Methyl sulfuric acid

• Potassium hydroxide (B78521) (KOH)

• Aqueous or ethanolic solution

Procedure:

• Prepare a solution of methyl sulfuric acid in either water or ethanol.

• Carefully and stepwise, add potassium hydroxide to the methyl sulfuric acid solution.

• Maintain the reaction temperature between 0 and 5°C to minimize side reactions, such as alkaline hydrolysis.[7]

• The reaction results in the formation of potassium methyl sulfate and water.

• The product can then be isolated through appropriate purification techniques.

Experimental Protocol: Salt Metathesis Reaction

An alternative synthesis route involves a salt metathesis reaction between dimethyl sulfate and potassium carbonate.[7]

Materials:

• Dimethyl sulfate

• Potassium carbonate (K₂CO₃)

• Polar aprotic solvent

Procedure:

• Dissolve dimethyl sulfate and potassium carbonate in a suitable polar aprotic solvent.

• The reaction proceeds with the evolution of carbon dioxide gas, necessitating careful pressure management, particularly on a larger scale.[7]

• Potassium methyl sulfate is formed as a product of this reaction.

• Isolate and purify the resulting potassium methyl sulfate.

A generalized workflow for the synthesis of potassium methyl sulfate is depicted in the following diagram:

A generalized workflow for the synthesis of Potassium Methyl Sulfate.

Mechanism of Action and Applications in Drug Development

The primary utility of potassium methyl sulfate in a research and drug development context is as a methylating agent.[1][2] It participates in nucleophilic substitution reactions to introduce a methyl group to a variety of nucleophiles.

Mechanism as a Methylating Agent

The methyl transfer from potassium methyl sulfate proceeds via a bimolecular nucleophilic substitution (Sₙ2) mechanism.[7] In this reaction, a nucleophile attacks the electrophilic methyl carbon, leading to the cleavage of the C-O bond and the displacement of potassium sulfate as the leaving group.[7] The methyl sulfate anion is a highly efficient methylating agent in aqueous solutions, reacting spontaneously with oxygen and nitrogen nucleophiles.[7]

The Sₙ2 mechanism of methylation is illustrated in the diagram below:

The Sₙ2 mechanism of methylation by Potassium Methyl Sulfate.

Applications in Organic Synthesis

Potassium methyl sulfate is employed in the synthesis of a wide range of organic compounds, including esters and ethers.[1] Its utility as a methylating agent is significant in the pharmaceutical industry for the synthesis of active pharmaceutical ingredients (APIs) and their intermediates.

Biological Research Applications

In biochemical research, potassium methyl sulfate has been used in studies related to ion transport and muscle physiology. It has been shown to influence the uptake of certain compounds in skeletal muscle.[8]

Toxicology and Safety Information

Potassium methyl sulfate is considered a hazardous substance.[6] It may cause eye, skin, and respiratory tract irritation.[9] Ingestion may lead to gastrointestinal irritation.[9] Chronic effects may be delayed.[9]

Safety Precautions:

• Handling: Use in a well-ventilated area.[10] Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a respirator.[10] Avoid contact with eyes, skin, and clothing.[10]

• Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[10] Keep containers tightly closed.[10]

• Disposal: Dispose of in accordance with federal, state, and local regulations.[10]

The following table summarizes the GHS hazard statements for potassium methyl sulfate:

Hazard Code	Hazard Statement	Reference
H302	Harmful if swallowed	[4]
H315	Causes skin irritation	[4]
H319	Causes serious eye irritation	[4]
H335	May cause respiratory irritation	[4]
H350	May cause cancer	[4]

Conclusion

Potassium methyl sulfate is a versatile and important reagent in chemical synthesis, with particular relevance to the pharmaceutical industry. Its primary function as a methylating agent allows for the efficient synthesis of a variety of organic molecules. A thorough understanding of its properties, synthesis, and safe handling is crucial for researchers and drug development professionals who may utilize this compound in their work. While not a therapeutic agent itself, its role as a key building block in the synthesis of pharmaceuticals underscores its importance in the drug development pipeline.

References

• 1. Page loading... [guidechem.com]
• 2. neb.com [neb.com]
• 3. Traditional Methods of Cell Lysis | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. Potassium methyl sulfate | CH3KO4S | CID 2733094 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. bitesizebio.com [bitesizebio.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. Potassium methyl sulfate | 562-54-9 | Benchchem [benchchem.com]
• 8. Buy Potassium methyl sulfate | 562-54-9 [smolecule.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. Potassium Methyl Sulfate | CAS#:562-54-9 | Chemsrc [chemsrc.com]

An In-depth Technical Guide on the Solubility of Potassium Methyl Sulfate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding of potassium methyl sulfate's solubility, with a specific focus on organic solvents. Due to the limited availability of precise quantitative data in publicly accessible literature, this document summarizes known qualitative information and presents a standardized experimental protocol for its quantitative determination.

Introduction

Potassium methyl sulfate (B86663) (CH₃KO₄S), also known as methylsulfuric acid potassium salt, is a white, crystalline, and often hygroscopic solid.[1][2][3][4] Its chemical structure consists of a potassium cation (K⁺) and a methyl sulfate anion (CH₃OSO₃⁻). This compound serves as an important reagent in organic synthesis, particularly as a methylating agent, and finds application in various industrial processes.[5] A thorough understanding of its solubility in different solvent systems is critical for its application in reaction chemistry, process design, purification, and formulation development.

Solubility Profile

The solubility of a compound is a fundamental physicochemical property that dictates its utility in various applications. While potassium methyl sulfate is known to be soluble in water, its behavior in organic solvents is less documented.[2][3][4][6]

2.1 Published Solubility Data

A review of available chemical literature and supplier safety data sheets reveals a notable lack of quantitative solubility data (e.g., g/100 mL, molarity) for potassium methyl sulfate in most organic solvents. The existing information is primarily qualitative. This data is summarized in Table 1.

Table 1: Qualitative Solubility of Potassium Methyl Sulfate in Various Solvents

Solvent	Formula	Type	Reported Solubility	Citation(s)
Water	H₂O	Aqueous	Soluble	[3][4][6]
Methanol	CH₃OH	Organic (Polar, Protic)	Slightly Soluble	[3][4][6]
Ethanol	C₂H₅OH	Organic (Polar, Protic)	Information Not Available
Acetone	C₃H₆O	Organic (Polar, Aprotic)	Information Not Available
Acetonitrile	C₂H₃N	Organic (Polar, Aprotic)	Information Not Available
Tetrahydrofuran (THF)	C₄H₈O	Organic (Polar, Aprotic)	Information Not Available
Toluene (B28343)	C₇H₈	Organic (Nonpolar)	Information Not Available

The term "slightly soluble" indicates that the compound has limited solubility in methanol, but the precise concentration at saturation under standard conditions has not been published. For other common organic solvents, no reliable solubility data has been found. This knowledge gap underscores the need for direct experimental determination by researchers working with this compound.

Experimental Protocol for Quantitative Solubility Determination

To address the absence of data, researchers can employ standardized methods to determine the solubility of potassium methyl sulfate. The isothermal saturation method is a reliable and widely used technique for this purpose.

3.1 Principle

This method involves creating a saturated solution by allowing an excess of the solute (potassium methyl sulfate) to equilibrate with the solvent at a constant temperature. The concentration of the solute in the resulting clear supernatant is then measured to determine the solubility.

3.2 Materials and Equipment

• Potassium methyl sulfate (high purity, anhydrous)

• Organic solvent of interest (analytical grade or higher)

• Temperature-controlled shaker, incubator, or water bath

• Analytical balance

• Vials with airtight seals (e.g., screw-cap vials with PTFE septa)

• Centrifuge

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., HPLC-UV, IC, ICP-OES for potassium, or a gravimetric setup)

3.3 Step-by-Step Methodology

• Preparation: Add an excess amount of potassium methyl sulfate to a pre-weighed vial. The excess should be sufficient to ensure undissolved solid remains after equilibration.

• Solvent Addition: Accurately add a known volume or mass of the desired organic solvent to the vial.

• Equilibration: Seal the vial tightly and place it in a temperature-controlled environment (e.g., a shaker bath set to 25 °C). Agitate the mixture for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. The time required may need to be determined empirically by taking measurements at different time points until the concentration plateaus.

• Phase Separation: After equilibration, allow the vial to stand undisturbed at the same temperature to let the excess solid settle. For fine suspensions, centrifugation is recommended to pellet the undissolved solid.

• Sample Extraction: Carefully withdraw a clear aliquot of the supernatant using a syringe. To ensure no solid particulates are transferred, pass the solution through a syringe filter into a pre-weighed collection vial.

• Quantification: Determine the concentration of potassium methyl sulfate in the filtered aliquot using a validated analytical method.

  • Gravimetric Analysis: Evaporate the solvent from the accurately weighed aliquot and weigh the remaining solid residue. This is a simple method but requires the solute to be non-volatile.

  • Chromatographic Analysis: Dilute the aliquot with a suitable mobile phase and analyze using an appropriate chromatography method, such as Ion Chromatography (IC) to detect the sulfate anion or a reverse-phase method for the methyl sulfate anion.

  • Spectroscopic Analysis (ICP-OES/AAS): Dilute the aliquot and measure the concentration of the potassium ion.

• Calculation: Calculate the solubility in the desired units (e.g., mg/mL, mol/L, g/100g solvent) based on the measured concentration and the initial volume/mass of the solvent.

Workflow for Solubility Assessment of a Novel Compound

For drug development and process chemistry, a systematic approach to solubility screening is essential. The following workflow outlines the logical steps for characterizing the solubility of a compound like potassium methyl sulfate. The process is visualized in the diagram below.

Caption: Workflow for systematic solubility assessment.

Factors Influencing Solubility

Several factors can influence the solubility of potassium methyl sulfate in organic solvents:

• Temperature: The solubility of solids generally increases with temperature, although exceptions exist. For processes like recrystallization, understanding the temperature-solubility profile is crucial.

• Solvent Polarity: As an ionic salt, potassium methyl sulfate is expected to have higher solubility in more polar solvents (like methanol) that can effectively solvate the potassium and methyl sulfate ions, compared to nonpolar solvents (like toluene or hexane).

• Purity of Solute and Solvent: Impurities, particularly water in organic solvents, can significantly alter the measured solubility of a hygroscopic salt. Using high-purity, anhydrous materials is essential for obtaining accurate and reproducible data.

Conclusion

The solubility of potassium methyl sulfate in organic solvents is a critical parameter for its use in research and industry, yet it remains poorly characterized in public literature. Beyond a qualitative description of being "slightly soluble" in methanol, quantitative data is largely absent. This guide provides a framework for addressing this gap by presenting a detailed, standardized protocol for the experimental determination of its solubility. By following a systematic workflow, researchers can generate the reliable data needed to optimize chemical processes, guide formulation development, and advance scientific understanding.

References

• 1. Potassium methyl sulfate CAS#: 562-54-9 [m.chemicalbook.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. 562-54-9 CAS MSDS (Potassium methyl sulfate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. Potassium methyl sulfate | 562-54-9 [amp.chemicalbook.com]
• 5. Potassium methyl sulfate | 562-54-9 | Benchchem [benchchem.com]
• 6. lookchem.com [lookchem.com]

An In-depth Technical Guide to the Stability and Reactivity of Potassium Methyl Sulfate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Potassium methyl sulfate (B86663) (CH₃KO₄S), a seemingly simple organosulfate, possesses a nuanced profile of stability and reactivity crucial for its application in organic synthesis and other specialized fields. This technical guide provides a comprehensive overview of the thermal and hydrolytic stability of potassium methyl sulfate, alongside a detailed exploration of its reactivity as a methylating agent. Quantitative data are presented in structured tables for ease of comparison, and key experimental methodologies are outlined. Furthermore, logical and experimental workflows are visualized using Graphviz diagrams to offer a clear, graphical representation of the compound's chemical behavior.

Chemical and Physical Properties

Potassium methyl sulfate is a white, crystalline, and hygroscopic powder.[1][2] It is soluble in water and slightly soluble in methanol (B129727).[2][3][4]

Property	Value	Reference(s)
CAS Number	562-54-9	[3][5]
Molecular Formula	CH₃KO₄S	[5]
Molecular Weight	150.20 g/mol	[5]
Melting Point	212-217 °C	[3][4][5]
Appearance	White crystalline powder	[3][4]
Solubility	Soluble in water, slightly soluble in methanol	[3][4]

Stability Profile

Thermal Stability

Conditions to Avoid:

• High temperatures and excess heat[5]

• Generation of dust[5]

• Presence of incompatible substances, particularly strong oxidants[5]

Hydrolytic Stability

The hydrolysis of the methyl sulfate anion to methanol and bisulfate is a thermodynamically favorable reaction. However, in the absence of catalysts, this process is remarkably slow in a neutral aqueous solution. The rate of hydrolysis is significantly influenced by pH, being subject to both acid and base catalysis.

Condition	Rate Constant (k) at 25°C (s⁻¹)	Half-life (t₁/₂) at 25°C	Activation Enthalpy (ΔH‡) (kcal/mol)	Activation Entropy (TΔS‡) (kcal/mol)
Uncatalyzed (Neutral pH)	2 x 10⁻¹¹	~1,100 years	32	1.9
Acid-Catalyzed (1 M HCl)	1.7 x 10⁻⁸	~1.3 years	24.6	-3.9
Base-Catalyzed (1 M KOH)	8.3 x 10⁻⁸	~97 days	18.8	-8.2

Data extrapolated from experiments conducted at elevated temperatures.

Reactivity

The primary mode of reactivity for potassium methyl sulfate is as a methylating agent. The methyl group is electrophilic and susceptible to nucleophilic attack through a bimolecular nucleophilic substitution (Sₙ2) mechanism. This allows for the transfer of a methyl group to a variety of nucleophiles.

Methylation Reactions

Potassium methyl sulfate can be employed to methylate a range of nucleophiles, including phenols and anilines, which are common transformations in drug development and organic synthesis. The general principle involves the deprotonation of the nucleophile with a suitable base, followed by the Sₙ2 attack of the resulting anion on the methyl group of potassium methyl sulfate.

Incompatible Materials

Potassium methyl sulfate should be stored away from strong oxidizing agents, as reactions with these substances can be vigorous.[5]

Experimental Protocols

Protocol for Assessing Thermal Stability (TGA/DTA)

While specific data for potassium methyl sulfate is not available, a general methodology for assessing the thermal stability of related sulfate salts using Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) is as follows:

• Instrumentation: A simultaneous TGA/DTA instrument is used.

• Sample Preparation: A small, accurately weighed sample (e.g., 5-10 mg) of finely powdered, dry potassium methyl sulfate is placed in an inert crucible (e.g., alumina).

• Reference: An inert reference material, such as α-alumina, is placed in the reference crucible.

• Atmosphere: The analysis is conducted under a controlled atmosphere, typically an inert gas like nitrogen or argon, at a constant flow rate.

• Temperature Program: The sample is heated from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Acquisition: The instrument records the sample mass (TGA), the rate of mass change (DTG), and the temperature difference between the sample and reference (DTA) as a function of temperature.

• Analysis: The resulting thermogram is analyzed to determine the onset temperature of decomposition (from the TGA curve) and to identify any endothermic or exothermic events (from the DTA curve) associated with melting or decomposition.

Protocol for Hydrolysis Kinetics Measurement

The following protocol is adapted from the study of methyl sulfate hydrolysis by Wolfenden and Yuan:

• Sample Preparation: A stock solution of potassium methyl sulfate (e.g., 0.1 M) is prepared in the desired aqueous medium (e.g., deionized water for uncatalyzed hydrolysis, 1 M HCl for acid-catalyzed, or 1 M KOH for base-catalyzed).

• Incubation: Aliquots of the solution are sealed in ampoules or reaction vessels and incubated in a constant temperature bath set to the desired temperature (studies have been performed in the range of 40-190°C).

• Sampling: At timed intervals, samples are withdrawn and the reaction is quenched (e.g., by cooling on ice and neutralization if necessary).

• Analysis: The concentration of a product (e.g., methanol) or the remaining methyl sulfate is determined using a suitable analytical technique such as Proton NMR spectroscopy or gas chromatography.

• Data Analysis: The rate constants are determined by plotting the concentration data against time and fitting to a first-order rate equation. Activation parameters are then calculated from an Arrhenius plot of the rate constants obtained at different temperatures.

Representative Protocol for O-Methylation of a Phenol

This is a representative procedure for the methylation of a phenolic substrate using potassium methyl sulfate.

• Reaction Setup: A round-bottom flask is charged with the phenolic substrate (1 equivalent), a suitable base such as potassium carbonate (1.5-2 equivalents), and a polar aprotic solvent like acetone (B3395972) or DMF.

• Addition of Methylating Agent: Potassium methyl sulfate (1.1-1.5 equivalents) is added to the stirred suspension.

• Reaction Conditions: The reaction mixture is heated to a suitable temperature (e.g., 50-80 °C) and stirred for several hours.

• Monitoring: The progress of the reaction is monitored by an appropriate technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Workup: Upon completion, the reaction mixture is cooled to room temperature, and the inorganic salts are removed by filtration. The filtrate is then concentrated under reduced pressure.

• Purification: The crude product is purified by a suitable method, such as column chromatography, recrystallization, or distillation, to yield the desired O-methylated product.

Visualizations

Signaling Pathways and Logical Relationships

Caption: Hydrolysis pathways of potassium methyl sulfate under different pH conditions.

Caption: General workflow for the methylation of a nucleophile using potassium methyl sulfate.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. Potassium methyl sulfate CAS#: 562-54-9 [m.chemicalbook.com]
• 4. Potassium methyl sulfate｜562-54-9｜lookchem [lookchem.com]
• 5. Potassium Methyl Sulfate | CAS#:562-54-9 | Chemsrc [chemsrc.com]

A Comprehensive Technical Guide to the Hydrolysis of Potassium Methyl Sulfate in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the hydrolysis of potassium methyl sulfate (B86663) in aqueous environments. The following sections detail the kinetic parameters under various conditions, comprehensive experimental protocols for studying the hydrolysis reaction, and visual representations of the reaction pathways and experimental workflows. This document is intended to serve as a valuable resource for professionals engaged in research and development where the stability and reactivity of sulfate esters are of concern.

Core Concepts and Reaction Mechanism

Potassium methyl sulfate (CH₃OSO₃K) is the potassium salt of methyl sulfuric acid. In aqueous solutions, the methyl sulfate anion (CH₃OSO₃⁻) undergoes hydrolysis to produce methanol (B129727) (CH₃OH) and bisulfate (HSO₄⁻)[1]. This reaction is of significant interest due to the role of alkyl sulfates in biological systems and their use as methylating agents[2][3][4]. The uncatalyzed hydrolysis of the methyl sulfate anion in a neutral aqueous solution is an exceedingly slow process[1]. However, the reaction rate is significantly influenced by pH and temperature, with both acid and base catalysis accelerating the process[1][2][4].

The hydrolysis of methyl sulfate proceeds via a bimolecular nucleophilic substitution (S_N2) mechanism[1][5]. In this reaction, a nucleophile, such as a water molecule or a hydroxide (B78521) ion, attacks the electrophilic methyl carbon. This leads to the cleavage of the C-O bond and the displacement of the sulfate group as the leaving group[1].

Quantitative Kinetic Data

The rate of hydrolysis of methyl sulfate has been investigated under neutral, acidic, and basic conditions. The following tables summarize the key kinetic parameters derived from these studies.

Table 1: Kinetic Parameters for the Uncatalyzed Hydrolysis of Methyl Sulfate

Parameter	Value	Conditions	Reference
Rate Constant (k) at 25°C	2 x 10⁻¹¹ s⁻¹	Extrapolated from high-temperature experiments in buffered solutions (pH 3-10)	[1][2][3][4]
Half-life (t₁/₂) at 25°C	~1,100 years	Calculated from the rate constant	[1][2][3]
Activation Enthalpy (ΔH‡)	32 kcal/mol	Observed over a temperature range of 100°C to 190°C	[2][3]
Group Transfer Potential (ΔG'pH7)	-8.9 kcal/mol	For the hydrolysis of the methyl sulfate anion at pH 7	[1][2][3]

Table 2: Kinetic Parameters for Acid- and Base-Catalyzed Hydrolysis of Methyl Sulfate at 25°C

Condition	Rate Constant (k)	Activation Enthalpy (ΔH‡)	TΔS‡	Reference
1 M HCl	1.7 x 10⁻⁸ s⁻¹	24.6 kcal/mol	-3.9 kcal/mol	[3][4]
1 M KOH	8.3 x 10⁻⁸ s⁻¹	18.8 kcal/mol	-8.2 kcal/mol	[2][3][4]

Visualizing the Hydrolysis Pathway

The following diagrams illustrate the chemical transformations and a general workflow for studying the hydrolysis of potassium methyl sulfate.

Caption: SN2 mechanism for the hydrolysis of potassium methyl sulfate.

Caption: General experimental workflow for kinetic studies.

Detailed Experimental Protocols

The following protocols are synthesized from methodologies reported in the literature for studying the hydrolysis of alkyl sulfates.

Materials and Reagents

• Potassium methyl sulfate (or sodium methyl sulfate)

• Deionized water

• Hydrochloric acid (HCl) for acidic conditions

• Potassium hydroxide (KOH) or Sodium hydroxide (NaOH) for basic conditions

• Buffer solutions (e.g., potassium phosphate (B84403) for neutral pH range)

• Internal standards for analytical methods (if required)

Kinetic Measurements in Buffered Solutions

This protocol is adapted from studies observing hydrolysis in the neutral pH range.

• Solution Preparation : Prepare a stock solution of methyl sulfate (e.g., 0.02 M) in a suitable buffer (e.g., 0.1 M potassium phosphate, pH 6.8)[2][4].

• Temperature Control : Maintain the reaction mixture at a constant temperature using a water bath or a temperature-controlled reaction block. Experiments are often conducted at elevated temperatures (e.g., 100°C to 190°C) to accelerate the slow reaction rate, with results extrapolated to 25°C[2][3].

• Sample Collection : At predetermined time intervals, withdraw aliquots from the reaction mixture.

• Analysis : Analyze the concentration of a reactant or product. For instance, the appearance of methanol can be monitored[2]. The disappearance of the methyl sulfate can also be tracked[4].

• Data Analysis : The reaction typically follows first-order kinetics. Plot the natural logarithm of the reactant concentration versus time. The negative of the slope of this line gives the first-order rate constant, k.

Kinetic Measurements in Acidic or Basic Conditions

This protocol is for studying catalyzed hydrolysis.

• Solution Preparation : Prepare a solution of methyl sulfate (e.g., 0.1 M) in a strong acid (e.g., 1 M HCl) or a strong base (e.g., 1 M KOH)[3][4].

• Temperature Control : Conduct the experiments over a range of temperatures (e.g., 40°C to 110°C) to determine activation parameters[3][4].

• Reaction Monitoring : Follow the progress of the reaction over time by taking samples and analyzing for the concentration of methyl sulfate or a product.

• Data Analysis : Determine the rate constants at each temperature. An Arrhenius plot (ln(k) vs. 1/T) can then be used to calculate the activation enthalpy (ΔH‡) and activation entropy (ΔS‡)[2][3].

Analytical Techniques

Several analytical methods can be employed to monitor the hydrolysis reaction:

• Proton NMR Spectroscopy : Can be used to monitor the disappearance of the methyl sulfate peak and the appearance of the methanol peak[4].

• High-Performance Liquid Chromatography (HPLC) : A robust method for separating and quantifying anions like sulfate in aqueous samples[6]. This can be used to measure the increase in sulfate concentration over time.

• Conductance Method : The hydrolysis of dimethyl sulfate has been followed by changes in the electrical conductance of the solution, a technique that could be adapted for monomethyl sulfate hydrolysis[7].

• Acid-Base Titration : The production of bisulfate, an acidic species, can be monitored by titration[5].

• Turbidimetric Analysis : The sulfate ion produced can be precipitated with barium chloride to form a barium sulfate suspension. The resulting turbidity, measured with a spectrophotometer or nephelometer, is proportional to the sulfate concentration[8].

Conclusion

The hydrolysis of potassium methyl sulfate is a well-characterized reaction that is highly dependent on the pH and temperature of the aqueous solution. While slow under neutral conditions, it is significantly accelerated by both acids and bases. The underlying S_N2 mechanism is fundamental to its reactivity. The data and protocols presented in this guide offer a comprehensive resource for researchers and professionals working with this and related compounds, enabling a deeper understanding and prediction of its stability and reactivity in various applications.

References

• 1. Potassium methyl sulfate | 562-54-9 | Benchchem [benchchem.com]
• 2. pnas.org [pnas.org]
• 3. pnas.org [pnas.org]
• 4. Monoalkyl sulfates as alkylating agents in water, alkylsulfatase rate enhancements, and the “energy-rich” nature of sulfate half-esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The hydrolysis of C12 primary alkyl sulfates in concentrated aqueous solutions. Part 1. General features, kinetic form and mode of catalysis in sodium dodecyl sulfate hydrolysis - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 6. helixchrom.com [helixchrom.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. epa.gov [epa.gov]

An In-depth Technical Guide to the Thermogravimetric Analysis of Potassium Methyl Sulfate

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the anticipated thermogravimetric analysis (TGA) of potassium methyl sulfate (B86663) (CH₃KO₄S). Due to a lack of specific literature on the TGA of this compound, this guide synthesizes information from safety data, related compounds, and general principles of thermal analysis to propose a detailed experimental protocol and likely decomposition pathways. All quantitative data presented is hypothetical and intended for illustrative purposes.

Introduction

Potassium methyl sulfate is a white, crystalline powder used as a methylating agent in organic synthesis and as an intermediate in the production of various chemicals.[1] A thorough understanding of its thermal stability is crucial for safe handling, storage, and application, particularly in processes involving elevated temperatures.[2] Thermogravimetric analysis (TGA) is a fundamental technique for assessing the thermal stability of materials by measuring the change in mass as a function of temperature. This guide outlines a proposed methodology for the TGA of potassium methyl sulfate and discusses its expected thermal decomposition behavior. While the toxicological properties of this material have not been fully investigated, it is known to be stable under normal temperatures and pressures.[3]

Proposed Experimental Protocol for Thermogravimetric Analysis

The following is a detailed, hypothetical experimental protocol for the thermogravimetric analysis of potassium methyl sulfate, based on best practices and methodologies for similar sulfur-containing salts.

2.1. Instrumentation and Consumables

• Thermogravimetric Analyzer: A calibrated TGA instrument capable of controlled heating rates up to at least 600°C.

• Crucibles: Platinum or alumina (B75360) crucibles are recommended due to their high-temperature stability and inertness.

• Purge Gas: High-purity nitrogen (99.999%) for creating an inert atmosphere and a synthetic air or oxygen mixture for an oxidative atmosphere.

• Analytical Balance: For accurate sample weighing.

2.2. Sample Preparation

• Ensure the potassium methyl sulfate sample is a fine, homogeneous powder to promote uniform heat distribution. If necessary, gently grind the sample using an agate mortar and pestle.

• Dry the sample in a desiccator over a suitable drying agent for at least 24 hours prior to analysis to remove any adsorbed moisture.

• Accurately weigh approximately 5-10 mg of the dried sample into a pre-tared TGA crucible.

2.3. TGA Instrument Parameters

Parameter	Recommended Setting	Rationale
Temperature Range	Ambient to 600°C	To ensure complete decomposition and capture all thermal events.
Heating Rate	10°C/min	A common heating rate that provides good resolution of thermal events.
Purge Gas	Nitrogen (or Air/O₂)	To study decomposition in both inert and oxidative environments.
Flow Rate	50-100 mL/min	To ensure a consistent atmosphere and efficient removal of gaseous products.

2.4. Experimental Procedure

• Place the crucible containing the sample onto the TGA balance.

• Tare the balance.

• Begin the experiment using the specified parameters. The instrument will record the sample mass as a function of temperature.

• Upon completion, allow the instrument to cool to room temperature before removing the crucible.

• Analyze the resulting TGA and derivative thermogravimetry (DTG) curves to determine onset decomposition temperatures and mass loss percentages for each decomposition step.

Anticipated Thermal Decomposition Pathway

Based on the known hazardous decomposition products, the thermal decomposition of potassium methyl sulfate in an inert atmosphere is likely to proceed in multiple stages.[3][4] These products include carbon monoxide, carbon dioxide, sulfur oxides (SOx), and oxides of potassium.[4] The melting point of potassium methyl sulfate is reported to be in the range of 225-230°C.[4] For related ionic liquids with a methyl sulfate anion, the onset of decomposition has been observed around 208°C.[5]

3.1. Proposed Decomposition Reactions

The overall decomposition can be hypothesized as follows:

• Initial Decomposition: The initial step is likely the cleavage of the methyl-oxygen or sulfur-oxygen bond.

  • 2 CH₃OSO₃K → K₂S₂O₇ + (CH₃)₂O (Dimethyl ether)

  • Followed by further decomposition of potassium pyrosulfate: K₂S₂O₇ → K₂SO₄ + SO₃

• Alternative Initial Step:

  • CH₃OSO₃K → K₂SO₄ + gaseous products (e.g., CO, CO₂, SO₂, etc.) - This represents a more complex decomposition where the salt breaks down into the stable potassium sulfate and various volatile compounds.

During combustion or in an oxidative atmosphere, the formation of carbon monoxide, carbon dioxide, and sulfur oxides is expected.[3][4]

Data Presentation (Hypothetical)

The following tables summarize the expected quantitative data from the TGA of potassium methyl sulfate. Note: This data is illustrative and not based on experimental results.

Table 1: Hypothetical TGA Data for Potassium Methyl Sulfate under Nitrogen Atmosphere

Decomposition Stage	Temperature Range (°C)	Mass Loss (%)	Corresponding Gaseous Products (Hypothesized)
1	200 - 300	~20-30%	Dimethyl ether, SO₃
2	> 300	Further gradual loss	Decomposition of intermediates

Table 2: Key Thermal Events (Hypothetical)

Thermal Event	Temperature (°C)
Melting Point	225 - 230
Onset of Decomposition (T_onset)	~210
Temperature of Maximum Decomposition Rate (T_peak)	~250

Mandatory Visualizations

Conclusion

References

• 1. Page loading... [guidechem.com]
• 2. Potassium methyl sulfate | 562-54-9 | Benchchem [benchchem.com]
• 3. Potassium Methyl Sulfate | CAS#:562-54-9 | Chemsrc [chemsrc.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. mdpi.com [mdpi.com]

Spectroscopic Profile of Potassium Methyl Sulfate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for potassium methyl sulfate (B86663) (CH₃KO₄S), a compound utilized in various chemical and pharmaceutical applications. This document details nuclear magnetic resonance (NMR) and infrared (IR) spectroscopic data, outlines experimental protocols for data acquisition, and presents a logical workflow for the spectroscopic analysis of this compound.

Spectroscopic Data Presentation

The following tables summarize the key spectroscopic data for potassium methyl sulfate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While specific spectral data for potassium methyl sulfate is not widely available in public databases, the expected chemical shifts can be inferred from the molecular structure.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for Potassium Methyl Sulfate

Nucleus	Predicted Chemical Shift (δ) in ppm	Multiplicity	Notes
¹H	~3.5 - 4.0	Singlet	The protons of the methyl group are in a single chemical environment.
¹³C	~50 - 60	Quartet (in ¹H-coupled)	The carbon of the methyl group is directly bonded to an electronegative oxygen atom.

Note: Predicted chemical shifts are based on typical values for similar functional groups and may vary depending on the solvent and experimental conditions.

Infrared (IR) Spectroscopy

The IR spectrum of potassium methyl sulfate is characterized by strong absorptions corresponding to the vibrational modes of the sulfate and methyl groups. The data presented here is based on spectra obtained using the potassium bromide (KBr) wafer technique[1].

Table 2: Characteristic Infrared Absorption Bands for Potassium Methyl Sulfate

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Functional Group
~2950 - 3000	Medium	C-H stretching	Methyl (-CH₃)
~1450 - 1470	Medium	C-H bending (asymmetric)	Methyl (-CH₃)
~1380 - 1400	Medium	C-H bending (symmetric)	Methyl (-CH₃)
~1200 - 1280	Strong	S=O stretching (asymmetric)	Sulfate (-SO₄)
~1000 - 1060	Strong	S=O stretching (symmetric)	Sulfate (-SO₄)
~750 - 850	Medium	S-O stretching	Sulfate (-SO₄)

Experimental Protocols

Detailed methodologies are crucial for the reproducible acquisition of high-quality spectroscopic data. The following protocols are based on standard laboratory practices for the analysis of solid organic salts.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra of potassium methyl sulfate to confirm its chemical structure.

Materials:

• Potassium methyl sulfate sample

• Deuterated solvent (e.g., Deuterium (B1214612) Oxide, D₂O)

• NMR tube (5 mm diameter)

• Internal standard (optional, e.g., DSS)

• Pipettes and vials

Instrumentation:

• NMR Spectrometer (e.g., Varian A-60D or equivalent)[1]

Procedure:

• Sample Preparation:

  • Accurately weigh 5-10 mg of potassium methyl sulfate for ¹H NMR (20-50 mg for ¹³C NMR) and place it in a clean, dry vial.

  • Add approximately 0.6-0.7 mL of the chosen deuterated solvent (e.g., D₂O) to the vial.

  • Ensure the sample is fully dissolved. Gentle vortexing or sonication may be applied if necessary.

  • If an internal standard is used, add a small, accurately weighed amount to the solution.

  • Using a pipette, transfer the solution into a clean NMR tube. The liquid height should be approximately 4-5 cm.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to optimize its homogeneity and achieve sharp spectral lines.

  • Tune and match the probe to the appropriate frequency for the nucleus being observed (¹H or ¹³C).

  • Set the acquisition parameters, including the number of scans, spectral width, and relaxation delay.

  • Acquire the NMR spectrum.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale using the residual solvent peak or the internal standard.

  • Integrate the peaks in the ¹H spectrum to determine the relative proton ratios.

Infrared (IR) Spectroscopy

Objective: To obtain an FT-IR spectrum of potassium methyl sulfate to identify its functional groups.

Materials:

• Potassium methyl sulfate sample

• Potassium bromide (KBr), spectroscopy grade

• Mortar and pestle (agate or mullite)

• Pellet press

• IR sample holder

Instrumentation:

• Fourier Transform Infrared (FT-IR) Spectrometer

Procedure:

• Sample Preparation (KBr Wafer Method): [1]

  • Dry the KBr powder in an oven to remove any absorbed water.

  • Place a small amount of potassium methyl sulfate (approximately 1-2 mg) and about 100-200 mg of dry KBr in an agate mortar.

  • Thoroughly grind the mixture with a pestle until a fine, homogeneous powder is obtained. The particle size should be minimized to reduce scattering of the infrared radiation.

  • Transfer a portion of the powdered mixture into the collar of a pellet press.

  • Apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Instrument Setup and Data Acquisition:

  • Place the KBr pellet into the sample holder of the FT-IR spectrometer.

  • Acquire a background spectrum of the empty sample compartment to account for atmospheric and instrumental contributions.

  • Acquire the sample spectrum over the desired wavenumber range (e.g., 4000-400 cm⁻¹).

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Identify and label the major absorption peaks in the spectrum.

Mandatory Visualization

The following diagram illustrates a typical workflow for the spectroscopic characterization of a chemical compound like potassium methyl sulfate.

Caption: Workflow for the synthesis and spectroscopic characterization of potassium methyl sulfate.

References

• 1. Potassium methyl sulfate | CH3KO4S | CID 2733094 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Dawn of Synthetic Surfactants: An In-depth Technical Guide to the Discovery and History of Alkyl Sulfates

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the seminal discovery and historical development of alkyl sulfates, a class of organic compounds that revolutionized the chemical industry and laid the foundation for modern synthetic detergents. From the early sulfation of natural oils to the targeted synthesis from fatty alcohols, this document provides a comprehensive overview of the key scientific milestones, experimental protocols, and foundational data that shaped our understanding and application of these versatile molecules.

Early Discoveries: From Sulfated Oils to Fatty Alcohol Sulfates

The journey towards synthetic detergents began in the 19th century, long before the term "surfactant" was coined. The first breakthrough came with the sulfation of natural oils.

The Advent of Turkey Red Oil

One of the earliest synthetic surface-active agents was "Turkey Red Oil," developed in the mid-19th century for use in the textile industry, particularly in dyeing cotton with Turkey red.[1] This product was created by reacting castor oil with sulfuric acid.[1] This process introduced sulfate (B86663) groups onto the ricinoleic acid molecules of the castor oil, rendering it water-soluble and giving it emulsifying properties.[2]

The Rise of Fatty Alcohol Sulfates

The 1920s and 1930s marked a pivotal period with the development of the first commercially successful synthetic detergents based on fatty alcohol sulfates.[3] This innovation was driven by the need for cleaning agents that were effective in hard water, where traditional soaps formed insoluble precipitates with calcium and magnesium ions.[3]

Chemists in Germany and the United States independently developed processes to convert fatty alcohols, derived from the hydrogenation of natural fats and oils, into alkyl sulfates.[4] These new compounds, such as sodium lauryl sulfate, exhibited excellent detergency, foaming capabilities, and, crucially, resistance to hard water.[3] The introduction of products like Dreft by Procter & Gamble in 1933 marked the entry of these synthetic detergents into the consumer market.[5]

Key Synthetic Methodologies: Experimental Protocols

The synthesis of alkyl sulfates has evolved from crude sulfation of natural oils to more controlled industrial processes. Below are detailed methodologies for the preparation of two key examples: Turkey Red Oil and Sodium Lauryl Sulfate.

Historical Synthesis of Turkey Red Oil (Sulfated Castor Oil)

This protocol is based on historical descriptions of the process used in the late 19th and early 20th centuries.

Objective: To prepare a water-soluble sulfated castor oil.

Materials:

• Castor oil

• Concentrated sulfuric acid (98%)

• Sodium hydroxide (B78521) solution (10% w/v)

• Sodium chloride solution (saturated)

• Ice bath

• Stirring apparatus

Procedure:

• Place a known quantity of castor oil in a reaction vessel equipped with a stirrer and cooling capabilities (ice bath).

• Slowly add concentrated sulfuric acid to the castor oil with constant, vigorous stirring. The temperature of the reaction mixture should be carefully controlled and maintained between 25-35°C. The addition is typically done over several hours.

• After the addition of sulfuric acid is complete, continue stirring for an additional 1-2 hours to ensure the reaction goes to completion.

• Quench the reaction by slowly adding the acidic mixture to a saturated sodium chloride solution. This will help to separate the sulfated oil from the excess acid and byproducts.

• Allow the mixture to stand, and then separate the lower aqueous layer.

• Wash the upper layer of sulfated oil multiple times with a saturated sodium chloride solution until the washings are no longer strongly acidic.

• Neutralize the washed sulfated oil by slowly adding a 10% sodium hydroxide solution with stirring until the pH of the mixture is neutral (pH 7).

• The resulting product is Turkey Red Oil, a viscous, reddish-brown liquid.

Laboratory Synthesis of Sodium Lauryl Sulfate

This protocol is a representative laboratory-scale synthesis of sodium lauryl sulfate from lauryl alcohol.

Objective: To synthesize sodium lauryl sulfate via the sulfation of lauryl alcohol followed by neutralization.

Materials:

• Lauryl alcohol (1-dodecanol)

• Chlorosulfonic acid

• Anhydrous diethyl ether

• Sodium carbonate (anhydrous)

• Ice bath

• Magnetic stirrer and stir bar

• Separatory funnel

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• In a fume hood, dissolve lauryl alcohol in anhydrous diethyl ether in a flask equipped with a magnetic stirrer and cooled in an ice bath.

• Slowly add chlorosulfonic acid dropwise to the stirred solution. A white precipitate of lauryl sulfuric acid will form. Maintain the temperature below 10°C during the addition. The reaction is exothermic and releases hydrogen chloride gas, which should be vented appropriately.

• After the addition is complete, continue stirring the mixture in the ice bath for 30 minutes.

• Slowly add anhydrous sodium carbonate powder to the reaction mixture in small portions to neutralize the lauryl sulfuric acid and any excess acid. Effervescence will be observed. Continue addition until the effervescence ceases and the mixture is neutral to litmus (B1172312) paper.

• Filter the mixture to remove the inorganic salts (sodium chloride and sodium sulfate).

• The filtrate contains the sodium lauryl sulfate dissolved in diethyl ether.

• Evaporate the diethyl ether from the filtrate under reduced pressure to obtain the crude sodium lauryl sulfate as a white solid.

• The crude product can be further purified by recrystallization from ethanol.

Quantitative Data from Early Studies

Obtaining extensive quantitative data from the early 20th century is challenging. However, some key physical properties were investigated. The following table summarizes surface tension data for aqueous solutions of sodium lauryl sulfate at 40°C, as reported by G. C. Nutting, F. A. Long, and William D. Harkins in 1940.[6][7]

Concentration of Sodium Lauryl Sulfate (N)	Surface Tension at 10 minutes (dynes/cm)
0.004	~36
0.002	~37
0.001	~40
0.0005	~45

Data extracted from graphical representation in the original publication and are approximate.[6]

Visualizing the Synthesis and Logic

The following diagrams illustrate the key chemical transformations and logical workflows discussed in this guide.

Synthesis of Turkey Red Oil

Synthesis of Sodium Lauryl Sulfate

Historical Development Logic

The Role of Frémy's Salt

Frémy's salt (potassium nitrosodisulfonate), discovered by Edmond Frémy in 1845, is a stable free radical known for its use as an oxidizing agent in organic synthesis, particularly for the conversion of phenols and anilines to quinones.[8][9] While its discovery predates the widespread development of synthetic detergents, there is no direct historical evidence to suggest that Frémy's salt played a significant role in the initial discovery or commercial synthesis of alkyl sulfates as surfactants. Its application in organic chemistry has been more specialized, and the primary methods for industrial-scale sulfation of alcohols have historically involved agents like sulfuric acid, oleum, sulfur trioxide, and chlorosulfonic acid.

Conclusion

The discovery and development of alkyl sulfates represent a cornerstone in the history of chemical technology. From the empirical modification of natural oils to the targeted synthesis of fatty alcohol sulfates, these compounds not only addressed the limitations of traditional soaps but also paved the way for a vast and diverse industry of synthetic surfactants. The foundational work carried out in the late 19th and early 20th centuries continues to underpin many of the chemical processes and product formulations used today, highlighting the enduring legacy of these pioneering discoveries. The principles of their synthesis and their fundamental surface-active properties remain critical areas of study for researchers and professionals in fields ranging from materials science to drug delivery.

References

• 1. Soap and detergent - Synthetic, Surfactants, Cleaning | Britannica [britannica.com]
• 2. researchgate.net [researchgate.net]
• 3. Detergent - Wikipedia [en.wikipedia.org]
• 4. engrxiv.org [engrxiv.org]
• 5. acs.org [acs.org]
• 6. electronicsandbooks.com [electronicsandbooks.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Frémy's salt - Wikipedia [en.wikipedia.org]
• 9. Fremy’s Salt-Mediated Oxidative Addition. A New Approach in the Total Synthesis of Naturally Dipetalolactone and Its Immunomodulatory Activity - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Potassium Methyl Sulfate: A Practical Guide to its Application as a Methylating Agent in Organic Synthesis

Application Note AP-CHEM-2025-01

Abstract

Potassium methyl sulfate (B86663) (CH₃KO₄S) is a versatile and effective reagent for the methylation of a variety of functional groups in organic synthesis.[1][2] This white crystalline powder serves as a potent methylating agent for oxygen and nitrogen nucleophiles, proceeding via a bimolecular nucleophilic substitution (SN2) mechanism.[1] This document provides detailed application notes and experimental protocols for the use of potassium methyl sulfate in the methylation of phenols, amines, and carboxylic acids, tailored for researchers, scientists, and professionals in drug development. Safety precautions and a comparison with other common methylating agents are also discussed.

Introduction

Methylation is a fundamental transformation in organic chemistry, crucial for the synthesis of a vast array of pharmaceuticals, agrochemicals, and specialty chemicals.[1] Potassium methyl sulfate offers a convenient and reactive source of a methyl group. It is often generated in situ from the reaction of dimethyl sulfate with a potassium salt, such as potassium carbonate, or synthesized via the neutralization of methyl sulfuric acid with potassium hydroxide.[1][3] While highly effective, it is important to note that like other strong alkylating agents, potassium methyl sulfate and its precursors can be hazardous, and appropriate safety measures must be strictly followed.[4][5][6]

Chemical and Physical Properties

A summary of the key chemical and physical properties of potassium methyl sulfate is provided in the table below.

Property	Value	Reference
CAS Number	562-54-9	[1][7][8]
Molecular Formula	CH₃KO₄S	[1][7][8]
Molecular Weight	150.19 g/mol	[7]
Appearance	White crystalline powder	[1][7]
Melting Point	212-217 °C	[7]
Solubility	Soluble in water. Slightly soluble in methanol.	[7]

Applications in Organic Synthesis

Potassium methyl sulfate is a valuable reagent for the methylation of various functional groups. The general mechanism involves the nucleophilic attack of a heteroatom (O or N) on the electrophilic methyl group of the methyl sulfate anion.

O-Methylation of Phenols

The methylation of phenols to produce methyl ethers is a common application. The reaction is typically carried out in the presence of a base to deprotonate the phenolic hydroxyl group, generating a more nucleophilic phenoxide ion.

N-Methylation of Amines

Potassium methyl sulfate can be employed for the N-methylation of primary and secondary amines to yield their corresponding methylated derivatives. Over-methylation to form quaternary ammonium (B1175870) salts can occur, and reaction conditions should be carefully controlled to achieve the desired level of methylation.

O-Methylation of Carboxylic Acids

The esterification of carboxylic acids to their corresponding methyl esters can be achieved using potassium methyl sulfate. This method provides an alternative to other esterification techniques, particularly when mild reaction conditions are required.

Experimental Protocols

The following protocols are provided as general guidelines. Optimization of reaction conditions may be necessary for specific substrates.

Protocol 1: O-Methylation of 4-tert-Butylphenol (B1678320)

This protocol describes the synthesis of 4-tert-butylanisole (B1294814) from 4-tert-butylphenol using potassium methyl sulfate generated in situ from dimethyl sulfate and potassium carbonate.

Materials:

• 4-tert-Butylphenol

• Dimethyl sulfate

• Potassium carbonate (anhydrous)

• Acetone (B3395972) (anhydrous)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-tert-butylphenol (10.0 g, 66.6 mmol) and anhydrous potassium carbonate (13.8 g, 100 mmol).

• Add 100 mL of anhydrous acetone to the flask.

• Stir the suspension vigorously at room temperature for 15 minutes.

• Slowly add dimethyl sulfate (8.4 g, 66.6 mmol, 6.3 mL) to the reaction mixture dropwise via a dropping funnel over 30 minutes. Caution: Dimethyl sulfate is highly toxic and a suspected carcinogen. Handle with extreme care in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety goggles.

• After the addition is complete, heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the solid potassium carbonate and potassium methyl sulfate by-product and wash the filter cake with acetone.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Dissolve the residue in 100 mL of diethyl ether and transfer to a separatory funnel.

• Wash the organic layer sequentially with 50 mL of saturated aqueous sodium bicarbonate solution and 50 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

• Purify the crude product by vacuum distillation or column chromatography on silica (B1680970) gel to yield 4-tert-butylanisole.

Expected Yield: 85-95%

Protocol 2: N-Methylation of Aniline (B41778)

This protocol outlines the N-methylation of aniline using potassium methyl sulfate.

Materials:

• Aniline

• Potassium methyl sulfate

• Potassium carbonate (anhydrous)

• N,N-Dimethylformamide (DMF, anhydrous)

• Ethyl acetate (B1210297)

• Water

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a 100 mL round-bottom flask, dissolve aniline (5.0 g, 53.7 mmol) in 40 mL of anhydrous DMF.

• Add anhydrous potassium carbonate (11.1 g, 80.5 mmol) to the solution.

• Add potassium methyl sulfate (9.7 g, 64.4 mmol) to the stirred suspension.

• Heat the reaction mixture to 80 °C and stir for 8-12 hours. Monitor the reaction by TLC or GC-MS.

• After cooling to room temperature, pour the reaction mixture into 150 mL of water and extract with ethyl acetate (3 x 50 mL).

• Combine the organic extracts and wash with brine (2 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to separate N-methylaniline and N,N-dimethylaniline.

Expected Yield: Yields will vary depending on the desired product (mono- vs. di-methylation). Adjusting the stoichiometry of potassium methyl sulfate can influence the product distribution.

Quantitative Data Summary

The following table summarizes typical reaction conditions and yields for methylation reactions using potassium methyl sulfate. Note that these are generalized conditions and may require optimization for specific substrates.

Substrate Type	Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Phenol	Ar-OH	K₂CO₃	Acetone, DMF	Reflux	4-8	85-95
Amine	R-NH₂	K₂CO₃	DMF, Acetonitrile	60-100	6-12	50-80*
Carboxylic Acid	R-COOH	K₂CO₃	DMF	50-80	3-6	70-90

*Yields for amine methylation can vary significantly based on the degree of methylation achieved.

Safety and Handling

Potassium methyl sulfate and its precursors, particularly dimethyl sulfate, are hazardous chemicals and must be handled with appropriate safety precautions.[3][4][5][6]

• Toxicity: Harmful if swallowed, causes skin irritation, and serious eye irritation.[4][6] May cause respiratory irritation.[4][6] Dimethyl sulfate is a suspected human carcinogen.[3]

• Handling: Always work in a well-ventilated chemical fume hood.[4] Wear appropriate PPE, including chemical-resistant gloves (e.g., butyl rubber), safety goggles, and a lab coat.[4]

• Spills: In case of a spill, absorb the material with an inert absorbent and dispose of it as hazardous waste.[4]

• First Aid: In case of contact with skin or eyes, flush immediately with copious amounts of water for at least 15 minutes and seek medical attention.[4] If inhaled, move to fresh air. If swallowed, rinse mouth with water (only if the person is conscious) and seek immediate medical attention.[4]

Visualizations

General Workflow for Methylation

Caption: General experimental workflow for methylation reactions.

SN2 Mechanism of Methylation

Caption: SN2 mechanism of methylation by potassium methyl sulfate.

Conclusion

Potassium methyl sulfate is a highly effective and versatile reagent for the methylation of phenols, amines, and carboxylic acids. Its application in organic synthesis is widespread, and with the appropriate safety precautions, it can be a valuable tool for researchers and professionals in the field of drug development and chemical synthesis. The protocols provided herein serve as a starting point for the application of this reagent, and further optimization may be required for specific substrates and desired outcomes.

References

• 1. Potassium methyl sulfate | 562-54-9 | Benchchem [benchchem.com]
• 2. Dimethyl sulfate - Wikipedia [en.wikipedia.org]
• 3. DIMETHYL SULFATE - Ataman Kimya [atamanchemicals.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. Sciencemadness Discussion Board - Methylation of phenols - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. pnas.org [pnas.org]
• 7. lookchem.com [lookchem.com]
• 8. GSRS [precision.fda.gov]

Application Notes and Protocols for the Methylation of Phenols with Potassium Methyl Sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The methylation of phenols is a fundamental chemical transformation in organic synthesis, crucial for the preparation of aryl methyl ethers. These compounds are prevalent in pharmaceuticals, agrochemicals, fragrances, and other fine chemicals. The reaction, typically a Williamson ether synthesis, involves the deprotonation of a phenol (B47542) to form a more nucleophilic phenoxide, which then undergoes a nucleophilic substitution reaction with a methylating agent.[1][2][3] This document provides a detailed protocol for the O-methylation of phenols using potassium methyl sulfate (B86663) as the methylating agent. While less common than dimethyl sulfate or methyl iodide, potassium methyl sulfate serves as an effective source of a methyl group. The underlying reaction mechanism is an SN2 (bimolecular nucleophilic substitution) process.[3][4] In this reaction, the phenoxide ion acts as the nucleophile, attacking the electrophilic methyl group of potassium methyl sulfate.[4]

Reaction Principle

The overall reaction proceeds in two conceptual steps:

• Deprotonation of the Phenol: A base is used to deprotonate the acidic hydroxyl group of the phenol, forming a potassium phenoxide salt.

• Nucleophilic Attack: The resulting phenoxide ion attacks the methyl group of potassium methyl sulfate in an SN2 fashion, displacing the potassium sulfate leaving group to form the desired aryl methyl ether.

Experimental Protocol: Methylation of a Generic Phenol

This protocol provides a general procedure for the methylation of a phenol using potassium methyl sulfate. The specific quantities and reaction conditions may require optimization for different phenolic substrates.

Materials:

• Phenolic substrate

• Potassium methyl sulfate (CH₃OSO₃K)

• Potassium carbonate (K₂CO₃) or Potassium hydroxide (B78521) (KOH)

• Acetone (B3395972) or N,N-Dimethylformamide (DMF)

• Dichloromethane (B109758) (CH₂Cl₂) or Diethyl ether (Et₂O)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Deionized water

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the phenolic substrate (1.0 eq) and a suitable solvent such as acetone or DMF.

• Addition of Base: Add a base, such as potassium carbonate (1.5-2.0 eq) or potassium hydroxide (1.1-1.5 eq), to the flask. Stir the mixture at room temperature for 15-30 minutes to facilitate the formation of the potassium phenoxide. For hydroquinone (B1673460) derivatives, it is advisable to perform the reaction under an inert atmosphere (e.g., nitrogen) to prevent oxidation.[5]

• Addition of Methylating Agent: Add potassium methyl sulfate (1.1-1.5 eq) to the reaction mixture.

• Reaction: Heat the mixture to reflux (for acetone, the boiling point is 56°C; for DMF, a temperature of 80-100°C can be used) and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction time can vary from a few hours to overnight depending on the reactivity of the phenol.

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • If a solid is present, filter the mixture and wash the solid with a small amount of the reaction solvent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the solvent.

  • Dissolve the residue in an organic solvent immiscible with water, such as dichloromethane or diethyl ether.

  • Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent.

  • Concentrate the organic solution under reduced pressure to obtain the crude product.

  • Purify the crude product by a suitable method, such as column chromatography on silica (B1680970) gel or distillation, to yield the pure aryl methyl ether.

Quantitative Data Summary

The following table summarizes typical reaction parameters for the methylation of phenols, adapted from protocols using similar methylating agents like dimethyl sulfate.[6]

Parameter	Value/Range	Notes
Stoichiometry
Phenol	1.0 equivalent
Potassium Methyl Sulfate	1.1 - 1.5 equivalents	An excess of the methylating agent is often used to ensure complete conversion.
Base (e.g., K₂CO₃)	1.5 - 2.0 equivalents	An excess of base drives the equilibrium towards phenoxide formation.
Reaction Conditions
Solvent	Acetone, DMF	The choice of solvent can influence reaction rate and temperature.
Temperature	50 - 100 °C	Higher temperatures may be required for less reactive phenols.
Reaction Time	2 - 24 hours	Monitored by TLC for completion.
Yield	70 - 95%	Yield is highly dependent on the specific substrate and reaction optimization.

Visualizations

Reaction Mechanism

The methylation of phenols with potassium methyl sulfate proceeds via an SN2 mechanism.

Caption: SN2 mechanism for phenol methylation.

Experimental Workflow

The following diagram illustrates the general workflow for the methylation of phenols.

Caption: Experimental workflow for phenol methylation.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. byjus.com [byjus.com]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. "Conclusions in Regard to the Methylation of Phenol" by Harry F. Lewis and Wesley Trieschmann [scholarworks.uni.edu]

Application Notes and Protocols for N-Methylation of Amines Using Potassium Methyl Sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-methylation of amines is a fundamental transformation in organic synthesis, crucial for the preparation of a vast array of pharmaceuticals, agrochemicals, and other fine chemicals. The introduction of a methyl group to a nitrogen atom can significantly alter a molecule's biological activity, solubility, and metabolic stability. While various methylating agents are commercially available, each possesses a unique profile of reactivity, selectivity, and safety.

This document provides detailed application notes and generalized protocols for the use of potassium methyl sulfate (B86663) as a methylating agent for the N-methylation of primary and secondary amines. Potassium methyl sulfate (CH₃KO₄S) is a white, crystalline, water-soluble solid.[1] It is recognized as a methylating agent capable of transferring a methyl group to nucleophiles, including amines, via a bimolecular nucleophilic substitution (SN2) mechanism.[2] Compared to the more commonly used and highly toxic dimethyl sulfate, potassium methyl sulfate may be considered in specific applications where its physical properties or reactivity profile are advantageous.

Safety and Handling

Potassium methyl sulfate is a hazardous chemical and requires careful handling to minimize risk.

• Hazards : It is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[3] It is also suspected of causing cancer.[3]

• Personal Protective Equipment (PPE) : Always handle potassium methyl sulfate in a well-ventilated fume hood. Wear appropriate PPE, including chemical safety goggles, nitrile gloves, and a lab coat.

• Storage : Store in a tightly sealed container in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents.

• Disposal : Dispose of waste in accordance with local, state, and federal regulations.

Reaction Principle and Mechanism

The N-methylation of an amine by potassium methyl sulfate proceeds through an SN2 reaction. The amine, acting as a nucleophile, attacks the electrophilic methyl group of the methyl sulfate anion, displacing the sulfate group as a leaving group.

Experimental Protocols

The following are generalized protocols for the N-methylation of primary and secondary amines using potassium methyl sulfate. These protocols are based on general chemical principles, as specific literature examples are scarce. Optimization of reaction conditions (temperature, reaction time, solvent, and stoichiometry) is recommended for specific substrates.

General Protocol for N-Methylation of a Secondary Amine

This protocol describes the mono-methylation of a secondary amine to the corresponding tertiary amine.

Materials:

• Secondary amine

• Potassium methyl sulfate

• Anhydrous polar aprotic solvent (e.g., DMF, DMSO, or Acetonitrile)

• Inorganic base (e.g., K₂CO₃, Cs₂CO₃)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Condenser

• Standard workup and purification equipment

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the secondary amine (1.0 eq.).

• Add a suitable anhydrous polar aprotic solvent to dissolve the amine.

• Add the inorganic base (1.5-2.0 eq.).

• Add potassium methyl sulfate (1.2-1.5 eq.).

• Equip the flask with a condenser and heat the reaction mixture with stirring to a temperature between 80-120 °C.

• Monitor the reaction progress by a suitable technique (e.g., TLC or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by the slow addition of water.

• Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography, distillation, or recrystallization.

General Protocol for N-Methylation of a Primary Amine

This protocol describes the methylation of a primary amine. Note that this reaction can potentially yield a mixture of the mono-methylated secondary amine and the di-methylated tertiary amine. Reaction conditions can be optimized to favor one over the other.

Materials:

• Primary amine

• Potassium methyl sulfate

• Anhydrous polar aprotic solvent (e.g., DMF, DMSO, or Acetonitrile)

• Inorganic base (e.g., K₂CO₃, Cs₂CO₃)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Condenser

• Standard workup and purification equipment

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the primary amine (1.0 eq.).

• Add a suitable anhydrous polar aprotic solvent.

• Add the inorganic base (2.0-3.0 eq.).

• Add potassium methyl sulfate (2.0-2.5 eq. for di-methylation, or 1.0-1.2 eq. to favor mono-methylation).

• Attach a condenser and heat the reaction mixture with stirring to 80-120 °C.

• Monitor the reaction by TLC or LC-MS for the disappearance of the starting material and the formation of products.

• Once the reaction is complete, cool to room temperature.

• Carefully add water to quench the reaction.

• Extract the product with an organic solvent.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and remove the solvent in vacuo.

• Purify the product(s) by appropriate methods to separate the mono- and di-methylated products if necessary.

Data Presentation

Amine Substrate (Example)	Product(s)	Expected Yield (Illustrative)	Reaction Time (Illustrative)	Reaction Temperature (Illustrative)
Secondary Amines
Dibenzylamine	N-Methyldibenzylamine	Moderate to Good	6-12 h	100 °C
Morpholine	N-Methylmorpholine	Good	4-8 h	90 °C
Primary Amines
Aniline	N-Methylaniline, N,N-Dimethylaniline	Mixture	8-16 h	110 °C
Benzylamine	N-Methylbenzylamine, N,N-Dimethylbenzylamine	Mixture	6-12 h	100 °C

Experimental Workflow and Logic

The general workflow for the N-methylation of amines using potassium methyl sulfate involves a series of logical steps from reaction setup to product isolation.

Comparison with Other Methylating Agents

Potassium methyl sulfate is one of several available methylating agents. Its properties should be compared with other common reagents to select the most appropriate one for a given application.

Methylating Agent	Formula	Physical State	Toxicity	Reactivity
Potassium Methyl Sulfate	CH₃KO₄S	Solid	High	Moderate
Dimethyl Sulfate	(CH₃)₂SO₄	Liquid	Very High	High
Methyl Iodide	CH₃I	Liquid	High	High
Dimethyl Carbonate	(CH₃O)₂CO	Liquid	Low	Low

Conclusion

Potassium methyl sulfate can serve as a methylating agent for the N-methylation of primary and secondary amines. Its solid nature and potential for a different reactivity profile compared to liquid methylating agents may offer advantages in certain synthetic contexts. However, due to the limited availability of specific protocols in the scientific literature, a thorough optimization of reaction conditions is essential for achieving desired outcomes. The provided generalized protocols and application notes serve as a starting point for researchers and professionals in the field of drug development and organic synthesis to explore the utility of potassium methyl sulfate in their work. Strict adherence to safety precautions is paramount when handling this hazardous compound.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Potassium methyl sulfate | 562-54-9 | Benchchem [benchchem.com]
• 3. Potassium methyl sulfate | CH3KO4S | CID 2733094 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Potassium Methyl Sulfate in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Potassium methyl sulfate (B86663) (CH₃KO₄S) is a potent and effective methylating agent employed in various organic syntheses.[1] As a white, crystalline, water-soluble powder, it serves as a valuable reagent for introducing methyl groups onto a variety of substrates, including phenols, amines, and other nucleophiles.[1] In the pharmaceutical industry, methylation is a critical step in the synthesis of numerous active pharmaceutical ingredients (APIs), influencing their pharmacological activity, solubility, and metabolic stability. Potassium methyl sulfate offers a readily available and reactive option for these transformations.[1] This document provides detailed application notes and protocols for the use of potassium methyl sulfate in the synthesis of key pharmaceuticals, alongside an overview of the signaling pathways associated with these drugs.

Key Applications in Pharmaceutical Synthesis

Potassium methyl sulfate is primarily utilized for the methylation of heteroatoms (O, N, S) in the synthesis of complex organic molecules. Its utility is particularly notable in the synthesis of alkaloids and other nitrogen-containing heterocyclic compounds that are scaffolds for many drugs.

N-Methylation of Xanthine (B1682287) Derivatives: Synthesis of Theophylline (B1681296)

Theophylline, a methylxanthine derivative used in the treatment of respiratory diseases like asthma and COPD, can be synthesized by the N-methylation of a xanthine precursor. While many industrial syntheses utilize dimethyl sulfate, potassium methyl sulfate can be employed as a direct methylating agent in a similar capacity. The following protocol is adapted from established methods for xanthine methylation.

Reaction Scheme:

Materials:

• 6-Amino-1,3-dimethyluracil (B104193)

• Potassium Methyl Sulfate

• Anhydrous N,N-Dimethylformamide (DMF)

• Potassium Carbonate (K₂CO₃), anhydrous

• Hydrochloric Acid (HCl), 1 M

• Sodium Bicarbonate (NaHCO₃), saturated solution

• Ethyl Acetate (B1210297)

• Magnesium Sulfate (MgSO₄), anhydrous

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware and filtration apparatus

Procedure:

• To a dry 250 mL round-bottom flask under a nitrogen atmosphere, add 6-amino-1,3-dimethyluracil (1 equivalent) and anhydrous potassium carbonate (1.5 equivalents).

• Add anhydrous DMF to the flask to create a stirrable suspension.

• Slowly add potassium methyl sulfate (1.2 equivalents) to the mixture at room temperature with vigorous stirring.

• Heat the reaction mixture to 80-90°C and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Neutralize the mixture with 1 M HCl to a pH of ~7.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be further purified by recrystallization or column chromatography to yield an intermediate which is then converted to theophylline.

Quantitative Data (Expected):

Parameter	Value
Yield	75-85%
Purity (by HPLC)	>98%
Reaction Time	4-6 hours
Reaction Temperature	80-90°C

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz, illustrate the mechanisms of action for several key pharmaceuticals.

Theophylline: Phosphodiesterase Inhibition

Caption: Theophylline inhibits phosphodiesterase, increasing cAMP levels and promoting bronchodilation.

Codeine: Mu-Opioid Receptor Agonism

Caption: Codeine, as morphine, activates mu-opioid receptors, leading to reduced neurotransmitter release and analgesia.

Naproxen: Cyclooxygenase (COX) Inhibition

Caption: Naproxen non-selectively inhibits COX-1 and COX-2, reducing prostaglandin (B15479496) synthesis and inflammation.

Omeprazole: Proton Pump Inhibition

Caption: Omeprazole is activated in an acidic environment to irreversibly inhibit the gastric proton pump.

Ganciclovir: Viral DNA Polymerase Inhibition

Caption: Ganciclovir is phosphorylated in infected cells and inhibits viral DNA polymerase, halting viral replication.

Conclusion

Potassium methyl sulfate is a versatile and powerful methylating agent with significant potential in pharmaceutical synthesis. While specific, published protocols detailing its use are not as widespread as those for reagents like dimethyl sulfate, its chemical properties allow for its substitution in many methylation reactions with appropriate optimization. The protocols and data presented here provide a foundation for researchers to explore the use of potassium methyl sulfate in the synthesis of theophylline and other valuable pharmaceutical compounds. The provided signaling pathway diagrams offer a clear visual representation of the mechanisms of action for the discussed pharmaceuticals, aiding in a comprehensive understanding of their therapeutic effects. As with all reactive chemical reagents, appropriate safety precautions must be taken when handling potassium methyl sulfate.

References

• 1. Page loading... [guidechem.com]

Application of Potassium Methyl Sulfate in Agrochemical Production: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Potassium methyl sulfate (B86663) (CH₃KO₄S) is a potent and versatile methylating agent increasingly utilized in the production of agrochemicals.[1] It serves as a crucial intermediate and catalyst in the synthesis of a wide range of pesticides, including fungicides, herbicides, and insecticides.[1] Notably, it is often considered a safer alternative to the highly toxic and carcinogenic dimethyl sulfate, offering similar reactivity in many organic synthesis applications. This document provides detailed application notes and experimental protocols for the use of potassium methyl sulfate in the synthesis of key agrochemical classes.

Physicochemical Properties and Safety Data

A clear understanding of the physicochemical properties and safety profile of potassium methyl sulfate is essential for its effective and safe handling in a laboratory setting.

Property	Value	Reference
Molecular Formula	CH₃KO₄S	[1][2]
Molecular Weight	150.20 g/mol	[2]
Appearance	White crystalline powder	[1]
CAS Number	562-54-9	[1][2]
Melting Point	212-217 °C
Solubility	Soluble in water
Hazards	Harmful if swallowed, Causes skin and serious eye irritation, May cause respiratory irritation, Suspected of causing cancer.	[2]

Safety Precautions: Handle potassium methyl sulfate in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid inhalation of dust and contact with skin and eyes. In case of accidental exposure, seek immediate medical attention.

Core Application: Methylation in Agrochemical Synthesis

Potassium methyl sulfate is primarily employed as a methylating agent, introducing a methyl group (-CH₃) onto various functional groups, thereby modifying the biological activity and properties of the parent molecule. The key methylation reactions in agrochemical synthesis involve O-methylation of phenols and carboxylic acids, N-methylation of amines and heterocyclic compounds, and S-methylation of thiols.

General Workflow for Methylation Reactions

The following diagram illustrates a generalized workflow for methylation reactions using potassium methyl sulfate in the synthesis of agrochemical intermediates.

General workflow for methylation using potassium methyl sulfate.

Application in Fungicide Synthesis: Strobilurin Analogues

Generalized Protocol for O-Methylation in Strobilurin Synthesis

This protocol describes a generalized method for the O-methylation of a phenolic precursor, a common step in the synthesis of strobilurin-type fungicides.

Materials:

• Phenolic precursor (1.0 eq)

• Potassium methyl sulfate (1.1 - 1.5 eq)

• Potassium carbonate (K₂CO₃) or Potassium hydroxide (B78521) (KOH) (1.5 - 2.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetone

• Ethyl acetate

• Brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of the phenolic precursor in anhydrous DMF or acetone, add potassium carbonate or potassium hydroxide.

• Stir the mixture at room temperature for 30 minutes to form the corresponding phenoxide.

• Add potassium methyl sulfate portion-wise to the reaction mixture.

• Heat the reaction mixture to 50-80 °C and monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion of the reaction (typically 2-6 hours), cool the mixture to room temperature.

• Pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the desired O-methylated strobilurin intermediate.

Application in Herbicide Synthesis: Triazine and Sulfonylurea Herbicides

Triazine and sulfonylurea herbicides are widely used for broadleaf weed control. The synthesis of some of these herbicides involves N-methylation of a triazine ring or a sulfonamide group. Potassium methyl sulfate can serve as an effective methylating agent in these transformations.

Generalized Protocol for N-Methylation of a Triazine Intermediate

This protocol outlines a general procedure for the N-methylation of an amino-triazine intermediate, a key step in the synthesis of certain triazine herbicides.

Materials:

• Amino-triazine precursor (1.0 eq)

• Potassium methyl sulfate (1.2 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Anhydrous Acetonitrile (B52724) or DMF

Procedure:

• Suspend the amino-triazine precursor and potassium carbonate in anhydrous acetonitrile or DMF.

• Add potassium methyl sulfate to the suspension.

• Heat the mixture to 60-90 °C and stir vigorously.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 4-8 hours).

• Cool the reaction mixture and filter to remove inorganic salts.

• Concentrate the filtrate under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the N-methylated triazine derivative.

Application in Insecticide Synthesis: Carbamate (B1207046) Analogues

The synthesis of certain carbamate insecticides involves the methylation of a precursor molecule. While many industrial processes utilize highly toxic reagents like methyl isocyanate, alternative routes involving methylation with agents like potassium methyl sulfate are being explored for improved safety. A patent describes a process for preparing methylcarbamate insecticides where potassium cyanate (B1221674) is reacted with dimethyl sulfate, suggesting a reaction pathway where potassium methyl sulfate could be a key intermediate or a direct methylating agent in related syntheses.[3]

Conceptual Pathway for Carbamate Synthesis

The following diagram illustrates a conceptual pathway for the synthesis of a carbamate intermediate, highlighting the potential role of potassium methyl sulfate.

Conceptual pathways in carbamate insecticide synthesis.

Quantitative Data and Comparative Analysis

While specific comparative studies with extensive quantitative data for potassium methyl sulfate in agrochemical synthesis are limited in publicly accessible literature, the following table provides a general comparison with the commonly used dimethyl sulfate.

Parameter	Potassium Methyl Sulfate	Dimethyl Sulfate
Methylating Power	Strong	Very Strong
Toxicity	Harmful, Suspected Carcinogen	Highly Toxic, Carcinogenic
Volatility	Low (solid)	High (liquid)
Handling Safety	Safer due to low volatility	Requires stringent safety protocols
Byproducts	Potassium sulfate (a salt)	Sulfuric acid
Typical Reaction Conditions	Often requires a base (e.g., K₂CO₃, KOH) and moderate heating.	Can react directly, sometimes requiring a base.
Relative Cost	Generally considered a cost-effective and safer alternative.	Often lower in cost but with higher safety and disposal costs.

Conclusion

Potassium methyl sulfate presents a viable and safer alternative to dimethyl sulfate for methylation reactions in the synthesis of a variety of agrochemicals. Its application in the production of fungicides, herbicides, and insecticides is predicated on its ability to efficiently methylate phenols, amines, and thiols. While specific, detailed protocols for named agrochemicals using potassium methyl sulfate as the primary reagent are not widespread in scientific literature, the generalized procedures provided here, based on established methylation chemistry, offer a solid foundation for researchers and drug development professionals. The development of more explicit protocols and comparative quantitative data will further solidify the role of potassium methyl sulfate as a key reagent in sustainable agrochemical production.

References

• 1. CN103030598A - Method for preparing strobilurin fungicide - Google Patents [patents.google.com]
• 2. CN110283133B - Synthesis process of metsulfuron-methyl-D3 - Google Patents [patents.google.com]
• 3. WO2013144924A1 - An improved process for the synthesis of strobilurin fungicides viz trifloxystrobin and kresoxim-methyl - Google Patents [patents.google.com]

Application Notes and Protocols: Potassium Methyl Sulfate as a Catalyst in Esterification Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Potassium methyl sulfate (B86663) (CH₃KO₄S) is a versatile chemical compound that serves as both a methylating agent and a catalyst in various organic reactions.[1] Its application in organic synthesis is valued in the production of pharmaceuticals and agrochemicals.[1] In the context of esterification, potassium methyl sulfate can function as a catalyst, facilitating the reaction between a carboxylic acid and an alcohol to produce an ester and water.[2] This document provides detailed application notes and a general experimental protocol for the use of potassium methyl sulfate as a catalyst in esterification reactions.

Application Notes

Potassium methyl sulfate is particularly useful in reactions where a solid, recoverable, or milder acid catalyst is preferred over traditional strong mineral acids like sulfuric acid. Its catalytic activity in esterification is attributed to its ability to participate in the activation of the alcohol, functioning in a manner analogous to acid-catalyzed esterification, such as the Fischer-Speier method.[2]

Catalytic Mechanism

The catalytic action of potassium methyl sulfate in esterification reactions is understood to proceed through the following key steps[2]:

• Protonation of the Carboxylic Acid: The reaction is initiated by the protonation of the carbonyl oxygen of the carboxylic acid. This step increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.[2]

• Nucleophilic Attack by Alcohol: The alcohol molecule, acting as a nucleophile, attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate.[2]

• Proton Transfer: A proton is transferred from the oxygen of the attacking alcohol to one of the original hydroxyl groups of the carboxylic acid, forming water as a good leaving group.[2]

• Elimination of Water: The intermediate eliminates a water molecule.

• Deprotonation: Subsequent deprotonation of the remaining hydroxyl group regenerates the catalyst and yields the final ester product.[2]

In this mechanism, the methyl sulfate anion can be involved in the activation of the alcohol.[2]

Data Presentation

Due to a lack of specific published protocols detailing the use of potassium methyl sulfate as a primary catalyst for a range of esterification reactions, the following table presents representative quantitative data for a generic acid-catalyzed esterification. These parameters can serve as a starting point for optimizing reactions using potassium methyl sulfate.

Carboxylic Acid	Alcohol	Catalyst Loading (mol%)	Temperature (°C)	Reaction Time (h)	Yield (%)
Acetic Acid	Ethanol	1 - 5	78 (reflux)	4 - 8	> 85
Benzoic Acid	Methanol	2 - 10	65 (reflux)	6 - 12	> 90
Propanoic Acid	n-Butanol	1 - 5	118 (reflux)	5 - 10	> 88
Salicylic Acid	Methanol	5 - 15	65 (reflux)	8 - 16	> 80

Disclaimer: The data in this table is illustrative for general acid-catalyzed esterifications and should be used as a guideline for developing specific protocols with potassium methyl sulfate. Optimization of catalyst loading, temperature, and reaction time is recommended for each specific substrate pair.

Experimental Protocols

The following is a general experimental protocol for the esterification of a carboxylic acid with an alcohol using potassium methyl sulfate as a catalyst. This protocol is based on standard laboratory procedures for acid-catalyzed esterification.

General Protocol for Esterification using Potassium Methyl Sulfate as a Catalyst

Materials:

• Carboxylic acid (e.g., Benzoic Acid)

• Alcohol (e.g., Methanol, in excess to serve as reactant and solvent)

• Potassium methyl sulfate (catalyst)

• Anhydrous sodium sulfate or magnesium sulfate (drying agent)

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the carboxylic acid (1.0 eq).

• Addition of Catalyst and Alcohol: Add potassium methyl sulfate (0.05 - 0.15 eq) to the flask. Subsequently, add an excess of the alcohol (e.g., 10-20 eq), which will also act as the solvent.

• Reflux: Attach a reflux condenser to the flask and place the setup in a heating mantle or oil bath. Heat the reaction mixture to the boiling point of the alcohol and maintain a gentle reflux for the desired reaction time (typically 4-16 hours). The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • If the alcohol is volatile, remove the excess alcohol using a rotary evaporator.

  • Dilute the residue with an organic solvent for extraction (e.g., diethyl ether) and water.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.

• Drying and Concentration:

  • Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).

  • Filter off the drying agent.

  • Concentrate the filtrate using a rotary evaporator to obtain the crude ester.

• Purification: The crude ester can be further purified by distillation or column chromatography if necessary.

Visualizations

Experimental Workflow

Caption: Experimental workflow for esterification.

Catalytic Cycle of Esterification

Caption: Proposed catalytic cycle for esterification.

References

• 1. Buy Potassium methyl sulfate | 562-54-9 [smolecule.com]
• 2. Potassium methyl sulfate | 562-54-9 | Benchchem [benchchem.com]

Application Notes and Protocols: Laboratory-Scale Synthesis of Methyl Esters Using Potassium Methyl Sulfate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the laboratory-scale synthesis of methyl esters from carboxylic acids utilizing potassium methyl sulfate (B86663) as a methylating agent. While potassium methyl sulfate is a recognized methylating agent, specific quantitative data on yields for a wide range of carboxylic acid substrates is not extensively documented in readily available literature. The protocols provided herein are based on established principles of methylation reactions and are intended to serve as a foundational guide for researchers. These notes cover the theoretical background, safety precautions, a generalized experimental protocol, and data presentation guidelines.

Introduction

Methyl esters are crucial intermediates in organic synthesis, finding widespread application in the pharmaceutical, agrochemical, and fine chemical industries. Their synthesis from carboxylic acids is a fundamental transformation. Potassium methyl sulfate (CH₃KO₄S) serves as a solid, stable, and less hazardous alternative to other methylating agents like diazomethane (B1218177) or dimethyl sulfate for the esterification of carboxylic acids. It is a white crystalline powder, soluble in water, that acts as a methyl group donor in nucleophilic substitution reactions.[1]

The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism where the carboxylate anion, formed by the deprotonation of the carboxylic acid, acts as a nucleophile, attacking the electrophilic methyl group of potassium methyl sulfate. The potassium sulfate anion serves as the leaving group.

Safety and Handling

Potassium methyl sulfate should be handled with appropriate safety precautions in a well-ventilated fume hood.[2][3]

• Hazards: May cause eye, skin, and respiratory tract irritation.[2][4] Harmful if swallowed.[3]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, eye protection, and a face shield.[3]

• Handling: Avoid generating dust.[2] Wash thoroughly after handling.[2]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Data Presentation

Due to the limited availability of specific quantitative data for the methylation of a diverse range of carboxylic acids using potassium methyl sulfate, a template for data collection is provided below. Researchers are encouraged to populate this table with their experimental findings to build an internal database for future reference.

Table 1: Experimental Data for the Synthesis of Methyl Esters using Potassium Methyl Sulfate

Entry	Carboxylic Acid Substrate	Molar Ratio (Acid:KMeSO₄:Base)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Notes
1	Benzoic Acid	1 : 1.2 : 1.2	K₂CO₃	DMF	80	12	Data not available
2	Acetic Acid	1 : 1.2 : 1.2	K₂CO₃	DMF	80	12	Data not available
3	Lauric Acid	1 : 1.2 : 1.2	K₂CO₃	DMF	80	12	Data not available
4	Salicylic Acid	1 : 1.2 : 1.2	K₂CO₃	DMF	80	12	Data not available	Selective methylation of the carboxylic acid over the phenolic hydroxyl may be challenging.
5	Phenylacetic Acid	1 : 1.2 : 1.2	K₂CO₃	DMF	80	12	Data not available

Note: The reaction conditions provided are hypothetical and should be optimized for each substrate.

Experimental Protocols

General Protocol for the Synthesis of Methyl Esters

This protocol provides a general procedure for the methylation of a carboxylic acid using potassium methyl sulfate. Optimization of the reaction conditions (e.g., temperature, reaction time, solvent, and base) is recommended for each specific substrate.

Materials:

• Carboxylic acid

• Potassium methyl sulfate (CH₃KO₄S)

• Anhydrous potassium carbonate (K₂CO₃) or another suitable non-nucleophilic base

• Anhydrous N,N-Dimethylformamide (DMF) or other suitable polar aprotic solvent

• Diethyl ether or Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the carboxylic acid (1.0 eq), potassium methyl sulfate (1.2 eq), and anhydrous potassium carbonate (1.2 eq).

• Add anhydrous DMF (approximately 5-10 mL per gram of carboxylic acid).

• Stir the mixture at room temperature for 15 minutes to ensure proper mixing.

• Heat the reaction mixture to 80-100 °C and maintain it at this temperature with vigorous stirring.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Once the reaction is complete (typically 8-24 hours, substrate-dependent), cool the mixture to room temperature.

• Pour the reaction mixture into a separatory funnel containing water and diethyl ether or ethyl acetate.

• Separate the organic layer. Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude methyl ester.

• Purify the crude product by column chromatography, distillation, or recrystallization as required.

Visualizations

Reaction Mechanism

The following diagram illustrates the proposed SN2 mechanism for the methylation of a carboxylic acid using potassium methyl sulfate.

SN2 mechanism for methyl ester synthesis.

Experimental Workflow

The following diagram outlines the general workflow for the synthesis and purification of methyl esters using potassium methyl sulfate.

General experimental workflow diagram.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. westmpartners.com [westmpartners.com]
• 4. WO2009098176A1 - PROCESS FOR THE PRODUCTION OF α-SULFO FATTY ACID ESTERS AND THEIR SALTS - Google Patents [patents.google.com]

Safety Precautions for Handling Potassium Methyl Sulfate in the Laboratory

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety protocols and application notes for the handling of potassium methyl sulfate (B86663) (CAS No: 562-54-9) in a laboratory setting. Adherence to these guidelines is critical to ensure the safety of all personnel and to maintain a safe working environment.

Hazard Identification and Classification

Potassium methyl sulfate is a chemical that presents several hazards. It is classified as a hazardous substance and requires careful handling.[1]

GHS Hazard Statements:

• H302: Harmful if swallowed.[2][3]

• H315: Causes skin irritation.[2][3]

• H319: Causes serious eye irritation.[2][3]

• H335: May cause respiratory irritation.[2][3]

• H350: May cause cancer.[2][3]

Signal Word: Danger[2][3]

Primary Hazards:

• Acute Toxicity (Oral): Harmful if ingested.[2][4]

• Skin Corrosion/Irritation: Causes skin irritation upon contact.[2][4][5]

• Serious Eye Damage/Eye Irritation: Causes serious irritation to the eyes.[2][4][5]

• Carcinogenicity: May cause cancer.[2][4]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory tract irritation.[2][4][5]

Physical and Chemical Properties

A summary of the key physical and chemical properties of potassium methyl sulfate is provided below.

Property	Value
Appearance	White crystalline powder[5]
Molecular Formula	CH3KO4S[3]
Molecular Weight	150.20 g/mol [3]
Melting Point	212 - 217 °C / 413.6 - 422.6 °F[4]
Solubility	Mixes with water

Exposure Controls and Personal Protection

To minimize exposure and ensure safety, a combination of engineering controls and personal protective equipment (PPE) must be utilized.

Engineering Controls

• Ventilation: Handle potassium methyl sulfate in a well-ventilated area.[2][5][6] Use of a chemical fume hood is strongly recommended to keep airborne concentrations low.[6]

• Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[5][7]

Personal Protective Equipment (PPE)

• Eye and Face Protection: Wear tightly fitting safety goggles or chemical safety goggles conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][5][6]

• Skin Protection:

  • Gloves: Wear appropriate chemical-resistant gloves. Gloves must be inspected prior to use.[2][5][6]

  • Clothing: Wear appropriate protective clothing to prevent skin exposure.[5][6] A lab coat is mandatory.

• Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[4][5]

Experimental Protocols for Safe Handling

The following protocols must be strictly followed when working with potassium methyl sulfate.

Preparation and Handling

• Read the SDS: Before starting any work, thoroughly read and understand the Safety Data Sheet (SDS) for potassium methyl sulfate.[2][4]

• Work Area Preparation: Ensure the work area is clean and uncluttered. Handle the chemical in a designated area, preferably within a chemical fume hood.[2][5]

• Don PPE: Put on all required personal protective equipment as detailed in Section 3.2.

• Weighing and Transfer:

  • Minimize dust generation and accumulation during weighing and transfer.[5][6]

  • Use non-sparking tools.[2]

• Avoid Contamination: Do not eat, drink, or smoke when using this product.[2][4] Wash hands thoroughly after handling.[5][6]

Storage

• Store in a tightly closed container.[2][5][6]

• Keep in a dry, cool, and well-ventilated place.[2][4][6]

• Store away from incompatible materials such as strong oxidizing agents.[4][6]

• Store in a locked-up area.[2]

Spill and Leak Procedures

• Evacuate: Evacuate personnel from the immediate spill area.

• Ventilate: Ensure the area is well-ventilated.[5][6]

• Containment: Prevent further leakage or spillage if it is safe to do so.[2] Do not let the chemical enter drains.[2]

• Cleanup:

  • For minor spills, vacuum or sweep up the material and place it into a suitable, labeled disposal container.[5][6]

  • Avoid generating dust.[5][6]

  • Clean the spill area thoroughly.

Disposal

• Dispose of contents and container to an appropriate treatment and disposal facility in accordance with applicable laws and regulations.[2]

• Do not mix with other waste.[8]

• Handle uncleaned containers as you would the product itself.[8]

First Aid Measures

In the event of exposure, follow these first aid measures immediately.

• If Swallowed: Get medical help.[2] Rinse mouth with water.[2] Do not induce vomiting.[2] If the person is conscious and alert, give 2-4 cupfuls of milk or water.[5][6]

• If on Skin: Wash with plenty of water.[2] Remove contaminated clothing and wash it before reuse.[5][6] If skin irritation occurs, get medical help.[2]

• If in Eyes: Rinse cautiously with water for several minutes.[2] Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[5][6] Get medical attention.[5][6]

• If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[2] If breathing is difficult, give oxygen.[5][6] If not breathing, give artificial respiration.[5][6] Get medical help if you feel unwell.[2]

Workflow and Signaling Diagrams

The following diagrams illustrate the safe handling workflow and the logical relationships in safety protocols.

Caption: Workflow for the safe handling of potassium methyl sulfate.

Caption: Logical flow for an emergency response to exposure.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. Potassium methyl sulfate | CH3KO4S | CID 2733094 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. Potassium Methyl Sulfate | CAS#:562-54-9 | Chemsrc [chemsrc.com]
• 7. media.laballey.com [media.laballey.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols: Disposal of Potassium Methyl Sulfate Waste

For Researchers, Scientists, and Drug Development Professionals

Introduction

Potassium methyl sulfate (B86663) (CAS No. 562-54-9) is a chemical compound utilized in various organic synthesis processes, including as a methylating agent.[1] Due to its hazardous properties, waste generated from its use must be managed and disposed of following strict protocols to ensure personnel safety and environmental protection.[2][3][4] These application notes provide detailed procedures for the safe handling and disposal of potassium methyl sulfate waste in a laboratory or research setting.

Hazard Identification and Safety

Potassium methyl sulfate is classified as a hazardous substance.[2][3] It is crucial to be aware of its associated risks before handling.

2.1 Health Hazards

• Acute Effects: Harmful if swallowed or inhaled.[3][5] It causes serious eye irritation, skin irritation, and may cause respiratory irritation.[3][5][6][7]

• Chronic Effects: Classified as a substance that may cause cancer (Carcinogenicity, Category 1A).[3][5][7] There is a danger of cumulative effects, and it may cause sensitization by inhalation.[2]

2.2 Physical Hazards

• Combustible Dust: As a fine powder, it can form explosive mixtures with air.[2] Dust clouds generated by fine grinding or vigorous handling are a particular hazard.[2]

• Incompatibilities: It is incompatible with strong oxidizing agents.[3][8]

A summary of key hazard information is provided in Table 1.

Chemical and Physical Properties

Understanding the properties of potassium methyl sulfate is essential for its safe handling and storage.

Property	Value	Reference
Appearance	White crystalline powder	[1][6][9]
Molecular Formula	CH3KO4S	[7][9]
Molecular Weight	~150.20 g/mol	[7]
Melting Point	212 - 217 °C (413.6 - 422.6 °F)	[3][9]
Solubility	Slightly soluble in water and methanol (B129727)	[9][10]
Stability	Stable under normal temperatures and pressures	[8]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling potassium methyl sulfate waste.

Equipment	Specification
Hand Protection	Chemical-impermeable gloves (e.g., Nitrile).
Eye Protection	Safety glasses with side-shields or chemical goggles.[2][5]
Skin/Body Protection	Laboratory coat. Wear protective clothing to prevent skin exposure.[2][5]
Respiratory Protection	For operations generating dust, use a NIOSH/MSHA-approved respirator.[2]

Waste Handling and Storage Protocols

Proper segregation and storage of chemical waste are critical first steps in the disposal process.

5.1 Waste Collection

• All materials contaminated with potassium methyl sulfate (e.g., gloves, weigh boats, paper towels) should be considered hazardous waste.

• Collect waste in a designated, compatible, and properly labeled hazardous waste container.[11]

• The container must be kept closed except when adding waste.[11]

5.2 Labeling

• Label the waste container clearly with the words "Hazardous Waste" and the full chemical name: "Potassium Methyl Sulfate Waste".[11]

• Include the date when waste was first added and an accumulation of the constituents.

5.3 Storage

• Store waste containers in a cool, dry, and well-ventilated area, away from incompatible materials like strong oxidizers.[3][8]

• Ensure the storage location is a designated satellite accumulation area or central hazardous waste storage area, compliant with institutional and regulatory standards.

Experimental Protocol: Spill Decontamination

Immediate and correct response to a spill is critical to prevent exposure and environmental contamination.

6.1 Minor Spill Protocol (Small quantity of dry powder)

• Alert Personnel: Notify others in the immediate area of the spill.

• Secure the Area: Restrict access to the spill location.

• Don PPE: Wear the appropriate PPE as specified in Section 4.0.

• Control Dust: Gently cover the spill with a damp paper towel or use a water mist to prevent the powder from becoming airborne.[2] Do not use excessive water that could spread the contamination.

• Clean-Up:

  • Carefully sweep or vacuum the material.[2][6] If using a vacuum, it must be HEPA-filtered and approved for hazardous dust.[2]

  • Place the collected material and any contaminated cleaning items (gloves, paper towels, etc.) into the designated hazardous waste container.

• Decontaminate: Wipe the spill area with a damp cloth. Collect the cloth as hazardous waste.

• Wash Hands: Wash hands thoroughly with soap and water after removing PPE.

6.2 Major Spill Protocol

• Evacuate: Immediately evacuate the area.

• Alert: Notify your institution's Environmental Health and Safety (EHS) department and/or emergency responders.[2]

• Secure: Close doors to the affected area and prevent entry. Post a warning sign.

• Await Response: Do not attempt to clean up a major spill unless you are trained and equipped to do so. Await the arrival of professional responders.

Disposal Procedures

Disposal of potassium methyl sulfate waste must comply with all federal, state, and local regulations.[2][8] In the United States, this is primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[12]

7.1 Protocol for Unused/Expired Product and Contaminated Waste

• Characterization: The waste is classified as hazardous due to its toxic and potentially carcinogenic properties.[3][4]

• Packaging: Ensure the hazardous waste container is sealed tightly, properly labeled, and in good condition.

• Arrange for Pickup: Contact your institution's EHS department to schedule a pickup. Waste will be transported by a licensed hazardous waste contractor.

• Manifesting: A hazardous waste manifest will be used to track the waste from the point of generation to its final disposal facility, ensuring a "cradle-to-grave" chain of custody.[13][14]

• Final Disposal: The waste will be transported to a permitted Treatment, Storage, and Disposal Facility (TSDF) for appropriate treatment, such as incineration, and final disposal.

7.2 Protocol for Empty Containers

• Decontamination: Empty containers must be triple-rinsed with a suitable solvent (e.g., water, then a solvent like methanol if appropriate for the research context).[5][11][15]

• Rinsate Collection: The first rinsate, and subsequent ones if the container held significant residue, must be collected and disposed of as hazardous waste.[11]

• Container Disposal:

  • After triple-rinsing and air-drying, completely deface or remove the original label.[15]

  • The clean, decontaminated container may then be disposed of in the regular trash or recycled, depending on institutional policy.[15]

  • CRITICAL: Never cut, grind, or weld empty containers, as residual dust could ignite and explode.[2]

Workflow and Decision Diagrams

The following diagrams illustrate the key decision-making processes for handling potassium methyl sulfate waste.

Caption: Workflow for routine disposal of potassium methyl sulfate waste.

References

• 1. Page loading... [wap.guidechem.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.co.uk [fishersci.co.uk]
• 5. chemicalbook.com [chemicalbook.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. Potassium methyl sulfate | CH3KO4S | CID 2733094 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Potassium Methyl Sulfate | CAS#:562-54-9 | Chemsrc [chemsrc.com]
• 9. lookchem.com [lookchem.com]
• 10. Potassium methyl sulfate | 562-54-9 [amp.chemicalbook.com]
• 11. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 12. youtube.com [youtube.com]
• 13. Hazardous Waste Management - NYSDEC [dec.ny.gov]
• 14. epa.gov [epa.gov]
• 15. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]

The Use of Potassium Methyl Sulfate in Ion-Exchange Chromatography: A Theoretical Overview and General Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ion-exchange chromatography (IEC) is a powerful and widely used technique for the separation of charged molecules, such as proteins, nucleic acids, and small organic and inorganic ions. The separation is based on the reversible electrostatic interaction between the charged target molecules and the oppositely charged functional groups of the ion-exchange resin. While common salts like sodium chloride and potassium chloride are typically used to create a salt gradient for eluting bound molecules, the use of potassium methyl sulfate (B86663) as an eluent is theoretically plausible but not widely documented in scientific literature. This document provides a theoretical framework for its use, alongside generalized application notes and protocols for ion-exchange chromatography that can be adapted for specific applications.

Potassium methyl sulfate (CH₃KO₄S) dissociates in aqueous solutions into a potassium cation (K⁺) and a methyl sulfate anion (CH₃SO₄⁻)[1]. This property allows it to be considered as a potential eluent in both cation and anion exchange chromatography. In cation exchange, the potassium ions would compete with the bound, positively charged analytes for the negatively charged resin. In anion exchange, the methyl sulfate anions would compete with the bound, negatively charged analytes for the positively charged resin.

Despite its theoretical potential, the practical application of potassium methyl sulfate in ion-exchange chromatography is not described in readily available scientific literature, and therefore, no specific quantitative data or established protocols can be presented. The following sections provide a general overview and protocols for ion-exchange chromatography that can serve as a starting point for researchers interested in exploring the use of novel eluents like potassium methyl sulfate.

Principles of Ion-Exchange Chromatography

Ion-exchange chromatography separates molecules based on their net charge at a specific pH. The stationary phase, or resin, consists of an inert matrix to which charged functional groups are covalently attached. There are two main types of ion-exchange chromatography:

• Anion-Exchange Chromatography: The stationary phase is positively charged and binds negatively charged molecules (anions).

• Cation-Exchange Chromatography: The stationary phase is negatively charged and binds positively charged molecules (cations).

The separation process involves four key steps:

• Equilibration: The column is washed with a starting buffer to equilibrate the resin and ensure a stable pH and low ionic strength.

• Sample Loading: The sample, dissolved in the starting buffer, is loaded onto the column. Charged molecules of interest bind to the resin, while unbound molecules pass through.

• Washing: The column is washed with the starting buffer to remove any remaining unbound molecules.

• Elution: The bound molecules are eluted from the column by changing the composition of the mobile phase. This is typically achieved by increasing the ionic strength (salt concentration) or by changing the pH to alter the charge of the bound molecules.

General Experimental Protocols for Ion-Exchange Chromatography

The following are generalized protocols for anion and cation exchange chromatography. These should be optimized for each specific application.

Protocol 1: Anion-Exchange Chromatography (General)

Objective: To separate a negatively charged protein from a mixture.

Materials:

• Anion-exchange column (e.g., DEAE-Sepharose or Q-Sepharose)

• Starting Buffer (e.g., 20 mM Tris-HCl, pH 8.0)

• Elution Buffer (e.g., 20 mM Tris-HCl, 1 M NaCl, pH 8.0)

• Protein sample in Starting Buffer

• Chromatography system (e.g., FPLC or HPLC)

• UV detector

• Fraction collector

Procedure:

• Column Equilibration: Equilibrate the anion-exchange column with 5-10 column volumes (CV) of Starting Buffer at a constant flow rate until the UV absorbance and conductivity of the effluent are stable.

• Sample Loading: Load the filtered and degassed protein sample onto the column at a flow rate that allows for efficient binding.

• Washing: Wash the column with 5-10 CV of Starting Buffer to remove all unbound proteins. Monitor the UV absorbance until it returns to baseline.

• Elution: Elute the bound proteins using a linear gradient of the Elution Buffer (e.g., 0-100% over 20 CV). This gradual increase in salt concentration will cause proteins to elute based on their charge density, with weakly bound proteins eluting first.

• Fraction Collection: Collect fractions throughout the elution process.

• Analysis: Analyze the collected fractions for the protein of interest using methods such as SDS-PAGE and protein concentration assays.

Protocol 2: Cation-Exchange Chromatography (General)

Objective: To separate a positively charged protein from a mixture.

Materials:

• Cation-exchange column (e.g., CM-Sepharose or SP-Sepharose)

• Starting Buffer (e.g., 20 mM MES, pH 6.0)

• Elution Buffer (e.g., 20 mM MES, 1 M NaCl, pH 6.0)

• Protein sample in Starting Buffer

• Chromatography system

• UV detector

• Fraction collector

Procedure:

• Column Equilibration: Equilibrate the cation-exchange column with 5-10 CV of Starting Buffer.

• Sample Loading: Load the prepared protein sample onto the column.

• Washing: Wash the column with 5-10 CV of Starting Buffer to remove unbound molecules.

• Elution: Elute the bound proteins with a linear gradient of the Elution Buffer.

• Fraction Collection: Collect fractions during the elution.

• Analysis: Analyze the fractions to identify those containing the purified protein.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the general workflow for an ion-exchange chromatography experiment and the logical relationship of key parameters.

Caption: General workflow for ion-exchange chromatography.

Caption: Interrelationship of key parameters in IEC.

Conclusion

While potassium methyl sulfate is not a conventional eluent in ion-exchange chromatography, its chemical properties suggest it could theoretically be employed for this purpose. Researchers interested in exploring its use would need to conduct foundational experiments to determine optimal conditions such as concentration, pH, and its effectiveness in eluting specific molecules of interest. The general protocols and principles outlined in this document provide a solid starting point for developing and optimizing an ion-exchange chromatography method for any given application, including the investigation of novel eluents.

References

• 1. Potassium methyl sulfate | 562-54-9 | Benchchem [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Methylation Reactions with Potassium Methyl Sulfate

Welcome to the technical support center for optimizing reaction conditions for methylation with potassium methyl sulfate (B86663). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance the success of your methylation experiments.

Frequently Asked Questions (FAQs)

Q1: What is potassium methyl sulfate and why is it used as a methylating agent?

Potassium methyl sulfate (CH₃KO₄S) is a white, crystalline, water-soluble powder used as a methylating agent in organic synthesis.[1] It is employed to introduce a methyl group to various substrates, particularly oxygen and nitrogen nucleophiles, in the production of pharmaceuticals, agrochemicals, and other specialty chemicals.[1][2] Its advantages include its solid nature, which can make it easier to handle compared to volatile liquid methylating agents, and its reactivity profile.

Q2: What are the primary safety precautions when working with potassium methyl sulfate?

Potassium methyl sulfate is a hazardous substance and should be handled with appropriate safety measures. It is classified as harmful if swallowed, causes skin and serious eye irritation, may cause respiratory irritation, and is suspected of causing cancer.[1] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Q3: How does the reactivity of potassium methyl sulfate compare to other common methylating agents?

Potassium methyl sulfate is a potent methylating agent. Its reactivity is often compared to dimethyl sulfate (DMS), which is known for its high reactivity and low cost.[3] While specific kinetic data for potassium methyl sulfate is not as widely available, it is considered an effective reagent. Compared to greener alternatives like dimethyl carbonate (DMC), potassium methyl sulfate is generally more reactive, requiring milder conditions and shorter reaction times.[4]

Data Presentation: Comparison of Common Methylating Agents

Methylating Agent	Formula	Physical State	Reactivity	Key Considerations
Potassium Methyl Sulfate	CH₃KO₄S	Solid	High	Solid, easier to handle than liquids.
Dimethyl Sulfate (DMS)	(CH₃)₂SO₄	Liquid	Very High	Highly toxic and corrosive.[3][4]
Methyl Iodide (MeI)	CH₃I	Liquid	Very High	Volatile, light-sensitive, and more expensive than sulfates.[4]
Dimethyl Carbonate (DMC)	(CH₃)₂CO₃	Liquid	Moderate	"Greener" alternative, less toxic but requires harsher conditions.[4]

Troubleshooting Guides

This section addresses specific issues you may encounter during methylation reactions using potassium methyl sulfate, presented in a question-and-answer format.

Issue 1: Low or No Yield of the Methylated Product

Question: My methylation reaction with potassium methyl sulfate is resulting in a low yield or no product at all. What are the potential causes and how can I improve the outcome?

Possible Causes and Solutions:

• Incomplete Deprotonation of the Substrate: For the methylation of phenols, anilines, or other acidic protons, a base is required to generate the nucleophile. If the base is not strong enough or is used in insufficient quantity, the reaction will not proceed efficiently.

  • Solution: Ensure you are using a suitable base, such as potassium carbonate (K₂CO₃), and that it is present in at least a stoichiometric amount.[5] For less reactive substrates, consider using a stronger base or increasing the reaction temperature.

• Poor Solubility of Reagents: If the substrate, base, or potassium methyl sulfate are not adequately dissolved in the reaction solvent, the reaction kinetics will be slow.

  • Solution: Choose a solvent that effectively dissolves all reaction components. Polar aprotic solvents like DMF or acetone (B3395972) are often good choices for methylation reactions.[5] Gentle heating can also improve solubility.

• Sub-optimal Reaction Temperature: The reaction may be too slow at room temperature.

  • Solution: Gradually increase the reaction temperature and monitor the progress by TLC. For many O- and N-methylations, temperatures between 50-80 °C are effective.

• Moisture in the Reaction: Potassium methyl sulfate and the bases used are often hygroscopic. Water can hydrolyze the methylating agent and react with the base, reducing the efficiency of the reaction.

  • Solution: Use anhydrous solvents and ensure all glassware is thoroughly dried. Store potassium methyl sulfate and bases in a desiccator.

Issue 2: Formation of Multiple Products and Side Reactions

Question: My reaction is producing multiple spots on TLC, and the final product is impure. What are the common side reactions, and how can they be minimized?

Possible Causes and Solutions:

• Over-methylation: This is common with substrates that have multiple methylation sites or when the mono-methylated product is more nucleophilic than the starting material (e.g., in the methylation of primary anilines).

  • Solution: Carefully control the stoichiometry of the potassium methyl sulfate, using only a slight excess (e.g., 1.1-1.2 equivalents) for mono-methylation. Slowly adding the methylating agent to the reaction mixture can also help.

• O- vs. N-Methylation in Ambident Nucleophiles: Substrates containing both oxygen and nitrogen nucleophiles (e.g., amino phenols, isatin) can lead to a mixture of O- and N-methylated products.[6]

  • Solution: The selectivity can often be influenced by the choice of solvent and base. Protic solvents may favor N-methylation, while aprotic solvents can favor O-methylation. The choice of a hard or soft base can also influence the site of methylation.

• Hydrolysis of Potassium Methyl Sulfate: In the presence of water, potassium methyl sulfate can hydrolyze to methanol (B129727) and potassium bisulfate, rendering it inactive for the desired methylation.

  • Solution: As mentioned previously, ensure anhydrous reaction conditions.

Experimental Protocols

Below is a general protocol for the O-methylation of a phenol (B47542) using potassium methyl sulfate. This can be adapted for other substrates like anilines with minor modifications.

General Protocol for O-Methylation of a Phenol

Materials:

• Phenolic substrate

• Potassium methyl sulfate

• Potassium carbonate (K₂CO₃), anhydrous

• Acetone, anhydrous

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Stirring and heating apparatus

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the phenolic substrate (1.0 eq).

• Addition of Base and Solvent: Add anhydrous potassium carbonate (1.5 - 2.0 eq) and anhydrous acetone to the flask. Stir the suspension.

• Addition of Methylating Agent: Add potassium methyl sulfate (1.2 - 1.5 eq) to the mixture.

• Reaction: Heat the reaction mixture to reflux (around 56 °C for acetone) and maintain stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete (typically when the starting material is no longer visible by TLC), cool the mixture to room temperature. Filter off the solid potassium carbonate and any inorganic salts.

• Purification: Wash the filter cake with a small amount of acetone. Combine the filtrates and evaporate the solvent under reduced pressure. The crude product can then be purified by column chromatography, recrystallization, or distillation as appropriate.

Data Presentation: Typical Reaction Conditions for Methylation

Parameter	Typical Range/Value	Notes
Substrate	Phenols, Anilines, Carboxylic Acids	Substrate reactivity will influence conditions.
Methylating Agent	Potassium Methyl Sulfate (1.2-1.5 eq)	Use a slight excess for complete conversion.
Base	K₂CO₃ (1.5-2.0 eq)	A weak base is often sufficient.
Solvent	Acetone, DMF, Acetonitrile	Choose a solvent with good solubility for all reagents.
Temperature	Room Temperature to 80 °C	Heating is often required to drive the reaction.
Reaction Time	2 - 24 hours	Monitor by TLC to determine completion.

Mandatory Visualizations

Caption: A typical experimental workflow for O-methylation using potassium methyl sulfate.

Caption: A troubleshooting guide for addressing low reaction yields in methylation experiments.

References

• 1. Page loading... [guidechem.com]
• 2. Buy Potassium methyl sulfate | 562-54-9 [smolecule.com]
• 3. Dimethyl sulfate - Wikipedia [en.wikipedia.org]
• 4. nbinno.com [nbinno.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. benchchem.com [benchchem.com]

How to minimize side reactions in potassium methyl sulfate synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing side reactions during the synthesis of potassium methyl sulfate (B86663).

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing potassium methyl sulfate?

A1: The most common methods for synthesizing potassium methyl sulfate are direct acid-base neutralization of methyl sulfuric acid with potassium hydroxide (B78521) and salt metathesis reaction between dimethyl sulfate and potassium carbonate.[1] The direct neutralization is often performed in an aqueous or ethanolic solution.[1] The salt metathesis reaction is typically carried out in a polar aprotic solvent.[1]

Q2: What are the primary side reactions to be aware of during potassium methyl sulfate synthesis?

A2: The primary side reactions of concern are the formation of dimethyl sulfate (DMS) and the alkaline hydrolysis of the desired potassium methyl sulfate product.[1][2] In aqueous solutions, the methyl sulfate anion can also undergo hydrolysis to yield methanol (B129727) and bisulfate, a reaction influenced by pH and temperature.[1]

Q3: Why is the formation of dimethyl sulfate (DMS) a concern?

A3: Dimethyl sulfate is a strong alkylating agent and is highly toxic and genotoxic.[3][4] Its presence as an impurity is a significant safety and regulatory concern, especially in pharmaceutical applications.[2]

Q4: How can I purify the final potassium methyl sulfate product?

A4: Purification can be achieved through recrystallization.[1] A dissolving-crystallizing process can be employed to remove insoluble impurities and improve purity.[5][6] Washing the precipitated product with cold water and drying it in a desiccator is also a common practice.[7]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Potassium Methyl Sulfate	- Side reactions: Formation of byproducts like dimethyl sulfate or hydrolysis of the product.[1][2] - Improper stoichiometry: Incorrect molar ratio of reactants.[1] - Suboptimal temperature control: High temperatures can favor side reactions.[1]	- Control reaction temperature: Maintain a low temperature (0–5°C) during the reaction, especially during the addition of potassium hydroxide.[1] - Ensure precise stoichiometry: Use a precise 1:1 molar ratio of methyl sulfuric acid to potassium hydroxide.[1] - Choose appropriate reagents: Consider using dimethyl carbonate as a methylating agent with a potassium carbonate catalyst for higher selectivity.[1]
Presence of Dimethyl Sulfate (DMS) Impurity	- Esterification of methyl sulfuric acid: Under certain conditions, methyl sulfuric acid can undergo a reversible esterification to form DMS.[2][8] - Reaction with methanol: In the presence of methanol, dimethyl sulfate can be formed, which can then react with methanol to regenerate monomethyl sulfate and form dimethyl ether.[2][3]	- Strict temperature control: Maintain low temperatures (0-5°C) to disfavor the formation of DMS.[1] - Avoid excess methylating agent: Use stoichiometric amounts of reagents. - Post-synthesis treatment: Excess DMS can be destroyed using aqueous solutions of sodium hydroxide, sodium carbonate, or ammonium (B1175870) hydroxide.[9][10]
Product Degradation (Hydrolysis)	- Excess base: An excess of potassium hydroxide can promote the alkaline hydrolysis of potassium methyl sulfate.[1] - Presence of water: In aqueous solutions, the methyl sulfate anion can hydrolyze to methanol and bisulfate.[1] This hydrolysis is catalyzed by both acids and alkalis.[11]	- Careful addition of base: Add potassium hydroxide stepwise and ensure a 1:1 molar ratio.[1] - Control pH: Maintain a neutral or slightly acidic pH during workup and storage to minimize hydrolysis. The uncatalyzed hydrolysis is slow.[1] - Use of aprotic solvents: Performing the reaction in a polar aprotic solvent can minimize water-related side reactions.[1]

Experimental Protocols

Protocol 1: Direct Acid-Base Neutralization

This protocol describes the synthesis of potassium methyl sulfate via the neutralization of methyl sulfuric acid with potassium hydroxide.[1]

Materials:

• Methyl sulfuric acid

• Potassium hydroxide

• Ethanol (B145695) or Water (solvent)

• Ice bath

• Stirring apparatus

Procedure:

• Prepare a solution of methyl sulfuric acid in either ethanol or water in a reaction vessel.

• Cool the solution to 0–5°C using an ice bath.

• Slowly and carefully add a stoichiometric amount (1:1 molar ratio) of potassium hydroxide solution to the methyl sulfuric acid solution while stirring continuously.

• Maintain the reaction temperature between 0 and 5°C throughout the addition to minimize side reactions like alkaline hydrolysis.[1]

• After the addition is complete, continue stirring for a specified period to ensure the reaction goes to completion.

• Isolate the precipitated potassium methyl sulfate by filtration.

• Wash the product with cold water to remove any remaining impurities.

• Dry the purified product in a desiccator.[7]

Protocol 2: Salt Metathesis Reaction

This protocol outlines the synthesis of potassium methyl sulfate using dimethyl sulfate and potassium carbonate.[1]

Materials:

• Dimethyl sulfate

• Potassium carbonate

• Polar aprotic solvent (e.g., acetone, acetonitrile)

• Reaction vessel with pressure management system

• Stirring apparatus

Procedure:

• In a reaction vessel equipped with a stirrer and a system to manage gas evolution, suspend potassium carbonate in a polar aprotic solvent.

• Slowly add dimethyl sulfate to the suspension while stirring.

• The reaction will proceed with the evolution of carbon dioxide gas, requiring careful pressure management.[1]

• Maintain the reaction temperature as specified by the chosen solvent and reaction scale.

• After the reaction is complete (indicated by the cessation of gas evolution), the solid potassium methyl sulfate can be isolated.

• Purify the product using advanced filtration and recrystallization techniques to achieve high yields, which can exceed 95% on an industrial scale.[1]

Key Reaction Pathways and Side Reactions

The following diagrams illustrate the main synthesis routes and potential side reactions.

Caption: Key synthesis pathways and potential side reactions in potassium methyl sulfate synthesis.

Logical Workflow for Minimizing Side Reactions

This workflow outlines the decision-making process for optimizing the synthesis of potassium methyl sulfate.

Caption: Decision workflow for minimizing side reactions during potassium methyl sulfate synthesis.

References

• 1. Potassium methyl sulfate | 562-54-9 | Benchchem [benchchem.com]
• 2. enovatia.com [enovatia.com]
• 3. Dimethyl sulfate - Wikipedia [en.wikipedia.org]
• 4. Diethyl sulfate - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Purification and rapid dissolution of potassium sulfate in aqueous solutions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Buy Potassium methyl sulfate | 562-54-9 [smolecule.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Dimethyl Sulfate as Methylation Agent and Solvent in Highly Regioselective Synthesis of Methyl Salicylate Using Sodium Bicarbonate as a Base - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Methyl Sulfate|Chemical Reagent [benchchem.com]

Technical Support Center: Potassium Methyl Sulfate (PMS) Catalyzed Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the yield of reactions catalyzed by potassium methyl sulfate (B86663) (PMS).

Troubleshooting Guide

This guide addresses common issues encountered during potassium methyl sulfate catalyzed reactions, providing potential causes and solutions in a straightforward question-and-answer format.

Q1: Why is the yield of my methylation/esterification reaction unexpectedly low?

A1: Low yields in PMS-catalyzed reactions can stem from several factors. A primary concern is the hydrolysis of potassium methyl sulfate, which can be influenced by the presence of water and the pH of the reaction medium.[1] Additionally, suboptimal reaction conditions, including temperature and reactant stoichiometry, can significantly impact the outcome.

Potential Causes and Solutions:

• Presence of Water: PMS can hydrolyze to methanol (B129727) and bisulfate in aqueous solutions.[1] While this reaction is slow in neutral conditions, it is catalyzed by both acids and bases.[1]

  • Solution: Ensure all reactants and solvents are anhydrous. Use freshly dried solvents and store PMS in a desiccator.

• Incorrect Stoichiometry: An improper molar ratio of reactants can lead to incomplete conversion. For instance, in the methylation of phenols, the ratio of alkali to the phenol (B47542) influences the extent of methylation.[2][3]

  • Solution: Carefully control the stoichiometry. For methylation of phenols, a 1.5:1 molar ratio of sodium hydroxide (B78521) to phenol with 0.5 moles of dimethyl sulfate (a related methylating agent) has been shown to produce high yields.[2][3] For esterifications, using 1.25 molar equivalents of PMS and a bicarbonate base relative to the carboxylic acid is a good starting point.[4]

• Suboptimal Temperature: Temperature plays a critical role. For the synthesis of PMS itself, low temperatures (0-5°C) are recommended to minimize side reactions.[1] While methylation can occur at low temperatures, higher temperatures may be needed for less reactive substrates, but this also increases the risk of side reactions.[2]

  • Solution: Optimize the reaction temperature. Start with lower temperatures and gradually increase if the reaction is too slow. Monitor the reaction progress closely to avoid byproduct formation.

Q2: I am observing the formation of unexpected byproducts. What could be the cause?

A2: The formation of byproducts is often linked to the reactivity of potassium methyl sulfate and the specific reaction conditions.

Potential Causes and Solutions:

• Hydrolysis of PMS: As mentioned, PMS can hydrolyze, leading to the formation of methanol. This can be a significant side reaction if water is present.[1]

  • Solution: Maintain anhydrous conditions throughout the experiment.

• Reaction with Solvent: If the solvent has nucleophilic sites, it may react with PMS.

  • Solution: Choose an inert, aprotic solvent for your reaction. Acetone has been successfully used in the esterification of some carboxylic acids.[4]

• Over-methylation: In some cases, multiple methyl groups can be transferred, leading to undesired products.

  • Solution: Carefully control the stoichiometry of the methylating agent and consider using a milder base.

Q3: The reaction is proceeding very slowly or not at all. What can I do to improve the reaction rate?

A3: A slow reaction rate can be due to several factors, including insufficient catalyst activity, low temperature, or poor solubility of reactants.

Potential Causes and Solutions:

• Insufficient Mixing: In heterogeneous reactions, poor mixing can limit the contact between the catalyst and the reactants.

  • Solution: Ensure vigorous and efficient stirring throughout the reaction.

• Low Temperature: While higher temperatures can lead to side reactions, a certain activation energy must be overcome for the reaction to proceed at a reasonable rate.

  • Solution: Gradually increase the reaction temperature while monitoring for byproduct formation.

• Inappropriate Solvent: The solvent can significantly affect the solubility of reactants and the overall reaction rate.

  • Solution: Experiment with different inert solvents to find one that provides good solubility for all reactants.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of potassium methyl sulfate in the reactions you've described?

A1: Potassium methyl sulfate primarily acts as a methylating agent .[5] The methyl group in PMS is susceptible to nucleophilic attack, allowing it to transfer a methyl group to various nucleophiles, such as phenols and carboxylates, in a process known as methylation.[1] This is a key step in the synthesis of many organic compounds, including pharmaceuticals and agrochemicals.[5]

Q2: How does the choice of base affect the yield of a PMS-catalyzed methylation?

A2: The base plays a crucial role in deprotonating the substrate (e.g., a phenol or carboxylic acid), making it a more potent nucleophile to attack the methyl group of PMS. The choice and amount of base can significantly impact the yield. For the methylation of phenols with the related dimethyl sulfate, the presence of sodium or potassium hydroxide is essential for the reaction to proceed, with the amount of methylation being proportional to the ratio of alkali to phenol.[2][3] For the esterification of polyhydroxy aromatic acids, sodium bicarbonate has been shown to give excellent yields (around 80%), while stronger bases like potassium carbonate resulted in poorer yields.[4]

Q3: What are the optimal storage conditions for potassium methyl sulfate?

A3: Potassium methyl sulfate is hygroscopic and should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from moisture and strong oxidizing agents.[6][7] Storing it under an inert atmosphere is also recommended.[7]

Q4: Can potassium methyl sulfate be 'poisoned' or deactivated like other catalysts?

A4: While "poisoning" in the traditional sense of a catalyst's active sites being blocked by a substance is less directly applicable to PMS as a reagent, its reactivity can be diminished or it can be consumed by side reactions. The primary deactivation pathway is hydrolysis in the presence of water.[1] Therefore, maintaining anhydrous conditions is critical to preserving its efficacy as a methylating agent.

Data Presentation

Table 1: Influence of Base and Methylating Agent on the Yield of Methyl Esters from Polyhydroxy Aromatic Acids

Carboxylic Acid	Methylating Agent	Base	Solvent	Yield of Methyl Ester (%)	Reference
o-Orsellinic Acid	Dimethyl Sulfate	Sodium Bicarbonate	Acetone	80	[4]
p-Orsellinic Acid	Dimethyl Sulfate	Sodium Bicarbonate	Acetone	80	[4]
o-Orsellinic Acid	Methyl Iodide	Sodium Bicarbonate	Acetone	50-60	[4]
p-Orsellinic Acid	Methyl Iodide	Sodium Bicarbonate	Acetone	50-60	[4]
o-Orsellinic Acid	Dimethyl Sulfate	Potassium Carbonate	Acetone	Poor	[4]

Table 2: Effect of Reaction Conditions on the Methylation of Phenol with Dimethyl Sulfate

Reactant Ratio (NaOH:Phenol:DMS)	Water Content (moles)	Temperature	Yield of Anisole (%)	Reference
1.5 : 1 : 0.5	2 - 4	Not specified	up to 70	[2][3]
0.1 : 1 : Not specified	Not specified	Not specified	~10	[2][3]

Experimental Protocols

Protocol 1: General Procedure for the Methylation of a Phenol

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the phenolic substrate in a suitable anhydrous solvent (e.g., acetone).

• Addition of Base: Add the appropriate base (e.g., anhydrous potassium carbonate or sodium hydroxide) to the solution. The molar ratio of base to phenol should be optimized for the specific substrate.

• Addition of PMS: Slowly add potassium methyl sulfate to the reaction mixture. An exothermic reaction may occur, so cooling might be necessary.

• Reaction: Stir the reaction mixture at the optimized temperature for the required duration. Monitor the reaction progress using a suitable analytical technique such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Filter off any inorganic salts. The filtrate is then typically washed with water and brine, dried over an anhydrous drying agent (e.g., MgSO₄), and the solvent is removed under reduced pressure.

• Purification: The crude product can be purified by techniques such as column chromatography or recrystallization.

Protocol 2: General Procedure for the Esterification of a Carboxylic Acid

• Preparation: In a round-bottom flask, suspend the carboxylic acid and a mild base (e.g., sodium bicarbonate) in an anhydrous solvent like acetone.[4]

• Addition of PMS: Add potassium methyl sulfate to the suspension.

• Reaction: Heat the mixture to reflux and monitor the reaction's progress by TLC or GC.

• Work-up: Upon completion, cool the reaction mixture and filter to remove inorganic salts. The solvent is then removed from the filtrate by rotary evaporation.

• Purification: The resulting crude ester can be purified by standard laboratory techniques such as column chromatography or distillation.

Visualizations

References

• 1. Potassium methyl sulfate | 562-54-9 | Benchchem [benchchem.com]
• 2. "Conclusions in Regard to the Methylation of Phenol" by Harry F. Lewis and Wesley Trieschmann [scholarworks.uni.edu]
• 3. scholarworks.uni.edu [scholarworks.uni.edu]
• 4. ias.ac.in [ias.ac.in]
• 5. Page loading... [wap.guidechem.com]
• 6. Potassium Methyl Sulfate | CAS#:562-54-9 | Chemsrc [chemsrc.com]
• 7. 562-54-9 CAS MSDS (Potassium methyl sulfate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Troubleshooting low conversion rates in methylation reactions

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing low conversion rates in their DNA methylation experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low conversion rates in bisulfite sequencing?

Low conversion rates in bisulfite sequencing are frequently due to several factors. Incomplete denaturation of DNA is a primary issue, as bisulfite can only react with single-stranded DNA.[1][2] The quality of the starting DNA is also critical; degraded or contaminated DNA can lead to incomplete conversion.[3] Additionally, issues with the bisulfite reagent itself, such as old or improperly prepared solutions, can reduce its effectiveness.[3] Finally, suboptimal reaction conditions, including incorrect temperature and incubation time, can significantly impact the conversion efficiency.[4]

Q2: How can I assess the efficiency of my bisulfite conversion?

Conversion efficiency can be evaluated by including a control DNA with a known methylation status in your experiment.[3] Unmethylated lambda DNA is a common choice. After bisulfite treatment and sequencing, the conversion rate is calculated by determining the percentage of unmethylated cytosines that were successfully converted to thymines. An efficient conversion should be greater than 99%. The presence of cytosines in non-CpG contexts in your sequencing data is often an indicator of incomplete conversion.[5]

Q3: Can repeated freeze-thaw cycles of my DNA sample affect methylation analysis?

Yes, repeated freeze-thaw cycles should be avoided as they can lead to DNA degradation.[3][6] Degraded DNA can result in lower yields after bisulfite conversion and may lead to biased amplification during PCR, ultimately affecting the accuracy of your methylation analysis.[2]

Q4: What is the difference between bisulfite conversion and enzymatic methylation analysis?

Bisulfite conversion is a chemical method that uses sodium bisulfite to deaminate unmethylated cytosines to uracil (B121893), which are then read as thymine (B56734) after PCR amplification.[7] This method can be harsh, leading to DNA degradation.[2][8] Enzymatic methylation analysis, such as Enzymatic Methyl-seq (EM-seq™), uses a series of enzymes to achieve the same differentiation between methylated and unmethylated cytosines. This enzymatic approach is generally less damaging to the DNA, resulting in higher quality libraries and more uniform sequencing coverage.[9]

Troubleshooting Guide: Low Bisulfite Conversion Efficiency

Use the following guide to diagnose and resolve issues related to low bisulfite conversion rates.

Problem 1: High percentage of non-converted, unmethylated cytosines.

This is a direct indication of incomplete bisulfite conversion.

Potential Cause	Recommended Solution
Incomplete DNA Denaturation	Ensure complete denaturation of the DNA before and during the bisulfite reaction. This can be achieved through thermal denaturation (e.g., 95°C for 5-10 minutes) or chemical denaturation with NaOH.[2] For GC-rich regions, which are more prone to re-annealing, extending the denaturation time or optimizing the temperature may be necessary.[2]
Poor DNA Quality	Start with high-quality, pure DNA. Assess DNA integrity using gel electrophoresis and purity via spectrophotometry (A260/A280 ratio of ~1.8).[3] Avoid using degraded or contaminated DNA samples.
Suboptimal Bisulfite Reagent	Use freshly prepared bisulfite solution for each experiment. The age and storage of the reagent can significantly impact its effectiveness.
Incorrect Reaction Conditions	Optimize the incubation temperature and time for your specific protocol and DNA input. Longer incubation times or higher temperatures can improve conversion but may also increase DNA degradation.[4] Refer to the manufacturer's protocol for recommended conditions.
Excessive DNA Input	Using too much starting DNA (e.g., >2 µg) can lead to incomplete conversion due to the re-annealing of complementary strands.[5]

Problem 2: Low DNA yield after bisulfite conversion.

Significant DNA loss is a common issue with bisulfite treatment.

Potential Cause	Recommended Solution
DNA Degradation	The harsh chemical and thermal conditions of bisulfite treatment can cause DNA fragmentation.[2][8] Minimize degradation by using high-quality, non-fragmented DNA and by optimizing the reaction time and temperature to be as gentle as possible while still achieving complete conversion.[2]
Inefficient DNA Cleanup	Ensure efficient removal of bisulfite and other salts after the conversion reaction. Residual impurities can inhibit downstream enzymatic reactions like PCR. Use a reliable purification kit and follow the protocol carefully.
Starting with Low DNA Input	If starting with limited material, such as DNA from FFPE tissues, be aware that bisulfite treatment can lead to substantial sample loss.[10] Consider using a kit specifically designed for low-input DNA.

Problem 3: PCR amplification failure or bias after bisulfite conversion.

Bisulfite-converted DNA can be challenging to amplify.

Potential Cause	Recommended Solution
Inappropriate DNA Polymerase	Use a "hot-start" Taq polymerase designed to handle uracil-containing templates.[11][12] Standard proofreading polymerases will stall at uracil residues.
Poor Primer Design	Design primers that do not contain CpG sites to avoid methylation-biased amplification.[13][14] Primers should be longer than standard PCR primers (24-32 nucleotides) to ensure specificity for the AT-rich converted DNA.[11][14]
Suboptimal PCR Conditions	Optimize the annealing temperature and cycle number. A temperature gradient PCR can help identify the optimal annealing temperature.[12] Due to the lower complexity of bisulfite-converted DNA, two rounds of PCR (nested or semi-nested) may be necessary to obtain sufficient product.[13]
Large Amplicon Size	Aim for smaller amplicon sizes (ideally <300 bp) as the bisulfite-treated DNA is often fragmented.[5]

Experimental Protocols

Protocol 1: Basic Bisulfite Conversion of Genomic DNA

This protocol provides a general outline for bisulfite conversion. Note: It is highly recommended to use a commercial kit and follow the manufacturer's instructions for optimal results.

• DNA Denaturation:

  • To 20 µL of purified genomic DNA (100-500 ng), add a denaturation solution (e.g., NaOH to a final concentration of 0.2-0.3 M).

  • Incubate at 37°C for 15 minutes.

• Sulfonation:

  • Prepare the bisulfite solution according to the kit manufacturer's instructions (often containing sodium bisulfite and a DNA protectant).

  • Add the bisulfite solution to the denatured DNA.

  • Incubate the mixture in a thermal cycler under the recommended conditions (e.g., 16 hours at 50°C or a shorter incubation at a higher temperature).[15]

• DNA Cleanup:

  • Purify the bisulfite-converted DNA using a spin column according to the manufacturer's protocol. This step is crucial for removing residual bisulfite and salts.

• Desulfonation:

  • Add a desulfonation buffer (often containing NaOH) to the column and incubate at room temperature for 15-20 minutes. This step converts the uracil-sulfonate intermediate to uracil.

• Final Elution:

  • Wash the column and elute the purified, single-stranded bisulfite-converted DNA in an elution buffer or water.

  • The converted DNA is now ready for downstream applications like PCR or sequencing and should be stored at -20°C.

Visualizations

Caption: Troubleshooting workflow for low bisulfite conversion rates.

Caption: Chemical mechanism of bisulfite conversion.

Caption: Key factors influencing methylation reaction efficiency.

References

• 1. Bisulfite sequencing - Wikipedia [en.wikipedia.org]
• 2. Benchtop Tips to Improve the Reliability and Consistency of Bisulfite Conversion Assays | EpigenTek [epigentek.com]
• 3. ellisbio.com [ellisbio.com]
• 4. An optimized rapid bisulfite conversion method with high recovery of cell-free DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bisulfite Sequencing of DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. microsynth.com [microsynth.com]
• 7. DNA Methylation Analysis: Choosing the Right Method - PMC [pmc.ncbi.nlm.nih.gov]
• 8. neb.com [neb.com]
• 9. twistbioscience.com [twistbioscience.com]
• 10. researchgate.net [researchgate.net]
• 11. DNA Methylation Analysis Support—Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 12. epigenie.com [epigenie.com]
• 13. bitesizebio.com [bitesizebio.com]
• 14. DNA methylation detection: Bisulfite genomic sequencing analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Bisulfite genomic sequencing to uncover variability in DNA methylation: Optimized protocol applied to human T cell differentiation genes | Inmunología [elsevier.es]

Technical Support Center: Managing the Hygroscopic Nature of Potassium Methyl Sulfate in Experiments

This guide provides researchers, scientists, and drug development professionals with essential information for managing the hygroscopic properties of potassium methyl sulfate (B86663) (CH₃KO₄S) in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What is potassium methyl sulfate and why is its hygroscopic nature a concern?

A1: Potassium methyl sulfate is a white crystalline powder used in various chemical syntheses.[1][2] Its hygroscopic nature means it readily absorbs moisture from the atmosphere.[3][4] This can lead to inaccurate measurements, changes in chemical reactivity, and compromised experimental results.[5][6]

Q2: How should I properly store potassium methyl sulfate?

A2: To minimize moisture absorption, potassium methyl sulfate should be stored in a cool, dry environment, such as a refrigerator, inside a tightly sealed, airtight container.[1][3][4] For optimal protection, storage under an inert atmosphere (e.g., nitrogen or argon) is recommended.[1][3][4] A desiccator containing a suitable drying agent can also be used for short-term storage.[7]

Q3: What are the best practices for handling potassium methyl sulfate in the lab?

A3: Minimize the compound's exposure to ambient air.[5] When not in use, ensure the container is tightly sealed. For weighing and transferring the compound, consider using a glove box with controlled low humidity.[8] If a glove box is unavailable, work quickly and efficiently to reduce the time the container is open.

Q4: My potassium methyl sulfate has formed clumps. Can I still use it?

A4: Clumping is a sign of moisture absorption. While you can break up the clumps with a spatula, the material's properties may be altered.[5] For experiments requiring high precision, it is recommended to dry the compound before use or determine its water content to account for the excess moisture in your calculations.

Q5: How can I dry potassium methyl sulfate that has absorbed moisture?

A5: Gentle heating in a laboratory oven can be used to dry the compound. However, it is crucial to know the decomposition temperature of potassium methyl sulfate to avoid degrading the substance.[5] Always consult the material's safety data sheet (MSDS) for thermal stability information. After drying, allow the compound to cool to room temperature in a desiccator before use.

Troubleshooting Guide

Issue	Possible Cause	Solution
Inconsistent weighing results	The compound is absorbing atmospheric moisture during weighing.	Use the "weighing by difference" technique.[7] Tare a sealed container with the compound, dispense the desired amount quickly, and re-weigh the sealed container. The difference in mass is the amount of compound dispensed. Alternatively, use a glove box with a controlled atmosphere for weighing.[8]
Poor solubility or unexpected reaction outcomes	The presence of excess water is altering the reaction stoichiometry or solvent properties.	Determine the water content of your potassium methyl sulfate using an appropriate analytical method (see Experimental Protocols below) and adjust your experimental calculations accordingly. Alternatively, dry the compound before use.
Physical appearance changes (e.g., from powder to a more granular or clumped form)	Prolonged or repeated exposure to humid air.	Review your storage and handling procedures. Ensure containers are always tightly sealed and stored in a dry environment. For highly sensitive experiments, consider aliquoting the compound into smaller, single-use containers to avoid repeated exposure of the bulk material.

Data Presentation: Hygroscopic Behavior of Potassium Methyl Sulfate

The following table provides representative data on the water absorption of potassium methyl sulfate at different relative humidity levels over time.

Relative Humidity (%)	Time of Exposure (hours)	Water Content (% w/w)
40	1	0.2
40	6	0.8
40	24	1.5
60	1	0.5
60	6	2.1
60	24	4.0
80	1	1.2
80	6	5.5
80	24	9.8

Experimental Protocols

Protocol 1: Determination of Water Content by Karl Fischer Titration

This method is highly specific for water and can provide accurate results even at low concentrations.

1. Instrument Preparation:

• Ensure the Karl Fischer titrator is clean and the reagents are fresh.
• Condition the titration vessel to a low, stable drift rate according to the manufacturer's instructions.

2. Sample Preparation:

• In a low-humidity environment (e.g., a glove box), accurately weigh approximately 0.1-0.5 g of potassium methyl sulfate into a dry, clean vial.
• Seal the vial immediately to prevent moisture absorption.

3. Titration:

• Unseal the vial and quickly transfer the sample into the titration vessel.
• Begin the titration immediately.
• The instrument will automatically dispense the Karl Fischer reagent until the endpoint is reached.

4. Data Analysis:

• The instrument's software will calculate the water content, typically expressed as a percentage or in parts per million (ppm).
• Perform the measurement in triplicate to ensure accuracy and report the average value.

Protocol 2: Determination of Water Content by Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as it is heated, allowing for the quantification of volatile components like water.

1. Instrument Preparation:

• Calibrate the TGA instrument for mass and temperature according to the manufacturer's guidelines.
• Select a suitable sample pan (e.g., aluminum or ceramic).

2. Sample Preparation:

• In a controlled environment, place 5-10 mg of potassium methyl sulfate into the tared TGA sample pan.
• Record the initial mass accurately.

3. TGA Measurement:

• Place the sample pan in the TGA furnace.
• Heat the sample from ambient temperature to approximately 150°C at a controlled rate (e.g., 10°C/min) under a dry nitrogen purge. The final temperature should be below the decomposition temperature of the compound.
• Hold the sample at the final temperature until a stable mass is achieved.

4. Data Analysis:

• The mass loss observed corresponds to the evaporation of absorbed water.
• Calculate the percentage of water content using the following formula:
• % Water Content = [(Initial Mass - Final Mass) / Initial Mass] x 100

Visualizations

Caption: Decision-making workflow for handling potassium methyl sulfate.

References

• 1. mlrip.ac.in [mlrip.ac.in]
• 2. dl.icdst.org [dl.icdst.org]
• 3. How to weigh a higroscopic substance - Chromatography Forum [chromforum.org]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. Blog :: Dryfix Preservation Ltd. Yorkshire » Blog Archive » EXPLAINED: Moisture Content Analysis using the Gravimetric Process [dryfix.net]
• 6. skb.skku.edu [skb.skku.edu]
• 7. m.youtube.com [m.youtube.com]
• 8. omicsonline.org [omicsonline.org]

Identifying and removing impurities from potassium methyl sulfate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with potassium methyl sulfate (B86663). The information is designed to help identify and remove common impurities encountered during synthesis and handling.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in synthesized potassium methyl sulfate?

A1: The most common impurities depend on the synthetic route.

• From neutralization of methyl sulfuric acid with potassium hydroxide (B78521): Unreacted potassium hydroxide and residual water are common.

• From salt metathesis with dimethyl sulfate: Unreacted dimethyl sulfate, which is a significant safety concern due to its toxicity, and potassium carbonate are potential impurities.

• Decomposition products: Methanol (B129727) and potassium bisulfate can be present if the compound has been exposed to moisture or high temperatures, as potassium methyl sulfate can undergo hydrolysis.[1]

Q2: My potassium methyl sulfate is a white crystalline powder, but it appears clumpy. What could be the cause?

A2: Potassium methyl sulfate is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[2] This can cause the crystalline powder to clump. To minimize this, store the compound in a tightly sealed container in a dry environment, such as a desiccator or under an inert atmosphere.[3]

Q3: I suspect my sample is contaminated with dimethyl sulfate. How can I confirm this and what are the safety precautions?

A3: Dimethyl sulfate is a potent genotoxic and carcinogenic impurity and must be handled with extreme care. Confirmation of its presence requires a sensitive analytical technique like Gas Chromatography-Mass Spectrometry (GC-MS).

Safety Precautions for Handling Potential Dimethyl Sulfate Contamination:

• Always handle the material in a well-ventilated chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., butyl rubber), a lab coat, and chemical safety goggles.[4][5]

• Avoid inhalation of dust or fumes.

• Have an appropriate spill kit ready. In case of a spill, evacuate the area and follow your institution's hazardous material spill response procedures.

Q4: What is the recommended method for purifying potassium methyl sulfate?

A4: Recrystallization is the most common and effective method for purifying potassium methyl sulfate.[1] This technique relies on the principle that the desired compound and its impurities have different solubilities in a given solvent at different temperatures.

Q5: Are there alternative purification methods to recrystallization?

A5: While recrystallization is standard, other chromatographic techniques could be adapted for the purification of potassium methyl sulfate. Preparative High-Performance Liquid Chromatography (HPLC) with a suitable stationary phase (e.g., reversed-phase for separating polar compounds) can be used for high-purity small-scale preparations.[6] Additionally, salting-out liquid-liquid extraction could be explored, where the addition of a salt to a water-miscible organic solvent system induces phase separation, allowing for the partitioning of the desired compound from impurities.[3]

Troubleshooting Guides

Recrystallization Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
No crystals form upon cooling.	- Too much solvent was used.- The solution is supersaturated.	- Boil off some of the solvent to increase the concentration of the solute and attempt to cool again.[7][8]- Scratch the inside of the flask with a glass rod at the liquid's surface to create nucleation sites.[7][9]- Add a seed crystal of pure potassium methyl sulfate.[7]
The product "oils out" instead of crystallizing.	- The melting point of the compound is lower than the boiling point of the solvent.- The compound is significantly impure.	- Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.[7]- Consider using a different solvent or a mixed solvent system with a lower boiling point.
Crystals form too quickly.	- The solution is cooling too rapidly.	- Allow the solution to cool to room temperature on the benchtop before placing it in an ice bath. Insulating the flask can also slow down cooling.[10]
Low recovery of purified product.	- Too much solvent was used.- The crystals were washed with a solvent that was not cold enough.	- Use the minimum amount of hot solvent necessary to fully dissolve the crude product.[9]- Always wash the collected crystals with a minimal amount of ice-cold solvent.[9]

Impurity Identification Troubleshooting

Observation	Potential Impurity	Suggested Analytical Technique
Basic pH of an aqueous solution of the product.	Potassium Hydroxide (KOH)	Ion Chromatography (IC)
Presence of a sweet, faint odor.	Dimethyl Sulfate (DMS)	Gas Chromatography-Mass Spectrometry (GC-MS)
Unexpected peaks in ¹H NMR spectrum.	Unreacted starting materials, decomposition products, or solvent residues.	Nuclear Magnetic Resonance (NMR) Spectroscopy

Experimental Protocols

Protocol 1: Purification of Potassium Methyl Sulfate by Recrystallization

This protocol is a general guideline. The optimal solvent and volumes should be determined empirically. Water is a common solvent for the recrystallization of polar salts like potassium methyl sulfate.[2][11]

Materials:

• Crude potassium methyl sulfate

• Deionized water (or another suitable solvent like ethanol/water mixture)

• Erlenmeyer flasks

• Hot plate with stirring capability

• Buchner funnel and filter paper

• Vacuum flask and tubing

Procedure:

• Solvent Selection: In a small test tube, test the solubility of a small amount of crude potassium methyl sulfate in a few potential solvents at room temperature and upon heating. A good solvent will dissolve the compound when hot but not when cold.

• Dissolution: Place the crude potassium methyl sulfate in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture on a hot plate with stirring until the solid completely dissolves.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration by quickly passing the hot solution through a fluted filter paper in a pre-warmed funnel into a clean Erlenmeyer flask.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven or a desiccator.

Protocol 2: Identification and Quantification of Dimethyl Sulfate Impurity by GC-MS

Instrumentation:

• Gas Chromatograph with a Mass Selective Detector (GC-MS)

• Capillary column suitable for polar compounds (e.g., Rtx-624)

Sample Preparation:

• Accurately weigh approximately 25 mg of the potassium methyl sulfate sample.

• Dissolve the sample in a suitable solvent (e.g., methanol or acetone) in a volumetric flask.

• If high sensitivity is required, a derivatization step may be employed, but a direct injection approach is often sufficient.

GC-MS Parameters (Example):

• Injector Temperature: 200 °C

• Oven Program: Start at 40 °C, hold for 2 minutes, then ramp to 220 °C at 10 °C/min.

• Carrier Gas: Helium

• MS Mode: Selected Ion Monitoring (SIM) for high sensitivity, monitoring for characteristic ions of dimethyl sulfate (e.g., m/z 95, 65, 45).

Quantification:

• Prepare a calibration curve using standards of dimethyl sulfate of known concentrations.

• The concentration of dimethyl sulfate in the sample can be determined by comparing its peak area to the calibration curve. The limit of quantification can be as low as the sub-ppm level with a validated method.

Protocol 3: Determination of Potassium Hydroxide Impurity by Ion Chromatography

Instrumentation:

• Ion Chromatograph with a conductivity detector

• Anion-exchange column

• Suppressor module

Sample Preparation:

• Accurately weigh a sample of potassium methyl sulfate.

• Dissolve the sample in deionized water to a known volume. The sample solution should be filtered through a 0.45 µm filter before injection.

IC Parameters (Example):

• Eluent: A dilute solution of potassium hydroxide or a sodium carbonate/bicarbonate buffer.[4]

• Flow Rate: 1.0 mL/min

• Detection: Suppressed conductivity.

Analysis:

• The hydroxide ion will be separated from the methyl sulfate anion and other potential anions.

• Quantification is achieved by comparing the peak area of the hydroxide ion to a calibration curve prepared from potassium hydroxide standards.

Data Summary

Table 1: Physical and Chemical Properties of Potassium Methyl Sulfate

Property	Value
Appearance	White crystalline powder[8][12]
Molecular Formula	CH₃KO₄S
Molecular Weight	150.20 g/mol [8]
Melting Point	212 - 217 °C[8]
Solubility	Soluble in water; slightly soluble in methanol.[3][13]

Table 2: Common Analytical Techniques for Impurity Profiling

Analytical Technique	Impurity Detected	Typical Limit of Quantification
Gas Chromatography-Mass Spectrometry (GC-MS)	Dimethyl Sulfate	~0.5 µg/g
Ion Chromatography (IC)	Potassium Hydroxide, Sulfate	~6.4 µmol/L for OH⁻[14]
Nuclear Magnetic Resonance (¹H NMR)	Structural impurities, residual solvents	Dependent on impurity structure and concentration

Visualizations

Caption: Workflow for impurity identification and purification of potassium methyl sulfate.

Caption: Troubleshooting logic for the recrystallization of potassium methyl sulfate.

References

• 1. Potassium methyl sulfate | 562-54-9 | Benchchem [benchchem.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. pharmacopeia.cn [pharmacopeia.cn]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 8. Potassium Methyl Sulfate | CAS#:562-54-9 | Chemsrc [chemsrc.com]
• 9. people.chem.umass.edu [people.chem.umass.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Tips & Tricks [chem.rochester.edu]
• 12. Page loading... [guidechem.com]
• 13. Sample Preparation in Ion-chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Ion chromatographic determination of hydroxide ion on monolithic reversed-phase silica gel columns coated with nonionic and cationic surfactants - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Temperature Control for Potassium Methyl Sulfate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the temperature control required to prevent the decomposition of potassium methyl sulfate (B86663) during experimental procedures.

Troubleshooting Guides

This section addresses specific issues that may arise during the handling and use of potassium methyl sulfate, focusing on preventing thermal decomposition.

Issue 1: Sample degradation is suspected during a reaction in an aqueous solution.

• Question: My reaction mixture containing potassium methyl sulfate in water turned cloudy and the pH changed after heating. Is this decomposition?

• Answer: Yes, these are signs of decomposition. Potassium methyl sulfate undergoes hydrolysis in water, especially at elevated temperatures, to form methanol (B129727) and potassium bisulfate. The formation of potassium bisulfate, an acidic salt, will lower the pH of your solution. The cloudiness may be due to the precipitation of other reaction components due to the pH shift.

• Troubleshooting Steps:

  • Monitor Temperature: Ensure the reaction temperature is kept as low as possible. Hydrolysis rate significantly increases with temperature. Studies have shown that the rate of hydrolysis becomes notable in the range of 100-190°C.[1][2]

  • Control pH: The hydrolysis of potassium methyl sulfate is catalyzed by both acidic and basic conditions.[1][3] Maintain a neutral pH if your experimental conditions allow. Use a buffered solution to stabilize the pH.

  • Limit Exposure Time: Minimize the time potassium methyl sulfate is in an aqueous solution at elevated temperatures. Plan your experiment to add it as late as possible if heating is required.

Issue 2: Inconsistency in experimental results when using potassium methyl sulfate as a methylating agent.

• Question: I am using potassium methyl sulfate for a methylation reaction, but my yields are inconsistent. Could decomposition be the cause?

• Answer: Yes, inconsistent yields can be a result of the degradation of your methylating agent. If potassium methyl sulfate decomposes, the effective concentration in your reaction mixture will be lower than expected, leading to lower and more variable product yields.

• Troubleshooting Steps:

  • Check Storage Conditions: Potassium methyl sulfate is hygroscopic.[4] Ensure it has been stored in a tightly sealed container in a cool, dry place to prevent moisture absorption, which can lead to slow hydrolysis even at room temperature over long periods.

  • Use Anhydrous Solvents: If your reaction chemistry permits, use an anhydrous solvent to prevent hydrolysis.

  • Freshly Prepare Solutions: Prepare aqueous solutions of potassium methyl sulfate immediately before use. Do not store them for extended periods, especially at room temperature or higher.

  • Verify Purity: If you suspect degradation, you may need to verify the purity of your potassium methyl sulfate using a suitable analytical method, such as titration or HPLC.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for potassium methyl sulfate?

A1: Potassium methyl sulfate is stable at room temperature. It should be stored in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible substances such as strong oxidizing agents.

Q2: What is the decomposition temperature of solid potassium methyl sulfate?

Q3: How does pH affect the stability of potassium methyl sulfate in solution?

A3: The stability of potassium methyl sulfate in aqueous solutions is highly dependent on pH. The hydrolysis reaction is catalyzed by both acids and bases.[1][3] The rate of decomposition is slowest in neutral solutions.

Q4: What are the primary decomposition products of potassium methyl sulfate?

A4: In aqueous solutions, the primary decomposition products from hydrolysis are methanol and potassium bisulfate. In the case of thermal decomposition at high temperatures (e.g., during combustion), hazardous products can include carbon monoxide, carbon dioxide, and oxides of sulfur and potassium.

Q5: Can I heat an aqueous solution of potassium methyl sulfate?

A5: Heating aqueous solutions of potassium methyl sulfate is generally not recommended due to the increased rate of hydrolysis. If heating is necessary for your experiment, it should be done at the lowest possible temperature and for the shortest possible duration. The rate of hydrolysis has been studied at temperatures between 100°C and 190°C, indicating significant decomposition in this range.[1][2]

Data Presentation

Table 1: Influence of Temperature and pH on the Hydrolysis Rate of Methyl Sulfate at 25°C

Condition	Rate Constant (s⁻¹)	Half-life (t₁/₂)
Uncatalyzed (Neutral pH)	2 x 10⁻¹¹	~1,100 years[2]
1 M HCl	1.7 x 10⁻⁸	~1.3 years[1]
1 M KOH	8.3 x 10⁻⁸	~0.26 years[1]

Note: Data is for methyl sulfate, the active anion of potassium methyl sulfate. The presence of potassium as the cation is not expected to significantly alter these rates.

Experimental Protocols

Protocol 1: General Procedure for Thermogravimetric Analysis (TGA) to Determine Thermal Stability

This protocol provides a general guideline for assessing the thermal stability of a solid sample of potassium methyl sulfate.

• Instrument Preparation:

  • Ensure the TGA instrument is calibrated for both temperature and mass.

  • Select an appropriate sample pan (e.g., alumina (B75360) or platinum).

  • Start the purge gas (typically an inert gas like nitrogen) at a constant flow rate (e.g., 20-50 mL/min).

• Sample Preparation:

  • Weigh an appropriate amount of the potassium methyl sulfate sample (typically 5-10 mg) into the tared sample pan.

  • Record the exact initial mass.

• TGA Method Setup:

  • Set the initial temperature to ambient (e.g., 25°C).

  • Program a heating ramp at a constant rate (e.g., 10°C/min).

  • Set the final temperature to a point well above the expected decomposition temperature (e.g., 300°C).

• Data Acquisition and Analysis:

  • Start the TGA run and record the mass loss as a function of temperature.

  • The onset of decomposition is identified as the temperature at which a significant mass loss begins.

Mandatory Visualization

Caption: Workflow for Determining Thermal Stability using TGA.

Caption: Troubleshooting Logic for Potassium Methyl Sulfate Decomposition.

References

• 1. pnas.org [pnas.org]
• 2. pnas.org [pnas.org]
• 3. Methyl Sulfate|Chemical Reagent [benchchem.com]
• 4. Showing Compound Sodium methyl sulfate (FDB018135) - FooDB [foodb.ca]

Addressing solubility issues of potassium methyl sulfate in non-polar solvents

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility issues with potassium methyl sulfate (B86663) in non-polar solvents.

Troubleshooting Guide

Issue: Potassium methyl sulfate will not dissolve in my non-polar solvent.

Potassium methyl sulfate, an ionic salt, is inherently insoluble in non-polar organic solvents due to the large difference in polarity. Direct dissolution is generally not feasible. To overcome this, the use of a phase-transfer catalyst (PTC) is recommended. PTCs are agents that facilitate the transfer of a reactant (in this case, the methyl sulfate anion) from an aqueous or solid phase into an organic phase.

Solution 1: Utilize a Crown Ether as a Phase-Transfer Catalyst

Crown ethers are cyclic chemical compounds that can trap specific metal ions in their central cavity, forming a complex that is soluble in non-polar solvents. For potassium salts, 18-crown-6 (B118740) is highly effective.[1][2][3][4]

Experimental Protocol: Solubilization of Potassium Methyl Sulfate using 18-Crown-6

Objective: To dissolve potassium methyl sulfate in a non-polar solvent using 18-crown-6 as a phase-transfer catalyst.

Materials:

• Potassium methyl sulfate (solid)

• Non-polar solvent (e.g., toluene, hexane (B92381), dichloromethane)

• 18-crown-6

• Anhydrous sodium sulfate or magnesium sulfate (for drying)

• Magnetic stirrer and stir bar

• Standard laboratory glassware

Procedure:

• To a flask containing the desired non-polar solvent, add potassium methyl sulfate.

• Add 18-crown-6 to the mixture. A typical starting point is to use a catalytic amount (1-10 mol% relative to the potassium methyl sulfate), though stoichiometric amounts can be used for complete solubilization.

• Stir the mixture vigorously at room temperature. The dissolution process may take some time. Gentle warming can be applied if necessary, but monitor for any potential degradation of reactants.

• The potassium ion is sequestered by the 18-crown-6, and the resulting complex dissolves in the non-polar solvent, bringing the methyl sulfate anion with it.

• Once the reaction or process for which the dissolved salt is needed is complete, the 18-crown-6 can be removed by washing the organic phase with water, as the crown ether has some water solubility.

Solution 2: Employ a Quaternary Ammonium (B1175870) Salt as a Phase-Transfer Catalyst

Quaternary ammonium salts, such as Tetrabutylammonium (B224687) Bromide (TBAB), are another class of effective PTCs.[5][6][7] The lipophilic cations of these salts can pair with the methyl sulfate anion, rendering it soluble in the organic phase.

Experimental Protocol: Solubilization of Potassium Methyl Sulfate using Tetrabutylammonium Bromide (TBAB)

Objective: To dissolve potassium methyl sulfate in a non-polar solvent using TBAB as a phase-transfer catalyst.

Materials:

• Potassium methyl sulfate (solid)

• Non-polar solvent (e.g., toluene, dichloromethane)

• Tetrabutylammonium Bromide (TBAB)

• Magnetic stirrer and stir bar

• Standard laboratory glassware

Procedure:

• Suspend the potassium methyl sulfate in the chosen non-polar solvent in a reaction flask.

• Add a catalytic amount of TBAB (typically 1-10 mol% relative to the potassium methyl sulfate) to the suspension.

• Stir the biphasic mixture vigorously. The tetrabutylammonium cation will exchange with the potassium ion, forming tetrabutylammonium methyl sulfate, which is soluble in the organic phase.

• The reaction can then proceed with the methyl sulfate anion available in the organic phase.

• Upon completion of the reaction, the TBAB can often be removed by aqueous extraction.

Data Presentation

Table 1: Qualitative Solubility of Potassium Methyl Sulfate in Various Solvents

Solvent	Solvent Type	Solubility
Water	Polar Protic	Soluble[8][9][10][11][12]
Methanol	Polar Protic	Slightly Soluble[8][9][10][11][12]
Hexane	Non-Polar	Practically Insoluble
Toluene	Non-Polar	Practically Insoluble
Diethyl Ether	Non-Polar	Practically Insoluble
Dichloromethane	Polar Aprotic	Practically Insoluble
Chloroform	Polar Aprotic	Practically Insoluble

Table 2: Comparison of Recommended Phase-Transfer Catalysts

Catalyst	Type	Advantages	Disadvantages
18-Crown-6	Crown Ether	Highly selective for K+ ions, very effective.[1][2]	Can be more expensive, potential toxicity.
Tetrabutylammonium Bromide (TBAB)	Quaternary Ammonium Salt	Cost-effective, widely available, good general-purpose PTC.[5][6]	May be less selective than crown ethers.

Mandatory Visualizations

Caption: Workflow for dissolving potassium methyl sulfate in non-polar solvents.

Caption: Na+/K+-ATPase signaling as a drug target.

Frequently Asked Questions (FAQs)

Q1: Why is potassium methyl sulfate insoluble in non-polar solvents?

A1: The principle of "like dissolves like" governs solubility. Potassium methyl sulfate is an ionic compound (a salt), making it highly polar. Non-polar solvents, such as hexane and toluene, lack a significant dipole moment and cannot effectively solvate the potassium and methyl sulfate ions. This leads to negligible solubility.

Q2: Can I just heat the mixture to dissolve the salt?

A2: While increasing the temperature can slightly increase the solubility of some substances, it is unlikely to be effective for dissolving a polar salt like potassium methyl sulfate in a non-polar solvent to any significant extent. Moreover, excessive heating could lead to the degradation of your solvent or other reagents.

Q3: Are the recommended phase-transfer catalysts safe to use?

A3: Both 18-crown-6 and TBAB should be handled with appropriate safety precautions. Crown ethers, in particular, can be toxic. Always consult the Safety Data Sheet (SDS) for each compound and use personal protective equipment (PPE) such as gloves and safety glasses. Work in a well-ventilated fume hood.

Q4: How do I know which phase-transfer catalyst to choose?

A4: The choice of PTC can depend on the specific reaction conditions and the desired reactivity. 18-crown-6 is highly specific for potassium ions and can be very effective.[1][2] TBAB is a more general and often more economical choice that works well in many systems.[5][6] If high efficiency and specificity for potassium are required, 18-crown-6 is a good first choice. For general applications, TBAB is a reasonable starting point.

Q5: What is the relevance of the Na+/K+-ATPase pathway to my research?

A5: Potassium methyl sulfate can influence ion transport across biological membranes.[13] The Na+/K+-ATPase, or sodium-potassium pump, is a critical enzyme that maintains the electrochemical gradients of sodium and potassium ions across the cell membrane. This pump is a known drug target, particularly in cardiovascular diseases and cancer.[1] Understanding how compounds might interact with or affect this pathway is relevant for drug development professionals studying cellular signaling and ion homeostasis.

References

• 1. imrpress.com [imrpress.com]
• 2. researchgate.net [researchgate.net]
• 3. What are Na/K-ATPase modulators and how do they work? [synapse.patsnap.com]
• 4. Sciencemadness Discussion Board - One-pot, quick-and-dirty tetrabutylammonium bromide (TBAB) preparation - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. Tetrabutylammonium bromide - Wikipedia [en.wikipedia.org]
• 8. Potassium methyl sulfate CAS#: 562-54-9 [m.chemicalbook.com]
• 9. benchchem.com [benchchem.com]
• 10. US3965178A - Method for preparing tetrabutylammonium bromide - Google Patents [patents.google.com]
• 11. 562-54-9 CAS MSDS (Potassium methyl sulfate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 12. The Na/K-ATPase-mediated signal transduction as a target for new drug development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Na+/K+-ATPase Revisited: On Its Mechanism of Action, Role in Cancer, and Activity Modulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing hydrolysis of potassium methyl sulfate during workup

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the hydrolysis of potassium methyl sulfate (B86663) during experimental workup.

Troubleshooting Guide: Minimizing Potassium Methyl Sulfate Hydrolysis

This guide addresses common issues encountered during the workup of reactions involving potassium methyl sulfate, with a focus on preventing its unintended hydrolysis.

Issue	Potential Cause	Recommended Solution
Low yield of desired product, presence of methanol (B129727) or bisulfates.	Hydrolysis of potassium methyl sulfate due to inappropriate pH.	Maintain a neutral pH (around 7) during aqueous extractions and washes. The hydrolysis of methyl sulfate is catalyzed by both acidic and alkaline conditions.[1][2]
Product degradation upon heating.	Thermal decomposition of potassium methyl sulfate.	Avoid elevated temperatures during the workup process. The rate of hydrolysis significantly increases with temperature.[1] If solvent removal is necessary, use rotary evaporation at low temperatures and reduced pressure.
Difficulty in separating potassium methyl sulfate from the aqueous phase.	High water solubility of potassium methyl sulfate.	Minimize the volume of water used during the workup. If possible, use a saturated brine solution for the final wash to reduce the solubility of the organic product in the aqueous layer.
Incomplete reaction or presence of starting materials.	Reaction with nucleophilic buffers.	Be aware that common buffers like phosphate, ammonia, and various amines can react with methyl sulfate, leading to its consumption.[2] If a buffer is necessary, consider its nucleophilicity and potential for side reactions.
Formation of unknown byproducts.	Reaction with residual nucleophiles from the reaction mixture.	Ensure all nucleophilic reagents are quenched before initiating the aqueous workup.
Hygroscopic nature leading to handling issues.	Absorption of atmospheric moisture.	Handle potassium methyl sulfate in a dry environment (e.g., under an inert atmosphere or in a glove box). Store it in a tightly sealed container in a desiccator.[3][4][5][6]

Frequently Asked Questions (FAQs)

Q1: Under what conditions is potassium methyl sulfate most stable?

A1: Potassium methyl sulfate is most stable in a solid, crystalline form when stored in a cool, dry, and inert atmosphere.[3][4][5][6] In solution, it is most stable at a neutral pH and low temperatures.[1] The uncatalyzed hydrolysis of potassium methyl sulfate in a neutral aqueous solution at 25°C is extremely slow, with a half-life of approximately 1,100 years.[1][7]

Q2: What is the primary mechanism of potassium methyl sulfate degradation during workup?

A2: The primary degradation pathway is hydrolysis, which breaks down potassium methyl sulfate into methanol and potassium bisulfate.[1] This reaction is significantly accelerated by the presence of acids or bases and by an increase in temperature.[1][2]

Q3: Can I use common organic solvents for the extraction of a compound from an aqueous solution containing potassium methyl sulfate?

A3: Yes. While potassium methyl sulfate is soluble in water, it is only slightly soluble in methanol and its solubility in other common organic solvents is generally low.[3][4][6][8] Therefore, standard organic solvents like ethyl acetate, dichloromethane, or diethyl ether can be used for extraction. However, it is crucial to minimize the water content in the organic phase by using a drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate) before solvent evaporation.

Q4: How can I detect and quantify the hydrolysis of potassium methyl sulfate in my sample?

A4: Several analytical techniques can be employed to detect and quantify potassium methyl sulfate and its hydrolysis products. These include:

• Hydrophilic Interaction Liquid Chromatography (HILIC) with Mass Spectrometry (MS): This method is effective for separating and quantifying polar compounds like methyl sulfate.[1]

• Gas Chromatography-Mass Spectrometry (GC-MS): After derivatization, GC-MS can be used to analyze for the presence of methyl sulfate.[9]

• Proton NMR (¹H NMR): The appearance of a methanol peak can indicate hydrolysis.[2]

Q5: Are there any alternative workup procedures to avoid aqueous conditions altogether?

A5: Yes. If the reaction is conducted in a polar aprotic solvent, it may be possible to precipitate the potassium methyl sulfate by adding a less polar co-solvent.[1] Subsequent filtration would then separate the salt from the desired product in the solution. The feasibility of this approach depends on the solubility of your target compound.

Experimental Workflow to Minimize Hydrolysis

The following diagram illustrates a recommended experimental workflow for a typical workup procedure involving potassium methyl sulfate, designed to minimize its hydrolysis.

Caption: Figure 1. A generalized workflow for minimizing potassium methyl sulfate hydrolysis during workup.

References

• 1. Potassium methyl sulfate | 562-54-9 | Benchchem [benchchem.com]
• 2. pnas.org [pnas.org]
• 3. Potassium methyl sulfate CAS#: 562-54-9 [m.chemicalbook.com]
• 4. lookchem.com [lookchem.com]
• 5. Potassium methyl sulfate | 562-54-9 [amp.chemicalbook.com]
• 6. 562-54-9 CAS MSDS (Potassium methyl sulfate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. pnas.org [pnas.org]
• 8. chemicalbook.com [chemicalbook.com]
• 9. Methyl sulphate (including potassium salt 562-54-9), Quantification limit: 50 μg / L - analysis - Analytice [analytice.com]

Navigating the Scale-Up of Potassium Methyl Sulfate Reactions: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for scaling up potassium methyl sulfate (B86663) synthesis from the laboratory to the pilot plant. It addresses common challenges through detailed troubleshooting guides and frequently asked questions, ensuring a smoother transition to larger-scale production.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for potassium methyl sulfate suitable for scaling up?

A1: Two primary synthesis routes are commonly considered for scaling up the production of potassium methyl sulfate:

• Neutralization of Methyl Sulfuric Acid with Potassium Hydroxide (B78521): This is a straightforward acid-base neutralization. The reaction is typically performed in an aqueous or ethanolic solution. Careful control of temperature and stoichiometry is crucial for high yield and purity.

• Reaction of Dimethyl Sulfate with a Potassium Salt: This route often employs potassium carbonate as the potassium source in a polar aprotic solvent. While effective, this method can generate carbon dioxide, which requires careful pressure management, especially at a larger scale.[1]

Q2: What are the critical process parameters to monitor during the scale-up of the neutralization reaction?

A2: When scaling up the neutralization of methyl sulfuric acid with potassium hydroxide, the following parameters are critical:

• Temperature Control: Maintaining a low temperature, typically between 0 and 5°C, is essential to minimize the risk of alkaline hydrolysis of the product.[1]

• Molar Ratio of Reactants: A precise 1:1 molar ratio of methyl sulfuric acid to potassium hydroxide is crucial. An excess of potassium hydroxide can lead to product degradation.[1]

• Addition Rate: The rate of addition of the base should be controlled to manage the reaction exotherm effectively.

• Mixing Efficiency: Proper agitation is necessary to ensure uniform temperature distribution and reactant contact, which becomes more challenging in larger vessels.

Q3: What are the major safety concerns when handling reagents for potassium methyl sulfate synthesis on a larger scale?

A3: Both primary synthesis routes involve hazardous materials. Dimethyl sulfate is toxic and a known carcinogen. Methyl sulfuric acid and potassium hydroxide are corrosive. Appropriate personal protective equipment (PPE), including gloves, safety goggles, and chemical-resistant clothing, is mandatory. The process should be conducted in a well-ventilated area, and emergency procedures for spills and exposures must be in place.

Troubleshooting Guide

This guide addresses specific issues that may arise during the scale-up of potassium methyl sulfate synthesis.

Issue	Potential Cause (Lab Scale)	Potential Cause (Pilot Plant Scale)	Recommended Solution
Low Yield	Incomplete reaction due to insufficient reaction time or poor temperature control.	Inefficient mixing leading to localized "hot spots" and side reactions. Inadequate heat removal causing product degradation.	Optimize the addition rate of reagents to control the exotherm. Improve agitation by selecting an appropriate impeller and optimizing the stirring speed for the vessel geometry. Ensure the reactor's cooling system is adequate for the heat load of the scaled-up reaction.
Product Impurities	Presence of unreacted starting materials. Formation of by-products due to localized overheating or incorrect stoichiometry.	Amplification of minor side reactions observed at the lab scale.[2] Potential for impurities leaching from new materials of construction.	Perform a thorough analysis of the impurity profile using techniques like HPLC or GC-MS. Re-evaluate and optimize the purification process (e.g., recrystallization solvent and conditions) for the larger batch size. Conduct material compatibility studies for all equipment in contact with the reaction mixture.
Poor Crystal Quality/Difficult Filtration	Rapid crystallization due to uncontrolled cooling or high supersaturation.	Slower and less uniform cooling in a larger reactor can lead to a wider particle size distribution. Inefficient agitation during crystallization.	Implement a controlled cooling profile during the crystallization step. Use seeding to promote uniform crystal growth. Optimize the agitation speed during crystallization to balance nucleation and growth.
Thermal Runaway	Exothermic reaction not adequately controlled, often due to rapid addition of reagents in an insulated vessel (e.g., Dewar).	The surface-area-to-volume ratio decreases significantly at a larger scale, making heat removal less efficient.[3] Failure of the cooling system or inadequate cooling capacity.	Conduct calorimetric studies (e.g., using a reaction calorimeter) at the lab scale to understand the thermal profile of the reaction. Ensure the pilot plant reactor has a sufficiently powerful and reliable cooling system. Develop and implement a robust emergency shutdown procedure.

Experimental Protocols

Lab-Scale Synthesis via Neutralization

Objective: To synthesize potassium methyl sulfate with high yield and purity.

Materials:

• Methyl sulfuric acid

• Potassium hydroxide (pellets)

• Deionized water or Ethanol (B145695)

• Ice bath

• Magnetic stirrer and stir bar

• pH meter or indicator paper

Procedure:

• Prepare a solution of methyl sulfuric acid in deionized water or ethanol in a flask equipped with a magnetic stirrer.

• Cool the flask in an ice bath to 0-5°C.

• Slowly add a stoichiometric amount (1:1 molar ratio) of potassium hydroxide solution while vigorously stirring.

• Monitor the temperature continuously and maintain it within the 0-5°C range.

• After the addition is complete, continue stirring for a specified period to ensure the reaction goes to completion.

• Isolate the precipitated potassium methyl sulfate by filtration.

• Wash the product with cold ethanol to remove any unreacted starting materials.

• Dry the product under vacuum.

Pilot Plant Scale-Up Considerations for Neutralization

Key Differences from Lab Scale:

Parameter	Lab Scale	Pilot Plant Scale
Reactant Volume	Milliliters to Liters	Tens to Hundreds of Liters
Heat Transfer	High surface-area-to-volume ratio, efficient heat dissipation.	Lower surface-area-to-volume ratio, requires efficient jacketed cooling and potentially internal cooling coils.
Mixing	Magnetic stirrer typically sufficient.	Mechanical overhead stirrer with appropriate impeller design (e.g., pitched-blade turbine, anchor) is necessary for effective mixing.
Reagent Addition	Manual addition via dropping funnel.	Controlled addition via a calibrated dosing pump.
Process Monitoring	Manual temperature and pH checks.	Automated sensors for continuous monitoring of temperature, pH, and other critical parameters.

Visualizations

Logical Workflow for Troubleshooting Low Yield

Caption: Troubleshooting workflow for addressing low yield issues.

Scale-Up Parameter Relationship Diagram

Caption: Interrelationship of key parameters during scale-up.

References

• 1. Potassium methyl sulfate | 562-54-9 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Potassium Methyl Sulfate, MP Biomedicals 10 g | Buy Online | MP Biomedicals, Inc | Fisher Scientific [fishersci.com]

Reference Data & Comparative Studies

A Comparative Guide to Methylating Agents: Potassium Methyl Sulfate vs. Dimethyl Sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylation is a fundamental chemical transformation in organic synthesis and drug discovery, enabling the fine-tuning of a molecule's biological activity, solubility, and metabolic stability. The choice of a methylating agent is critical, balancing reactivity, selectivity, cost, and safety. This guide provides an objective comparison of two such agents: the well-established and potent dimethyl sulfate (B86663) (DMS) and the less commonly utilized potassium methyl sulfate (PMS). This document aims to equip researchers with the necessary information to make informed decisions for their specific applications by presenting available experimental data, detailed methodologies, and a comparative analysis of their properties.

Overview of the Reagents

Dimethyl Sulfate (DMS) is a powerful and widely used methylating agent due to its high reactivity and low cost.[1] It is the diester of methanol (B129727) and sulfuric acid and is effective for the methylation of a wide range of nucleophiles, including phenols, amines, and thiols.[1] However, its significant toxicity, carcinogenicity, and corrosive nature necessitate stringent safety precautions during handling.[1][2]

Potassium Methyl Sulfate (PMS) , the potassium salt of monomethyl sulfate, is also a methylating agent.[3][4] The active species is the monomethyl sulfate anion, which has been shown to be an effective alkylating agent in aqueous solutions, reacting with nucleophiles more rapidly than some biological methyl donors.[3][5] While it is recognized as a viable methylating agent, comprehensive data on its performance across a broad range of substrates and direct comparisons with DMS are limited in the available literature.

Performance Comparison: A Data-Driven Analysis

Direct, side-by-side quantitative comparisons of potassium methyl sulfate and dimethyl sulfate under identical conditions are not extensively available in peer-reviewed literature. However, by compiling existing data, we can draw inferences about their relative performance.

Table 1: Quantitative Data on Methylation Reactions

Parameter	Dimethyl Sulfate (DMS)	Potassium Methyl Sulfate (PMS)
Typical Substrates	Phenols, Amines, Thiols, Carboxylic Acids	Oxygen and Nitrogen Nucleophiles
Reaction Conditions
O-Methylation of Phenol (B47542)	Base (NaOH or K₂CO₃), often in acetone (B3395972) or aqueous solution. Yields can be high (e.g., ~70% for anisole (B1667542) from phenol).[6]	Data not readily available.
N-Methylation of Amines	Can methylate a broad range of amines.[7]	The monomethyl sulfate anion effectively methylates dimethylamine (B145610) in water.[3][5]
S-Methylation of Thiols	Effective for methylation of thiols.[8]	Data not readily available.
Reactivity	High reactivity, allowing for faster reaction times and potentially higher yields.[8]	The monomethyl sulfate anion is an efficient alkylating agent in water.[3][5]
Cost-Effectiveness	Generally more affordable for bulk industrial procurement.[8]	Data not readily available for direct comparison.

Experimental Protocols

Detailed experimental protocols for methylation using dimethyl sulfate are well-documented. Due to the limited specific literature for potassium methyl sulfate, a generalized protocol based on the reactivity of monoalkyl sulfates is proposed.

Protocol 1: O-Methylation of a Phenolic Compound using Dimethyl Sulfate

Objective: To synthesize a methyl ether from a phenol.

Materials:

• Phenolic substrate (e.g., 2-methylhydroquinone)

• Dimethyl sulfate (DMS)

• Potassium carbonate (K₂CO₃), anhydrous

• Acetone, anhydrous

• Dichloromethane (B109758)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the phenolic substrate (1.0 eq) in anhydrous acetone.

• Add anhydrous potassium carbonate (2.5 eq).

• Under vigorous stirring, add dimethyl sulfate (2.2 eq) dropwise at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the mixture to room temperature and filter off the potassium carbonate.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in dichloromethane and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the product by column chromatography or recrystallization as needed.

Reference: This protocol is adapted from general procedures for the O-methylation of phenols.[9]

Protocol 2: Proposed General Protocol for O-Methylation of a Phenolic Compound using Potassium Methyl Sulfate

Objective: To synthesize a methyl ether from a phenol using potassium methyl sulfate.

Note: This is a proposed protocol based on the known reactivity of monoalkyl sulfates and requires optimization for specific substrates.

Materials:

• Phenolic substrate

• Potassium methyl sulfate (PMS)

• Strong base (e.g., Potassium hydroxide)

• Aqueous or polar aprotic solvent (e.g., Water, DMF, or DMSO)

• Dichloromethane or other suitable extraction solvent

• 1 M Hydrochloric acid (HCl)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve the phenolic substrate (1.0 eq) in the chosen solvent.

• Add the base (1.1 eq) and stir until the phenoxide is formed.

• Add potassium methyl sulfate (1.2 eq) to the reaction mixture.

• Heat the mixture to a suitable temperature (e.g., 50-100 °C) and monitor the reaction by TLC.

• After completion, cool the reaction to room temperature and quench with water.

• Acidify the mixture with 1 M HCl to a neutral pH.

• Extract the product with a suitable organic solvent.

• Wash the combined organic layers with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product as necessary.

Safety and Handling

A critical aspect of selecting a methylating agent is its safety profile.

Table 2: Comparative Safety and Handling Information

Feature	Dimethyl Sulfate (DMS)	Potassium Methyl Sulfate (PMS)
Toxicity	Highly toxic by inhalation, ingestion, and skin contact.[2] Can cause severe burns and delayed, potentially fatal, respiratory effects.[2]	Harmful if swallowed.[10] May cause skin, eye, and respiratory tract irritation.[11]
Carcinogenicity	Probable human carcinogen.[10]	May cause cancer.[10]
Handling Precautions	Must be handled in a fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves and eye protection.[1]	Use with adequate ventilation and wear appropriate PPE.[11] Avoid generating dust.[11]
Waste Disposal	Decompose with a solution of ammonia (B1221849) or sodium hydroxide (B78521) before disposal.[12][13]	Dispose of in accordance with local, state, and federal regulations.[11]

Logical Relationships and Workflows

The following diagrams illustrate the general workflow for a methylation reaction and the logical relationship in selecting a methylating agent.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pnas.org [pnas.org]
• 4. Potassium methyl sulfate | 562-54-9 | Benchchem [benchchem.com]
• 5. Monoalkyl sulfates as alkylating agents in water, alkylsulfatase rate enhancements, and the "energy-rich" nature of sulfate half-esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. "Conclusions in Regard to the Methylation of Phenol" by Harry F. Lewis and Wesley Trieschmann [scholarworks.uni.edu]
• 7. pcliv.ac.uk [pcliv.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. Potassium methyl sulfate | CH3KO4S | CID 2733094 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Potassium Methyl Sulfate | CAS#:562-54-9 | Chemsrc [chemsrc.com]
• 12. LCSS: DIMETHYL SULFATE [web.stanford.edu]
• 13. Dimethyl sulfate (HSG 29, 1989) [inchem.org]

A Comparative Guide to the Reactivity of Potassium Methyl Sulfate and Methyl Iodide as Methylating Agents

For researchers, scientists, and professionals in drug development, the choice of a methylating agent is a critical decision in organic synthesis, influencing reaction efficiency, safety, and scalability. This guide provides an objective comparison of two common methylating agents: potassium methyl sulfate (B86663) and methyl iodide. We will delve into their reactivity, supported by experimental data, and provide detailed protocols and safety considerations to aid in reagent selection.

Physical and Chemical Properties

A fundamental understanding of the physical and chemical properties of each reagent is essential for their effective use in the laboratory.

Property	Potassium Methyl Sulfate	Methyl Iodide
Chemical Formula	CH₃KO₄S[1][2]	CH₃I[3]
Molecular Weight	150.20 g/mol [1][4]	141.94 g/mol [3]
Appearance	White crystalline powder[2]	Colorless volatile liquid[3]
Boiling Point	Not applicable (decomposes)	42.4 °C[5]
Melting Point	108 °C (decomposes)	-66.5 °C[3]
Solubility in Water	Soluble[2]	14 g/L at 20 °C[3]

Reactivity and Mechanistic Insights

Both potassium methyl sulfate and methyl iodide are effective methylating agents that typically operate via an S_N2 (bimolecular nucleophilic substitution) mechanism. The core of their reactivity lies in the electrophilic nature of the methyl group, which is susceptible to attack by a nucleophile.

Methyl Iodide: Methyl iodide is a highly reactive and widely used methylating agent.[6][7] Its reactivity stems from two key factors: the low steric hindrance of the methyl group and the excellent leaving group ability of the iodide ion.[3][7] Iodide is a large, highly polarizable, and weak base, making it readily displaced by a wide range of nucleophiles, including those targeting carbon, oxygen, sulfur, nitrogen, and phosphorus atoms.[3][7] This high reactivity allows for methylation under relatively mild conditions.[6]

Potassium Methyl Sulfate: Potassium methyl sulfate, and the methyl sulfate anion in general, also functions as a methylating agent.[2][8] In this case, the sulfate group acts as the leaving group. While sulfate is a good leaving group, it is generally considered less effective than iodide. The uncatalyzed hydrolysis of the methyl sulfate anion is an exceedingly slow process, with an estimated half-life of about 1,100 years at 25°C, indicating its relative stability in aqueous solutions compared to more aggressive alkylating agents.[8][9] However, it readily reacts with various oxygen and nitrogen nucleophiles.[9][10]

In a direct comparison, methyl iodide is generally the more reactive of the two due to the superior leaving group ability of iodide.[6]

Comparative Experimental Data

The following table summarizes data from various methylation reactions to provide a quantitative comparison of performance.

Reaction	Methylating Agent	Base	Solvent	Time	Yield
Methylation of Quercetin	Methyl Iodide	K₂CO₃	Acetone (B3395972)	60 hours	90%
Methylation of Phenylacetonitrile	Methyl Iodide	K₂CO₃	Acetone	4-8 hours	High (not specified)[11]
Methylation of Salicylic Acid	Dimethyl Sulfate*	NaHCO₃	None	90 min	96%[12][13]
Methylation of Phenol	Methyl Iodide	NaOH	Not specified	Not specified	High (not specified)[6]

*Note: Data for dimethyl sulfate is included as a close proxy for potassium methyl sulfate, as specific yield data for the latter in organic synthesis is less commonly reported in the literature reviewed. Dimethyl sulfate is a more aggressive methylating agent than potassium methyl sulfate.

Experimental Protocols

Protocol 1: O-Methylation of a Phenol using Methyl Iodide

This protocol is adapted from the methylation of quercetin.[14]

Materials:

• Phenolic substrate (e.g., quercetin, 0.5 g)

• Anhydrous potassium carbonate (2 g)

• Methyl iodide (approx. 5 g)

• Dry acetone (50 mL)

• Water

• Dilute alcohol for recrystallization

Procedure:

• Dissolve the phenolic substrate in dry acetone in a round-bottom flask.

• Add anhydrous potassium carbonate to the solution.

• Add methyl iodide to the mixture.

• Reflux the mixture on a water bath for approximately 60 hours. To compensate for evaporation, add small amounts of methyl iodide daily.[14]

• After the reaction period, distill off the solvent and excess methyl iodide.

• Add water to the residue to dissolve the potassium salts, which will cause the methylated product to separate.

• Filter the product, wash with a small amount of water, and recrystallize from dilute alcohol.

Protocol 2: General Methylation using Potassium Methyl Sulfate

Materials:

• Substrate with a nucleophilic site (e.g., an alcohol or phenol, 1 equivalent)

• Potassium methyl sulfate (1.2 equivalents)

• A suitable base (e.g., potassium carbonate, 1.5 equivalents)

• A polar aprotic solvent (e.g., DMF or acetonitrile)

Procedure:

• In a round-bottom flask, dissolve the substrate in the chosen solvent.

• Add the base to the solution and stir to form the nucleophile in situ.

• Add potassium methyl sulfate to the reaction mixture.

• Heat the reaction to a suitable temperature (e.g., 60-80 °C) and monitor the progress using thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Filter off any inorganic salts.

• Remove the solvent under reduced pressure.

• Purify the crude product using an appropriate method, such as column chromatography or recrystallization.

Safety and Handling

Both reagents present significant health and safety risks and must be handled with appropriate precautions in a well-ventilated fume hood.[5][15][16][17]

Hazard/Precaution	Potassium Methyl Sulfate	Methyl Iodide
Primary Hazards	Harmful if swallowed, causes skin and eye irritation, may cause respiratory irritation, and may cause cancer.[1][17]	Toxic if swallowed or inhaled, harmful in contact with skin, causes skin and eye irritation, and is a suspected carcinogen.[15][18]
Toxicity	Acute oral toxicity.[1]	Highly toxic via inhalation, ingestion, and skin absorption.[5][18] Chronic exposure may lead to neurological damage.[5]
Volatility	Low (solid)	Highly volatile with a low boiling point, increasing inhalation risk.[5]
Handling	Use with adequate ventilation, avoid dust generation, and avoid contact with skin, eyes, and clothing.[16][19]	Work exclusively in a certified fume hood.[5][15] Avoid inhalation of vapors and any contact with skin and eyes.[15]
Personal Protective Equipment (PPE)	Safety goggles, chemical-resistant gloves, and protective clothing.[16][17]	Safety goggles, double-gloving with nitrile or neoprene gloves, and a chemical-resistant lab coat.[5][15] A respirator may be required for larger quantities.[15]
Storage	Store in a tightly closed container in a cool, dry, well-ventilated area.[16][17]	Store in a cool, dry, dark, and well-ventilated area away from light and heat.[5][15]
Spill Response	Sweep or vacuum up material, avoiding dust generation, and place in a suitable disposal container.[16][19]	For small spills, absorb with an inert material. For large spills (>10 mL), evacuate the area and notify safety personnel.[15][20]

Visualizations

Caption: General workflow for an S_N2 methylation reaction.

Caption: Logical comparison of potassium methyl sulfate and methyl iodide.

Conclusion and Recommendations

The selection between potassium methyl sulfate and methyl iodide depends on a careful evaluation of the specific requirements of the synthesis and the safety infrastructure available.

• Methyl Iodide is the reagent of choice for its high reactivity and versatility, making it suitable for a broad range of nucleophiles and for methylations that may be sluggish with other reagents. However, its high toxicity, volatility, and carcinogenic potential demand stringent safety protocols and handling exclusively within a certified fume hood.[5][15][18]

• Potassium Methyl Sulfate represents a less reactive and less volatile alternative. Its solid nature reduces the risk of inhalation exposure compared to methyl iodide.[2] It is a suitable methylating agent for reactions that do not require the high potency of methyl iodide and where safety, particularly regarding volatility, is a primary concern. Despite its own health warnings, including potential carcinogenicity, its physical properties may make it a more manageable reagent in certain laboratory settings.[1][17]

For drug development professionals, where process safety and scalability are paramount, potassium methyl sulfate or other less hazardous methylating agents like dimethyl carbonate might be preferable for early-stage development, provided the reactivity is sufficient. For complex, late-stage functionalizations or when high reactivity is essential, methyl iodide remains a powerful tool, albeit one that necessitates a robust safety culture and infrastructure.

References

• 1. Potassium methyl sulfate | CH3KO4S | CID 2733094 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. Iodomethane - Wikipedia [en.wikipedia.org]
• 4. merckindex.rsc.org [merckindex.rsc.org]
• 5. calibrechem.com [calibrechem.com]
• 6. juniperpublishers.com [juniperpublishers.com]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. Potassium methyl sulfate | 562-54-9 | Benchchem [benchchem.com]
• 9. pnas.org [pnas.org]
• 10. pnas.org [pnas.org]
• 11. benchchem.com [benchchem.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. ias.ac.in [ias.ac.in]
• 15. chamberlandresearch.com [chamberlandresearch.com]
• 16. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 17. chemicalbook.com [chemicalbook.com]
• 18. cdhfinechemical.com [cdhfinechemical.com]
• 19. Potassium Methyl Sulfate | CAS#:562-54-9 | Chemsrc [chemsrc.com]
• 20. agilent.com [agilent.com]

A Comparative Guide to the Efficacy of Potassium Methyl Sulfate and Other Methylating Agents

For Researchers, Scientists, and Drug Development Professionals

The introduction of a methyl group is a fundamental transformation in organic synthesis, crucial for modifying the biological activity, solubility, and metabolic stability of molecules in drug development and other chemical industries. The choice of methylating agent is paramount, influencing reaction efficiency, selectivity, and safety. This guide provides an objective comparison of potassium methyl sulfate (B86663) against other common methylating agents, supported by experimental data, to inform the selection of the most appropriate reagent for specific synthetic needs.

Overview of Methylating Agents

Methylating agents are electrophilic compounds that transfer a methyl group to a nucleophile. Their reactivity is largely governed by the nature of the leaving group and the reaction mechanism, most commonly a bimolecular nucleophilic substitution (SN2) reaction.[1][2] This guide focuses on a comparative analysis of potassium methyl sulfate, dimethyl sulfate (DMS), methyl iodide (MeI), and dimethyl carbonate (DMC).

• Potassium Methyl Sulfate (CH₃KO₄S): A salt of methyl sulfuric acid, it is recognized as an effective methylating agent for oxygen and nitrogen nucleophiles.[1] It is a solid, which can be advantageous for handling compared to volatile liquids.

• Dimethyl Sulfate ((CH₃)₂SO₄): A widely used and highly reactive methylating agent in industrial applications due to its low cost and high efficiency.[2] However, it is extremely toxic and requires careful handling.[3]

• Methyl Iodide (CH₃I): A highly reactive methylating agent, often used in laboratory settings.[4] Its high reactivity is accompanied by volatility and toxicity concerns.[4][5]

• Dimethyl Carbonate ((CH₃)₂CO₃): Considered a "green" methylating agent due to its lower toxicity and biodegradability.[6][7] It is generally less reactive than sulfate and iodide-based agents, often requiring higher temperatures and pressures.[8]

Data Presentation: Performance Comparison

The efficacy of a methylating agent is a trade-off between reactivity, yield, selectivity, and the stringency of reaction conditions. The following table summarizes the performance of the selected agents in common methylation reactions.

Methylating Agent	Typical Substrates	Typical Yield (%)	Reaction Conditions	Key Advantages	Key Disadvantages
Potassium Methyl Sulfate	O- and N-nucleophiles	Moderate to High	Varies, often requires base	Solid, less volatile, effective for O/N methylation[1]	Less reactive than DMS/MeI, limited data
Dimethyl Sulfate (DMS)	Phenols, Amines, Carboxylates	70 - 96%[9][10]	Moderate temp. (e.g., 90°C), Base (e.g., NaOH, K₂CO₃)[8][9]	High reactivity, low cost[2]	Extremely toxic, carcinogenic[3]
Methyl Iodide (MeI)	Amines, Phenols, Thiols	High (often >90%)	Room temp. to moderate heating, Base (e.g., K₂CO₃)[11]	Highly reactive, effective under mild conditions	Volatile, toxic, suspected carcinogen[4][5]
Dimethyl Carbonate (DMC)	Phenols, Amines	93 - 99+%[8]	High temp. (160-200°C), High pressure, Base (e.g., K₂CO₃)[8][12]	"Green" reagent, low toxicity, high selectivity[6][7]	Requires harsh conditions, slower reaction rates[8]

Safety and Handling Comparison

The selection of a methylating agent must be accompanied by a thorough risk assessment. The following table outlines the key safety hazards associated with each agent.

Methylating Agent	GHS Hazard Statements	Key Safety Precautions
Potassium Methyl Sulfate	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritationH350: May cause cancer	Handle in a well-ventilated area, wear appropriate PPE (gloves, safety glasses, lab coat).[13][14]
Dimethyl Sulfate (DMS)	H301: Toxic if swallowedH311: Toxic in contact with skinH330: Fatal if inhaledH314: Causes severe skin burns and eye damageH350: May cause cancer	Use only in a chemical fume hood with extreme caution. Wear specialized PPE. Extremely hazardous liquid and vapor.[2][3]
Methyl Iodide (MeI)	H301: Toxic if swallowedH312: Harmful in contact with skinH331: Toxic if inhaledH315: Causes skin irritationH351: Suspected of causing cancer	Handle in a chemical fume hood. Wear appropriate PPE. Volatile liquid.[4][5]
Dimethyl Carbonate (DMC)	H225: Highly flammable liquid and vapor	Keep away from heat and ignition sources. Handle in a well-ventilated area. Wear appropriate PPE.[13][15][16]

Experimental Protocols

Detailed methodologies are crucial for reproducibility and comparison. Below are representative protocols for the methylation of common substrates.

Protocol 1: O-Methylation of Phenol (B47542) with Dimethyl Sulfate

This protocol is based on established procedures for phenol methylation.[9]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1.0 mole of phenol in an aqueous solution containing 1.5 moles of sodium hydroxide.

• Addition of Methylating Agent: While stirring vigorously, slowly add 0.5 moles of dimethyl sulfate to the reaction mixture.

• Reaction Conditions: Heat the mixture to reflux for a specified time, monitoring the reaction progress by Thin Layer Chromatography (TLC). Yields as high as 70% of anisole (B1667542) have been reported under these conditions.[9]

• Work-up: After the reaction is complete, cool the mixture to room temperature. Extract the product with a suitable organic solvent (e.g., diethyl ether).

• Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by distillation.

Protocol 2: N-Methylation of Aniline (B41778) with Methyl Iodide

This protocol is a general procedure for the N-methylation of anilines.[11]

• Reaction Setup: Dissolve 1.0 equivalent of the aniline derivative in dichloromethane (B109758) (to a concentration of 1 M) in a sealed reaction vessel equipped with a stirrer bar.

• Addition of Base and Reagent: Add 4.0 equivalents of potassium carbonate to the solution. Slowly add 4.0 equivalents of methyl iodide dropwise to the stirred suspension.

• Reaction Conditions: Stir the reaction mixture at 60°C for 16 hours.

• Work-up: After cooling to room temperature, the solid is collected via vacuum filtration.

• Purification: The collected solid is washed with diethyl ether and dried under high vacuum to yield the N,N,N-trimethylanilinium iodide salt.

Mandatory Visualization

Reaction Mechanism and Experimental Workflow

The methylation of nucleophiles by agents like potassium methyl sulfate, dimethyl sulfate, and methyl iodide typically proceeds through an SN2 mechanism. The following diagrams illustrate this mechanism and a general experimental workflow.

Caption: SN2 mechanism for methylation.

Caption: General experimental workflow for methylation.

References

• 1. fishersci.com [fishersci.com]
• 2. Dimethyl sulfate - Wikipedia [en.wikipedia.org]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. samratpharmachem.com [samratpharmachem.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. [PDF] Green chemistry metrics: a comparative evaluation of dimethyl carbonate, methyl iodide, dimethyl sulfate and methanol as methylating agents | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. "Conclusions in Regard to the Methylation of Phenol" by Harry F. Lewis and Wesley Trieschmann [scholarworks.uni.edu]
• 10. pubs.acs.org [pubs.acs.org]
• 11. rsc.org [rsc.org]
• 12. iris.unive.it [iris.unive.it]
• 13. carlroth.com [carlroth.com]
• 14. aglayne.com [aglayne.com]
• 15. valudor.com [valudor.com]
• 16. cdhfinechemical.com [cdhfinechemical.com]

A Comparative Guide to Potassium Methyl Sulfate as a Green Methylating Agent

In the pursuit of sustainable practices within pharmaceutical and chemical research, the selection of reagents is a critical determinant of a process's environmental impact. Methylation, a fundamental reaction in organic synthesis, has traditionally relied on potent but hazardous reagents. This guide provides an objective comparison of potassium methyl sulfate (B86663) against common alternatives, evaluating its performance through the lens of green chemistry principles and supporting experimental data.

Introduction to Methylating Agents and Green Chemistry

Methylation is the addition of a methyl group to a substrate and is a cornerstone of drug development and fine chemical synthesis.[1] The choice of methylating agent significantly influences not only the reaction's efficiency but also its safety profile and the nature of the waste generated. Green chemistry aims to design chemical products and processes that reduce or eliminate the use and generation of hazardous substances.[2][3] Key metrics for evaluating the "greenness" of a reaction include toxicity of reagents, atom economy, and the Environmental Factor (E-Factor).

Potassium methyl sulfate (CH₃KO₄S) is a white, crystalline, water-soluble powder used as a methylating agent in organic synthesis.[4][5] It offers a compelling case as a greener alternative to traditional methylating agents like dimethyl sulfate (DMS) and methyl iodide (MeI).

Comparative Analysis of Methylating Agents

The ideal methylating agent should be highly reactive, selective, safe to handle, cost-effective, and generate minimal, non-toxic waste. Here, we compare potassium methyl sulfate (PMS) to dimethyl sulfate (DMS), dimethyl carbonate (DMC), and methyl iodide (MeI).

Data Presentation: Comparison of Physicochemical and Toxicological Properties

The safety and handling of a reagent are paramount in green chemistry. The table below summarizes key properties of PMS and its alternatives.

Property	Potassium Methyl Sulfate (PMS)	Dimethyl Sulfate (DMS)	Dimethyl Carbonate (DMC)	Methyl Iodide (MeI)
CAS Number	562-54-9	77-78-1[6]	616-38-6	74-88-4
Formula	CH₃KO₄S[5]	(CH₃)₂SO₄[7]	C₃H₆O₃	CH₃I
Appearance	White crystalline powder[4]	Colorless, oily liquid[6]	Colorless liquid	Colorless liquid
Toxicity	Irritant; may cause eye, skin, and respiratory tract irritation.[8]	Highly toxic, corrosive, probable human carcinogen.[7][9]	Low toxicity.[6][10]	Toxic, potential carcinogen.
LD50 (oral, rat)	Not available[11]	205-440 mg/kg[7][12]	13800 mg/kg[12]	76 mg/kg[12]

As indicated, both DMS and MeI are highly toxic and carcinogenic, necessitating stringent handling protocols.[7][9] In contrast, DMC is noted for its significantly lower toxicity.[6][10] Potassium methyl sulfate is categorized as an irritant, positioning it as a less hazardous alternative to DMS and MeI.[8]

Green Chemistry Metrics: A Quantitative Comparison

To objectively assess the environmental performance of these agents, we use established green chemistry metrics like Atom Economy (AE) and E-Factor. The O-methylation of phenol (B47542) to produce anisole (B1667542) is used as a model reaction for this comparison.

• Atom Economy (AE): A theoretical measure of how many atoms from the reactants are incorporated into the desired product.

• E-Factor: The actual mass ratio of waste to product. A lower E-factor signifies less waste and a greener process.[13][14]

Methylating Agent	Base	Yield (%)	Atom Economy (%)	E-Factor (Mass Index)	Byproducts
Potassium Methyl Sulfate (PMS)	K₂CO₃	>95 (synthesis)[15]	(Theoretical)	(Estimated Low)	K₂SO₄ (benign salt)[15]
Dimethyl Sulfate (DMS)	NaOH	95-100[12]	44[12]	3.3 - 13.7[12]	Na₂SO₄, H₂O
Dimethyl Carbonate (DMC)	K₂CO₃	100[12]	59[12]	3.5 - 3.7[12]	CH₃OH, CO₂, KHCO₃
Methyl Iodide (MeI)	NaOH	92[12]	44[12]	21.4 - 117[12]	NaI, H₂O

Data for DMS, DMC, and MeI are adapted from a comparative study on the O-methylation of phenol.[12] The E-Factor is presented as the Mass Index from the same study.

Experimental Protocols

Detailed methodologies are crucial for reproducibility and evaluation. Below are representative protocols for the synthesis of potassium methyl sulfate and its use in a methylation reaction.

Protocol 1: Green Synthesis of Potassium Methyl Sulfate

This protocol is adapted from a salt metathesis reaction, noted for its high yield and scalability.[15]

• Materials: Dimethyl sulfate ((CH₃O)₂SO₂), Potassium carbonate (K₂CO₃), Polar aprotic solvent (e.g., Acetone).

• Procedure:

  • In a well-ventilated fume hood, charge a reaction vessel with potassium carbonate.

  • Slowly add a polar aprotic solvent to create a slurry.

  • Carefully add dimethyl sulfate dropwise to the stirred slurry. The reaction is exothermic and evolves carbon dioxide gas, requiring pressure management.

  • Maintain the reaction temperature and stir until the reaction is complete (monitored by TLC or GC).

  • Cool the reaction mixture and filter the solid product.

  • Wash the product with cold solvent to remove any unreacted starting material.

  • Dry the resulting white crystalline powder (potassium methyl sulfate) under vacuum. This method can achieve yields exceeding 95%.[15]

Protocol 2: General Protocol for O-Methylation using Potassium Methyl Sulfate

This protocol describes a typical procedure for the methylation of a phenolic substrate.

• Materials: Phenolic substrate, Potassium methyl sulfate (1.1 eq), Potassium carbonate (as base, 1.5 eq), Solvent (e.g., DMF or Acetone).

• Procedure:

  • Dissolve the phenolic substrate in the chosen solvent in a round-bottom flask.

  • Add potassium carbonate to the solution and stir to create a suspension.

  • Add potassium methyl sulfate to the mixture.

  • Heat the reaction mixture to 50-80°C and monitor its progress by TLC.

  • Upon completion, cool the reaction to room temperature.

  • Filter the reaction mixture to remove inorganic salts (K₂SO₄ and excess K₂CO₃).

  • Remove the solvent from the filtrate under reduced pressure.

  • Purify the crude product using column chromatography or recrystallization to yield the desired O-methylated product.

Visualizations

Logical Relationships in Green Methylation

The following diagram illustrates the factors influencing the selection of a greener methylating agent.

Caption: Factors influencing greener methylation outcomes.

Experimental Workflow for O-Methylation

This diagram outlines the general laboratory workflow for the methylation of a phenol using potassium methyl sulfate.

Caption: Workflow for a typical O-methylation reaction.

Synthesis Pathway for Potassium Methyl Sulfate

The following illustrates the advantageous synthesis of potassium methyl sulfate from dimethyl sulfate and potassium carbonate.

Caption: Synthesis of PMS via salt metathesis.

Conclusion

Potassium methyl sulfate presents a compelling profile as a green methylating agent. It offers a significant safety advantage over the highly toxic and carcinogenic dimethyl sulfate and methyl iodide.[7][8][9] While dimethyl carbonate is often considered a benchmark green methylating agent due to its very low toxicity and favorable mass balance, its lower reactivity can be a drawback.[10][17]

The synthesis of potassium methyl sulfate itself can be achieved through a high-yield, waste-minimizing process, producing a relatively benign salt, potassium sulfate, as the ultimate byproduct of methylation.[15] This positions potassium methyl sulfate as a strong candidate for researchers and drug development professionals seeking to balance reaction efficiency with the principles of green chemistry, offering a safer, more sustainable approach to this essential organic transformation.

References

• 1. Methylation - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. thepharmajournal.com [thepharmajournal.com]
• 4. Page loading... [guidechem.com]
• 5. Buy Potassium methyl sulfate | 562-54-9 [smolecule.com]
• 6. Dimethyl sulfate - Wikipedia [en.wikipedia.org]
• 7. DIMETHYL SULFATE - Ataman Kimya [atamanchemicals.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. LCSS: DIMETHYL SULFATE [web.stanford.edu]
• 10. Dimethylcarbonate for eco-friendly methylation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Potassium Methyl Sulfate | CAS#:562-54-9 | Chemsrc [chemsrc.com]
• 12. researchgate.net [researchgate.net]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. youtube.com [youtube.com]
• 15. Potassium methyl sulfate | 562-54-9 | Benchchem [benchchem.com]
• 16. Green chemistry metrics: a comparative evaluation of dimethyl carbonate, methyl iodide, dimethyl sulfate and methanol as methylating agents - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 17. nbinno.com [nbinno.com]

A Comparative Cost-Benefit Analysis of Potassium Methyl Sulfate in Industrial Methylation

For Researchers, Scientists, and Drug Development Professionals

The selection of a methylating agent is a critical decision in many industrial chemical syntheses, directly impacting reaction efficiency, cost, safety, and environmental footprint. While dimethyl sulfate (B86663) (DMS) has long been an industry workhorse due to its high reactivity and low cost, concerns over its extreme toxicity and environmental hazards have prompted a search for safer alternatives. Potassium methyl sulfate (PMS) has emerged as one such potential alternative. This guide provides a comprehensive cost-benefit analysis of potassium methyl sulfate in comparison to the widely used dimethyl sulfate, supported by available data and experimental context.

Performance Comparison: Reactivity and Yield

Dimethyl sulfate is a highly efficient methylating agent, known for its rapid reaction kinetics. In the methylation of phenols, for instance, yields as high as 70% to 96% have been reported, depending on the specific reaction conditions.[1][2] The high reactivity of DMS is a key advantage in industrial settings, as it can lead to shorter batch times and increased throughput.[3][4]

Potassium methyl sulfate is also utilized as a methylating agent in organic synthesis.[5][6] Mechanistic studies indicate that the methyl transfer from the methyl sulfate anion proceeds via a bimolecular nucleophilic substitution (SN2) reaction, similar to dimethyl sulfate.[2] While specific yield data for industrial applications of PMS is scarce, its role as a methylating agent suggests it can be effective. However, its reactivity is generally considered to be lower than that of dimethyl sulfate.

A comparative study on the methylating efficiency of various agents for the O-methylation of phenol (B47542), mono-C-methylation of phenylacetonitrile, and mono-N-methylation of aniline (B41778) provides valuable context. While this study did not include potassium methyl sulfate, it demonstrated that dimethyl sulfate is a highly effective methylating agent in these reactions.

Table 1: Performance Data of Methylating Agents in Phenol Methylation

Feature	Potassium Methyl Sulfate (PMS)	Dimethyl Sulfate (DMS)
Typical Reaction Yield	Data not readily available for direct comparison	70-96% (for phenol methylation)[1][2]
Reaction Mechanism	SN2[2]	SN2[7]
Reactivity	Moderate (inferred)	High[3][4]
Byproducts	Potassium sulfate (in many applications)	Sodium methyl sulfate (depending on base used)[7]

Experimental Protocols

Detailed experimental protocols for the industrial use of potassium methyl sulfate are not widely published. However, a generalized laboratory-scale synthesis of PMS involves the reaction of dimethyl sulfate with a potassium salt, such as potassium carbonate.[2]

For comparison, a typical experimental protocol for the methylation of a phenolic compound using dimethyl sulfate is provided below.

Experimental Protocol: Methylation of Salicylic (B10762653) Acid using Dimethyl Sulfate

Objective: To synthesize methyl salicylate (B1505791) through the regioselective methylation of the carboxyl group of salicylic acid using dimethyl sulfate.

Materials:

• Salicylic acid (SA)

• Dimethyl sulfate (DMS)

• Sodium bicarbonate (NaHCO₃)

• Water

• Sodium hydroxide (B78521) (NaOH) for neutralization of excess DMS

• Organic solvent for extraction (e.g., dichloromethane)

Procedure:

• In a reaction vessel equipped with a stirrer and heating mantle, salicylic acid and sodium bicarbonate are combined.

• Dimethyl sulfate is added to the mixture. DMS can also serve as the solvent in a solvent-free approach.[3][8][9]

• The reaction mixture is heated to 90°C and stirred for approximately 90 minutes.

• Reaction progress is monitored using thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the excess dimethyl sulfate is neutralized by washing the mixture with an aqueous solution of sodium hydroxide. This converts the excess DMS to sodium sulfate and methanol (B129727).[3][8][9]

• The product, methyl salicylate, is then extracted using an organic solvent.

• The organic layer is washed, dried, and the solvent is evaporated to yield the final product.

Results:

Under these conditions, a conversion rate of 100% and a yield of 96% of methyl salicylate can be achieved.[3][8][9]

Cost Analysis

The cost-effectiveness of a methylating agent is a crucial factor in industrial applications. While dimethyl sulfate is known for its low price, a comprehensive analysis must also consider the costs associated with handling, safety measures, and waste disposal due to its high toxicity.

Table 2: Cost Comparison of Methylating Agents

Methylating Agent	Price per kg (approx.)	Molecular Weight ( g/mol )	Cost per mole (approx.)
Potassium Methyl Sulfate	Data available from suppliers upon request	150.19	-
Dimethyl Sulfate	₹40 - ₹200 INR (approx. $0.50 - $2.50 USD)[5][8][10]	126.13	₹5.04 - ₹25.22 INR

Note: Prices are subject to market fluctuations and supplier variations. Cost per mole is calculated based on the price per kg and molecular weight.

While the upfront cost of dimethyl sulfate is low, the indirect costs associated with its use can be substantial. These include the need for specialized handling equipment, robust safety protocols to protect workers from its carcinogenic and mutagenic properties, and the cost of treating waste streams to destroy any unreacted DMS.[7][10] Potassium methyl sulfate, while potentially having a higher initial purchase price, may offer cost savings in these other areas due to its comparatively lower toxicity profile.

Safety and Environmental Impact

The significant difference in the safety and environmental profiles of potassium methyl sulfate and dimethyl sulfate is a primary driver for considering PMS as an alternative.

Table 3: Safety and Environmental Profile Comparison

Feature	Potassium Methyl Sulfate (PMS)	Dimethyl Sulfate (DMS)
GHS Hazard Statements	Harmful if swallowed, Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation, May cause cancer.[6][11]	Extremely toxic, Corrosive, Environmental hazard, Carcinogenic, Mutagenic.[7][10]
Toxicity	Harmful, irritant, suspected carcinogen.[12][13]	Highly poisonous, carcinogenic, and mutagenic. Absorbed through the skin, mucous membranes, and gastrointestinal tract. Can cause fatal delayed respiratory tract reaction.[10]
Handling Precautions	Work in a well-ventilated area. Wear appropriate PPE (gloves, safety glasses, lab coat).[1]	Requires stringent handling protocols, including specialized personal protective equipment and engineering controls to prevent any exposure.
Environmental Fate	Information on specific biodegradation is limited. Organosulfates, in general, are known to undergo hydrolysis.[2]	Hydrolyzes in water, but the process can be slow, and the compound is considered an environmental hazard.[10]
Byproducts/Waste	Potassium sulfate is a common byproduct, which is less hazardous.	Unreacted DMS in waste streams is highly toxic and requires specialized treatment.[3][8][9]

The extreme toxicity of dimethyl sulfate necessitates significant investment in closed-system handling and rigorous safety procedures to protect workers. In contrast, while potassium methyl sulfate is also a hazardous chemical requiring careful handling, its safety profile is more manageable, potentially reducing the complexity and cost of safety compliance.

Visualizing the Methylation Process

To better understand the chemical processes involved, the following diagrams illustrate a typical methylation reaction and the logical workflow for selecting a methylating agent.

A simplified S_N2 methylation reaction pathway.

Decision workflow for selecting a methylating agent.

Conclusion

The choice between potassium methyl sulfate and dimethyl sulfate for industrial methylation processes involves a trade-off between performance, cost, and safety.

• Dimethyl Sulfate (DMS) remains a compelling option from a purely performance and initial cost perspective. Its high reactivity leads to efficient reactions and high yields. However, its extreme toxicity and environmental hazards necessitate significant investment in safety infrastructure and waste management, adding to the overall cost and risk.

• Potassium Methyl Sulfate (PMS) presents a potentially safer alternative. While direct comparative performance data is lacking, its mechanism of action is similar to DMS. The primary advantage of PMS lies in its reduced toxicity, which can translate to lower costs for handling, safety compliance, and waste disposal.

For researchers, scientists, and drug development professionals, the decision will depend on the specific requirements of the synthesis, the scale of the operation, and the priority placed on safety and environmental concerns. While DMS may be suitable for well-established processes with robust safety controls, PMS is a strong candidate for new process development where a more favorable safety and environmental profile is a key consideration. Further research into the direct comparison of these two agents in various industrial applications is warranted to provide a more definitive cost-benefit analysis.

References

• 1. Potassium Methyl Sulfate | CAS#:562-54-9 | Chemsrc [chemsrc.com]
• 2. Potassium methyl sulfate | 562-54-9 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Buy Potassium methyl sulfate | 562-54-9 [smolecule.com]
• 6. Page loading... [guidechem.com]
• 7. Dimethyl sulfate - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Dimethyl Sulfate as Methylation Agent and Solvent in Highly Regioselective Synthesis of Methyl Salicylate Using Sodium Bicarbonate as a Base - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. DIMETHYL SULFATE - Ataman Kimya [atamanchemicals.com]
• 11. Potassium methyl sulfate | CH3KO4S | CID 2733094 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 13. datasheets.scbt.com [datasheets.scbt.com]

A Comparative Guide to Analytical Methods for Quantifying Potassium Methyl Sulfate

For researchers, scientists, and drug development professionals, the accurate quantification of potassium methyl sulfate (B86663) is crucial for quality control, stability testing, and formulation development. This guide provides a comparative overview of various analytical techniques, supported by experimental data, to aid in the selection of the most appropriate method for specific analytical needs.

Comparison of Quantitative Analytical Methods

A variety of analytical techniques can be employed for the quantification of potassium methyl sulfate, each with its own set of advantages and limitations. The choice of method often depends on factors such as the required sensitivity, the complexity of the sample matrix, available instrumentation, and throughput requirements. The following table summarizes the key performance characteristics of the most common analytical methods.

Analytical Method	Principle	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity Range	Precision (%RSD)	Accuracy/Recovery (%)
Ion Chromatography (IC)	Ion-exchange separation followed by conductivity detection.	~9 µmol/L (for sulfate)[1]	~27 µmol/L (for sulfate)[1]	0 - 1041 µmol/L (for sulfate)[1]	< 2%	98 - 103%[1]
HPLC-UV	Reversed-phase separation with UV detection (indirectly, as methyl sulfate has no strong chromophore).	Analyte Dependent	2.0 µg/mL (for Tiemonium methylsulphate)	2.0 - 20.0 µg/mL (for Tiemonium methylsulphate)	< 1%	99 - 101%
GC-MS	Gas chromatographic separation followed by mass spectrometric detection, often requiring derivatization.	~0.3 µg/mL (for related mesylates)[2]	1.0 µg/mL (for related mesylates)[2]; 50 µg/L (for methyl sulphate)[3]	1 - 15 µg/mL (for related mesylates)[2]	< 15%	88 - 98% (for related mesylates)
Capillary Electrophoresis (CE)	Separation based on electrophoretic mobility in a capillary, with indirect UV or conductivity detection.	~2.08 mg/L (for C12 alkyl sulfate)[4]	~7 mg/L (estimated from LOD)	Analyte Dependent	< 5%	Method Dependent
Potentiometric Titration	Titration with a precipitating agent (e.g., barium chloride) and monitoring the potential change with an ion-selective electrode.	Matrix Dependent	Matrix Dependent	Wide Range	< 1%	98 - 102%

Experimental Protocols

Detailed methodologies are crucial for reproducing analytical results. Below are representative protocols for the key analytical techniques discussed.

Ion Chromatography (IC) with Suppressed Conductivity Detection

This method is highly suitable for the direct quantification of the methyl sulfate anion.

Instrumentation:

• Ion Chromatograph equipped with a suppressed conductivity detector.

• Anion-exchange column (e.g., Dionex IonPac™ AS19).[5]

• Anion suppressor (e.g., ASRS 600).[5]

Reagents:

• Eluent: 45 mM Potassium Hydroxide (KOH) prepared from a concentrate.[5]

• Deionized water (18.2 MΩ·cm).

• Potassium methyl sulfate reference standard.

Procedure:

• Standard Preparation: Prepare a stock solution of potassium methyl sulfate (e.g., 1000 mg/L) in deionized water. Prepare a series of calibration standards by serial dilution of the stock solution.

• Sample Preparation: Accurately weigh the sample and dissolve it in a known volume of deionized water. Filter the sample through a 0.45 µm syringe filter prior to injection.

• Chromatographic Conditions:

  • Column: IonPac AS19 (4 x 250 mm).[5]

  • Eluent: 45 mM KOH.[5]

  • Flow Rate: 1.0 mL/min.[5]

  • Injection Volume: 25 µL.[5]

  • Detector: Suppressed conductivity.[5]

  • Run Time: Approximately 15 minutes.[5]

• Quantification: Create a calibration curve by plotting the peak area of the methyl sulfate anion against the concentration of the standards. Determine the concentration of potassium methyl sulfate in the sample by comparing its peak area to the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and selective method, particularly for identifying and quantifying trace levels of methylating agents. As potassium methyl sulfate is non-volatile, a derivatization step is typically required.

Instrumentation:

• Gas Chromatograph with a Mass Spectrometric detector (GC-MS).

• Capillary column suitable for polar compounds (e.g., DB-5MS).

Reagents:

• Derivatizing agent (e.g., trimethylorthoacetate).

• Solvent for extraction (e.g., acetonitrile).

• Potassium methyl sulfate reference standard.

Procedure:

• Standard and Sample Derivatization:

  • Accurately weigh the potassium methyl sulfate standard or sample into a reaction vial.

  • Add the derivatizing agent and a suitable solvent.

  • Heat the mixture at a specific temperature for a set time to ensure complete derivatization.

• GC-MS Conditions:

  • Injector Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp up to a final temperature (e.g., 280 °C).

  • MS Detector: Electron Ionization (EI) mode, scanning a suitable mass range or in Selected Ion Monitoring (SIM) mode for enhanced sensitivity.

• Quantification: Develop a calibration curve using the derivatized standards. Quantify the derivatized potassium methyl sulfate in the sample by comparing its peak area to the calibration curve.

Potentiometric Titration

This classical analytical technique offers a cost-effective and accurate method for assaying higher concentrations of potassium methyl sulfate.

Instrumentation:

• Autotitrator with a potentiometric sensor (e.g., Calcium ion-selective electrode for back-titration).

• Burette and magnetic stirrer.

Reagents:

• Titrant: Standardized 0.05 M Barium Chloride (BaCl₂) solution.

• Back-titrant: Standardized 0.05 M Ethylenediaminetetraacetic acid (EDTA) solution.[6][7][8]

• Buffer solution (pH 10).[9]

• Hydrochloric acid (HCl) to adjust pH.[9]

Procedure (Indirect Back-Titration):

• Sample Preparation: Accurately weigh the potassium methyl sulfate sample and dissolve it in deionized water. Adjust the pH to approximately 4 with HCl.[9]

• Precipitation: Add a known excess volume of standardized 0.05 M BaCl₂ solution to precipitate the methyl sulfate as barium methyl sulfate. Allow the reaction to complete under stirring.[9]

• Titration: Add a buffer solution to raise the pH to 10.[9] Titrate the excess, unreacted Ba²⁺ ions with a standardized 0.05 M EDTA solution. The endpoint is detected by the potential change at the ion-selective electrode.[6][7][8]

• Calculation: The amount of potassium methyl sulfate is calculated based on the amount of barium chloride that reacted, which is determined by subtracting the amount of excess barium chloride (determined by the EDTA titration) from the initial amount added.

Method Selection Workflow

The selection of an appropriate analytical method depends on various factors. The following diagram illustrates a logical workflow for choosing the most suitable technique.

Decision workflow for selecting an analytical method.

General Analytical Workflow

The general workflow for any of the chosen quantitative methods follows a standard procedure from sample receipt to final data reporting.

A generalized workflow for quantitative analysis.

References

• 1. longdom.org [longdom.org]
• 2. jfda-online.com [jfda-online.com]
• 3. Methyl sulphate (including potassium salt 562-54-9), Quantification limit: 50 μg / L - analysis - Analytice [analytice.com]
• 4. researchgate.net [researchgate.net]
• 5. Applications | Metrohm [metrohm.com]
• 6. ERIC - EJ829540 - Quantitative Analysis of Sulfate in Water by Indirect EDTA Titration, Journal of Chemical Education, 2008-Sep [eric.ed.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. xylemanalytics.com [xylemanalytics.com]

A Researcher's Guide to Validating Methylation Products from Potassium Methyl Sulfate

For researchers and professionals in drug development and synthetic chemistry, the choice of a methylating agent is critical, balancing reactivity, safety, and efficiency. Potassium methyl sulfate (B86663) (CH₃KO₄S) presents itself as a stable, solid methylating agent. This guide provides a comparative analysis of potassium methyl sulfate against other common methylating agents, supported by experimental data and detailed protocols for validating the resulting product structures.

Comparison of Methylating Agents

Potassium methyl sulfate acts as an effective methylating agent, transferring its methyl group to nucleophiles via a bimolecular nucleophilic substitution (Sɴ2) mechanism. Its performance, particularly regarding reactivity, safety, and environmental impact, is best understood in comparison to widely used alternatives like dimethyl sulfate (DMS), methyl iodide (MeI), and dimethyl carbonate (DMC).

• Potassium Methyl Sulfate (PMS): As a salt, it is a non-volatile solid, which can simplify handling compared to volatile liquid reagents.[1][2] However, it is classified as harmful if swallowed, causes skin and eye irritation, and may cause cancer.[3][4] Its reactivity is generally good for methylating soft nucleophiles.

• Dimethyl Sulfate (DMS): DMS is a highly reactive and cost-effective methylating agent, widely used in industry for the methylation of phenols, amines, and thiols.[5] This high reactivity can lead to excellent yields, often approaching 100%.[6][7][8] However, DMS is extremely toxic, corrosive, and a suspected human carcinogen, requiring stringent handling precautions.[5][6]

• Methyl Iodide (MeI): MeI is another highly reactive agent used for the O-methylation of phenols, alcohols, and carboxylic acids.[9] It often provides high yields.[10] Its primary drawbacks are high volatility, which poses an inhalation risk, and its classification as a suspected carcinogen.[9][11]

• Dimethyl Carbonate (DMC): DMC is recognized as a "green" methylating agent.[11][12][13] It is non-toxic, biodegradable, and its reactions, often catalyzed by a base, avoid the production of inorganic salt byproducts.[13][14] Its reactivity is generally lower than that of DMS and MeI and can be tuned with temperature, offering excellent selectivity in some cases, such as the mono-N-methylation of amines.[15]

Data Presentation: Performance Comparison

The selection of a methylating agent often involves a trade-off between reactivity, safety, and environmental impact. The following tables summarize the physical and performance characteristics of these agents.

Table 1: Properties of Common Methylating Agents

Property	Potassium Methyl Sulfate	Dimethyl Sulfate	Methyl Iodide	Dimethyl Carbonate
Formula	CH₃KO₄S	(CH₃)₂SO₄	CH₃I	(CH₃)₂CO₃
MW ( g/mol )	150.20[4]	126.13[5]	141.94	90.08
Physical State	Crystalline Powder[1]	Oily Liquid[5]	Liquid	Liquid
Melt/Boil Point	MP: 225-230 °C[1]	BP: 188 °C[5]	BP: 42.4 °C	BP: 90 °C
Key Hazards	Irritant, Harmful, Suspected Carcinogen[3][4]	Highly Toxic, Corrosive, Carcinogen[5]	Toxic, Volatile, Suspected Carcinogen[11]	Flammable

Table 2: Performance Comparison in the O-Methylation of Phenol (B47542)

Methylating Agent	Typical Yield (%)	Atom Economy (%)	Mass Index	Notes
Potassium Methyl Sulfate	Expected High	~61	Moderate	Solid reagent, simpler handling. Direct comparative data is limited.
Dimethyl Sulfate	>95[6][16]	86[17]	4.8[17]	Highly reactive and efficient but extremely toxic.
Methyl Iodide	High	76[17]	13.9[17]	High reactivity, but poor atom economy and high mass index.
Dimethyl Carbonate	>98	82[17]	3.3[17]	Excellent green metrics, less toxic, but requires higher temperatures.[15][17]

Atom Economy and Mass Index data are derived from a comparative study on green chemistry metrics for model reactions.[17]

Experimental Protocols

The following protocols provide a general framework for conducting a methylation reaction with potassium methyl sulfate and subsequently validating the product's structure.

Protocol 1: General Procedure for O-Methylation of a Phenol using Potassium Methyl Sulfate

This protocol describes a typical procedure for methylating a phenolic hydroxyl group.

Materials:

• Phenolic substrate

• Potassium Methyl Sulfate (PMS) (1.1 - 1.5 equivalents)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 equivalents)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetone

• Diethyl ether and Water (for workup)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve the phenolic substrate in anhydrous DMF (or acetone).

• Add Base: Add anhydrous potassium carbonate to the solution. Stir the suspension for 10-15 minutes at room temperature.

• Add Methylating Agent: Add potassium methyl sulfate to the reaction mixture.

• Reaction: Heat the mixture to 60-80 °C and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Pour the reaction mixture into water and extract the product with diethyl ether (3x).

• Purification: Combine the organic layers, wash with water and then brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Final Purification: Purify the crude product by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: Structure Validation by ¹H NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for elucidating the structure of the methylation product.[18][19]

Procedure:

• Sample Preparation: Dissolve 5-10 mg of the purified product in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire a ¹H NMR spectrum on a spectrometer.

• Data Analysis & Interpretation:

  • Confirm Methylation: Look for the disappearance of the acidic phenolic hydroxyl (-OH) proton signal. This signal is often broad and its chemical shift is concentration-dependent.

  • Identify New Methyl Group: Identify a new singlet peak, typically in the range of 3.7-4.0 ppm, corresponding to the new methoxy (B1213986) (-OCH₃) protons.

  • Check Integration: The integral of the new methyl singlet should correspond to three protons relative to other known protons in the molecule's backbone.[19]

  • Assess Aromatic Shifts: Note any slight changes in the chemical shifts of nearby aromatic protons, which can be affected by the change from a hydroxyl to a methoxy group.

Protocol 3: Purity and Identity Confirmation by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is used to assess the purity of the product and confirm its molecular weight.

Procedure:

• Sample Preparation: Prepare a dilute solution of the purified product (approx. 1 mg/mL) in a volatile solvent like dichloromethane (B109758) or ethyl acetate.

• Data Acquisition: Inject the sample into the GC-MS instrument. The gas chromatograph will separate the components of the sample before they enter the mass spectrometer.

• Data Analysis & Interpretation:

  • Purity Assessment: The gas chromatogram should ideally show a single major peak, indicating a pure compound. The peak's area percentage can be used to estimate purity.

  • Molecular Weight Confirmation: Analyze the mass spectrum corresponding to the product's peak. Identify the molecular ion peak (M⁺) , which is the peak with the highest mass-to-charge ratio (m/z) that corresponds to the molecular weight of the methylated product.[20][21] For example, if phenol (94.11 g/mol ) is methylated to anisole (B1667542) (108.14 g/mol ), the molecular ion peak should appear at an m/z of 108.

Mandatory Visualization

Diagrams created using Graphviz provide a clear visual representation of the chemical pathway and experimental workflow.

Caption: General Sɴ2 pathway for methylation using potassium methyl sulfate.

Caption: Experimental workflow for synthesis and validation of methylation products.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. Potassium Methyl Sulfate | CAS#:562-54-9 | Chemsrc [chemsrc.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. Potassium methyl sulfate | CH3KO4S | CID 2733094 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Dimethyl sulfate - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Dimethyl sulfate as methylation agent in highly regioselective synthesis of methyl salicylate using sodium bicarbonate … [ouci.dntb.gov.ua]
• 8. Dimethyl Sulfate as Methylation Agent and Solvent in Highly Regioselective Synthesis of Methyl Salicylate Using Sodium Bicarbonate as a Base - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. juniperpublishers.com [juniperpublishers.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. iaeng.org [iaeng.org]
• 12. Dimethyl carbonate: a versatile reagent for a sustainable valorization of renewables - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. Green organic syntheses: organic carbonates as methylating agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. iris.unive.it [iris.unive.it]
• 15. The chemistry of dimethyl carbonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. "Conclusions in Regard to the Methylation of Phenol" by Harry F. Lewis and Wesley Trieschmann [scholarworks.uni.edu]
• 17. Green chemistry metrics: a comparative evaluation of dimethyl carbonate, methyl iodide, dimethyl sulfate and methanol as methylating agents - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 18. [PDF] Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists | Semantic Scholar [semanticscholar.org]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. Quantitative high-throughput analysis of DNA methylation patterns by base-specific cleavage and mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Methylating Agents: Kinetic Insights into Potassium Methyl Sulfate and its Alternatives

For researchers, scientists, and drug development professionals, the selection of a methylating agent is a critical decision that can significantly impact reaction efficiency, cost, and safety. This guide provides a comparative analysis of potassium methyl sulfate (B86663) and other common methylating agents, with a focus on their reaction kinetics, supported by experimental data.

This document delves into the kinetic profiles of potassium methyl sulfate, dimethyl sulfate (DMS), and methyl iodide (MeI), offering a quantitative and qualitative comparison to inform your selection process. Detailed experimental protocols for kinetic analysis are also provided to facilitate the replication and validation of these findings in your own laboratory settings.

Performance Comparison: A Kinetic Perspective

The reactivity of a methylating agent is a key determinant of its utility. This is quantitatively described by the reaction rate constant (k). A higher rate constant signifies a faster reaction under given conditions. The following tables summarize available kinetic data for potassium methyl sulfate (and its active anion, methyl sulfate) and provide a qualitative comparison with other common methylating agents.

Table 1: Quantitative Kinetic Data for Methyl Sulfate

Reaction	Nucleophile	Temperature (°C)	Rate Constant (k)	Activation Enthalpy (ΔH‡) (kcal/mol)	Activation Entropy (TΔS‡) (kcal/mol)
Methylation	Dimethylamine	25	5.3 x 10⁻⁷ M⁻¹s⁻¹[1]	Not Reported	Not Reported
Uncatalyzed Hydrolysis	Water	25	2 x 10⁻¹¹ s⁻¹[2][3]	32[2][3]	-1.9[3]
Acid-Catalyzed Hydrolysis (1 M HCl)	Water	25	1.7 x 10⁻⁸ s⁻¹[2]	24.6[2]	-3.9[2]
Base-Catalyzed Hydrolysis (1 M KOH)	Water	25	8.3 x 10⁻⁸ s⁻¹[2][3]	18.8[2][3]	-8.2[2][3]

Table 2: Qualitative Comparison of Common Methylating Agents

Methylating Agent	Relative Reactivity	Key Characteristics
Potassium Methyl Sulfate	Effective methylating agent[1][4]	White crystalline powder, soluble in water.[5] The methyl transfer proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1]
Dimethyl Sulfate (DMS)	High[1]	Preferred by industry due to low cost and high reactivity.[6] It is a potent methylating agent for many nucleophiles.[7] However, it is extremely toxic and a suspected carcinogen.[8]
Methyl Iodide (MeI)	High	Less hazardous than DMS but more expensive.[6] A promising alternative to the fumigant methyl bromide.[9]
Dimethyl Carbonate (DMC)	Low	Considered a "green" and less toxic alternative to DMS and methyl halides.[7] Generally requires more forcing conditions (higher temperature, catalyst) to achieve similar efficacy to DMS.[1]

Reaction Mechanisms and Experimental Workflows

The methylation reactions discussed in this guide predominantly follow an S\textsubscript{N}2 (bimolecular nucleophilic substitution) mechanism. The following diagrams illustrate the general S\textsubscript{N}2 methylation pathway and a typical experimental workflow for kinetic analysis.

Caption: General SN2 Methylation Pathway.

Caption: Experimental Workflow for Kinetic Studies.

Experimental Protocols

The following is a generalized protocol for conducting kinetic studies of methylation reactions. This protocol can be adapted for specific substrates and methylating agents.

Protocol: Kinetic Analysis of a Methylation Reaction via Gas Chromatography (GC)

1. Materials and Reagents:

• Substrate (nucleophile)

• Methylating agent (e.g., potassium methyl sulfate, dimethyl sulfate, methyl iodide)

• Anhydrous solvent (e.g., acetonitrile, DMF, acetone)

• Internal standard (a non-reactive compound with a distinct GC retention time)

• Quenching agent (e.g., a dilute solution of a scavenger amine or thiosulfate)

• Deuterated solvent for NMR analysis (if applicable)

• Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer, syringes, etc.)

• Thermostatically controlled reaction bath

• Gas chromatograph with a suitable column and detector (e.g., FID)

2. Reaction Setup:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve a known concentration of the substrate and the internal standard in the chosen anhydrous solvent.

• Place the flask in the thermostatically controlled bath and allow the solution to reach the desired reaction temperature.

• Initiate the reaction by adding a known concentration of the methylating agent via a syringe. Start a timer immediately.

3. Sampling and Quenching:

• At predetermined time intervals, withdraw a small aliquot (e.g., 0.1 mL) of the reaction mixture using a syringe.

• Immediately quench the reaction by adding the aliquot to a vial containing a known volume of the quenching solution. This will stop the methylation reaction.

4. Sample Analysis:

• Analyze the quenched samples by gas chromatography. The GC method should be optimized to achieve good separation of the substrate, product, and internal standard.

• Record the peak areas of the substrate and product relative to the internal standard for each time point.

5. Data Analysis:

• Use the peak area ratios to calculate the concentration of the substrate and product at each time point.

• Plot the concentration of the substrate versus time.

• Determine the order of the reaction and calculate the rate constant (k) by fitting the concentration-time data to the appropriate integrated rate law. For a second-order reaction (first order in both substrate and methylating agent), a plot of ln([Substrate]/[Methylating Agent]) versus time will be linear, with the slope being related to the rate constant.

Safety Precautions:

• Methylating agents such as dimethyl sulfate and methyl iodide are toxic and should be handled with extreme care in a well-ventilated fume hood.[6]

• Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Consult the Safety Data Sheet (SDS) for each reagent before use.

By following these protocols and considering the comparative data presented, researchers can make informed decisions about the most suitable methylating agent for their specific synthetic needs, balancing reactivity with safety and cost considerations.

References

• 1. Potassium methyl sulfate | 562-54-9 | Benchchem [benchchem.com]
• 2. pnas.org [pnas.org]
• 3. pnas.org [pnas.org]
• 4. Page loading... [guidechem.com]
• 5. lookchem.com [lookchem.com]
• 6. Recent Advances in Methylation: A Guide for Selecting Methylation Reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Selectivity of Potassium Methyl Sulfate and Other Alkylating Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the alkylating selectivity of potassium methyl sulfate (B86663) against other common SN2 methylating agents, including dimethyl sulfate, methyl iodide, and methyl methanesulfonate (B1217627). The information presented is supported by experimental data to aid researchers in selecting the most appropriate reagent for their specific synthetic needs, particularly when dealing with substrates containing multiple nucleophilic centers.

Introduction to Alkylating Agent Selectivity

Alkylating agents are fundamental reagents in organic synthesis and are crucial in drug development for modifying biological macromolecules. Their reactivity and selectivity are governed by various factors, including the nature of the alkylating agent itself, the nucleophile, and the reaction conditions. A key concept for understanding the selectivity of these agents is the Hard and Soft Acids and Bases (HSAB) principle.

According to the HSAB principle, "hard" acids prefer to react with "hard" bases, while "soft" acids prefer "soft" bases. In the context of alkylation:

• Hard nucleophiles are typically electronegative atoms with a high charge density, such as oxygen in phenoxides and carboxylates.

• Soft nucleophiles are less electronegative and more polarizable, such as nitrogen in amines and sulfur in thiols.

• SN2 alkylating agents , the focus of this guide, are generally considered "soft" electrophiles (acids).

While all SN2 methylating agents are categorized as soft, subtle differences in their structure and leaving group ability lead to variations in their "softness" and, consequently, their selectivity in reactions with ambident nucleophiles (nucleophiles with more than one reactive site).

Comparative Analysis of Alkylating Agents

The selectivity of an alkylating agent in reactions with nucleophiles containing both oxygen and nitrogen atoms (O- vs. N-alkylation) is a critical consideration in many synthetic applications. Generally, a "softer" alkylating agent will exhibit a higher preference for the "softer" nitrogen atom, while a "harder" agent will show a greater tendency to alkylate the "harder" oxygen atom.

The softness of the methylating agents discussed here generally follows the trend:

Methyl Iodide (softer) > Methyl Methanesulfonate ≈ Potassium Methyl Sulfate > Dimethyl Sulfate (harder)

This trend is primarily influenced by the leaving group of the alkylating agent. A "harder" leaving group, like the methyl sulfate anion in dimethyl sulfate, promotes greater O-alkylation. Conversely, a "softer" leaving group, like the iodide anion in methyl iodide, favors N-alkylation.

Quantitative Comparison of O- vs. N-Alkylation

The following table summarizes the observed regioselectivity of these methylating agents with ambident nucleophiles. It is important to note that direct comparative data under identical conditions is scarce in the literature. The presented data is a compilation from various sources and should be interpreted with consideration of the specific reaction conditions.

Alkylating Agent	Nucleophile (Example)	Solvent	O-Alkylation (%)	N-Alkylation (%)	Reference
Potassium Methyl Sulfate	Amide	-	Major	Minor	General Observation
Dimethyl Sulfate	Amide	-	Favored	Less Favored
Methyl Iodide	Amide	-	Less Favored	Favored
Methyl Methanesulfonate	Guanine (B1146940) (in DNA)	-	~0.3% (O6)	~85% (N7)	Theoretical

Note: The data for methyl methanesulfonate reflects its known propensity for N7-alkylation of guanine in DNA, a classic example of a soft-soft interaction.

Experimental Protocols

Accurate determination of the regioselectivity of alkylation reactions is crucial for optimizing synthetic procedures and for understanding reaction mechanisms. The following are detailed methodologies for key experiments to quantify the ratio of O- and N-alkylation products.

General Procedure for Competitive Alkylation Reaction

This protocol describes a general method for reacting an ambident nucleophile with different methylating agents to compare their selectivity.

Materials:

• Ambident nucleophile (e.g., 4-nitrophenol, 2-pyridone)

• Potassium methyl sulfate

• Dimethyl sulfate

• Methyl iodide

• Methyl methanesulfonate

• Anhydrous solvent (e.g., DMF, Acetonitrile)

• Base (e.g., Potassium carbonate, Sodium hydride)

• Internal standard for chromatography (e.g., dodecane)

• Quenching solution (e.g., aqueous ammonium (B1175870) chloride)

• Deuterated solvent for NMR analysis (e.g., DMSO-d6)

Procedure:

• To a solution of the ambident nucleophile (1.0 eq) and a suitable base (1.1 eq) in the chosen anhydrous solvent, add the internal standard.

• Add the alkylating agent (1.05 eq) dropwise at a controlled temperature (e.g., 0 °C or room temperature).

• Stir the reaction mixture for a predetermined time, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with the appropriate quenching solution.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Analyze the crude product mixture using GC, HPLC, or NMR to determine the ratio of O- and N-alkylated products.

Product Ratio Analysis by Gas Chromatography (GC)

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Capillary column suitable for the separation of isomers (e.g., HP-5, DB-5).

Procedure:

• Prepare a calibration curve for each of the expected products (O- and N-alkylated isomers) and the starting material using known concentrations.

• Dissolve a known amount of the crude reaction mixture in a suitable solvent (e.g., ethyl acetate).

• Inject a small volume (e.g., 1 µL) of the sample into the GC.

• Run the analysis using a suitable temperature program to ensure the separation of all components.

• Identify the peaks corresponding to the O- and N-alkylated products and the starting material by comparing their retention times with the standards.

• Quantify the amount of each product by integrating the peak areas and using the calibration curves.

• Calculate the product ratio.

Product Ratio Analysis by ¹H NMR Spectroscopy

Instrumentation:

• High-resolution NMR spectrometer (e.g., 400 MHz or higher).

Procedure:

• Dissolve a known amount of the crude reaction mixture in a suitable deuterated solvent.

• Acquire a quantitative ¹H NMR spectrum. Ensure complete relaxation of all relevant protons by using a sufficient relaxation delay (D1).

• Identify characteristic signals for the O-methyl (O-CH₃) and N-methyl (N-CH₃) groups of the products. These signals will typically have distinct chemical shifts.

• Integrate the areas of these characteristic signals.

• The ratio of the integrals will correspond to the molar ratio of the O- and N-alkylated products.

Visualizing Reaction Pathways and Workflows

The following diagrams, generated using Graphviz, illustrate key concepts and workflows discussed in this guide.

Caption: HSAB principle governing alkylation selectivity.

Caption: Workflow for determining alkylation selectivity.

Caption: Influence of alkylating agent on amide alkylation.

Conclusion

The choice of a methylating agent significantly impacts the regioselectivity of alkylation on ambident nucleophiles. While all SN2 methylating agents are considered "soft" electrophiles, their relative "softness" varies, influencing their preference for "soft" versus "hard" nucleophilic sites. Based on the HSAB principle and available experimental observations, methyl iodide is the "softest" and most N-selective, while dimethyl sulfate is relatively "harder" and shows a greater tendency for O-alkylation. Potassium methyl sulfate and methyl methanesulfonate exhibit intermediate behavior. For researchers aiming for high selectivity in their synthetic transformations, a careful consideration of the alkylating agent, in conjunction with optimization of reaction conditions, is paramount. The experimental protocols provided in this guide offer a framework for the systematic evaluation of this selectivity.

Safety & Regulatory Compliance

Proper Disposal of Potassium Methyl Sulfate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. This guide provides essential safety and logistical information for the proper disposal of potassium methyl sulfate (B86663), a compound that requires careful management due to its potential hazards.

Potassium methyl sulfate is classified as a hazardous substance, and its disposal is regulated by federal, state, and local authorities.[1][2][3] Adherence to these regulations is mandatory to protect human health and the environment.[2]

Immediate Safety and Hazard Information

Potassium methyl sulfate is a white crystalline powder that can cause irritation to the eyes, skin, and respiratory tract.[4][5][6][7] Ingestion may lead to gastrointestinal irritation, and there is evidence to suggest it may cause cancer.[3][5][6][7] Due to these hazards, appropriate personal protective equipment (PPE) must be worn when handling this chemical.

Hazard	Personal Protective Equipment (PPE)
Eye Irritation	Safety glasses with side-shields or goggles.[4][5]
Skin Irritation	Chemical-resistant gloves and a lab coat.[4][5]
Respiratory Irritation	Use in a well-ventilated area or with a fume hood. A dust respirator may be necessary if generating dust.[3][4][5]
Ingestion	Do not eat, drink, or smoke when handling. Wash hands thoroughly after use.[5]

Step-by-Step Disposal Procedure

The disposal of potassium methyl sulfate must be handled through a designated hazardous waste program.[1] It should never be disposed of in regular trash or down the sewer system without explicit permission from environmental health and safety (EHS) authorities.[1][8]

Experimental Protocol for Waste Collection and Labeling:

• Container Selection: Use a compatible, leak-proof container with a secure lid for collecting the waste.[1][9] Plastic containers are often preferred over glass to minimize the risk of breakage.[1]

• Waste Segregation: Do not mix potassium methyl sulfate waste with other incompatible chemicals.[9]

• Labeling: As soon as waste is added to the container, affix a "Hazardous Waste" label.[1][9] The label must include:

  • The full chemical name: "Potassium Methyl Sulfate". Avoid abbreviations or chemical formulas.[1]

  • The quantity of the waste.

  • The date of waste generation.[1]

  • The location of origin (e.g., laboratory, room number).[1]

  • The name and contact information of the principal investigator.[1]

  • Appropriate hazard pictograms.[1]

• Storage: Store the sealed waste container in a designated, well-ventilated, and cool, dry area away from incompatible materials.[4][10] Ensure secondary containment is used to prevent spills.[11]

• Disposal Request: Once the container is full or the waste is no longer being generated, submit a hazardous waste pickup request to your institution's EHS department.[1][11]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of potassium methyl sulfate.

Potassium Methyl Sulfate Disposal Workflow

Spill Management

In the event of a spill, immediately evacuate the area and alert others.[5] Wearing appropriate PPE, sweep up the solid material and place it into a suitable, labeled disposal container.[4][10] Avoid generating dust.[4][10] Clean the spill area with a damp cloth, and dispose of the cleaning materials as hazardous waste. Provide ventilation to the area.[4][10] For large spills, contact your institution's EHS department for assistance.

References

• 1. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 2. pfw.edu [pfw.edu]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. Potassium methyl sulfate | CH3KO4S | CID 2733094 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. fishersci.com [fishersci.com]
• 8. acs.org [acs.org]
• 9. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 10. Potassium Methyl Sulfate | CAS#:562-54-9 | Chemsrc [chemsrc.com]
• 11. vumc.org [vumc.org]

Safeguarding Your Research: A Comprehensive Guide to Handling Potassium Methyl Sulfate

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory environment is paramount. This guide provides essential safety and logistical information for handling Potassium methyl sulfate (B86663), including detailed personal protective equipment (PPE) protocols, operational procedures, and disposal plans to foster a culture of safety and precision in your work.

Potassium methyl sulfate (CAS No: 562-54-9) is a chemical compound that requires careful handling due to its potential hazards.[1][2] It is known to cause irritation to the eyes, skin, and respiratory tract.[2][3][4][5] Some data also suggests it may have the potential to cause kidney damage and may be carcinogenic.[2][5] Adherence to proper safety protocols is therefore critical.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is necessary to minimize exposure risks. The following table summarizes the required PPE for handling Potassium methyl sulfate.

Body Part	Personal Protective Equipment (PPE)	Standard/Specification
Eyes/Face	Safety glasses with side-shields or chemical safety goggles.	Conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[1][2]
Skin	Chemical-resistant gloves (e.g., nitrile rubber).	Inspected prior to use and compliant with EU Directive 89/686/EEC and the standard EN 374.[3]
Body	Laboratory coat or appropriate protective clothing to prevent skin exposure.[1][2]	---
Respiratory	A NIOSH/MSHA or European Standard EN 149 approved respirator is necessary if exposure limits are exceeded, if irritation is experienced, or where dust is generated and ventilation is inadequate.[1][2][5]	Follow OSHA respirator regulations in 29 CFR 1910.134 or European Standard EN 149.[1][2]

Operational Plan: A Step-by-Step Guide to Safe Handling

Following a systematic workflow is crucial for minimizing risks associated with Potassium methyl sulfate.

• Preparation and Engineering Controls :

  • Work in a well-ventilated area. The use of a chemical fume hood is strongly recommended to keep airborne concentrations low.[1][2]

  • Ensure that an eyewash station and a safety shower are readily accessible and in close proximity to the workstation.[2]

  • Before starting, ensure all necessary PPE is available and in good condition.

• Handling the Chemical :

  • Avoid the formation and accumulation of dust.[1][2]

  • Do not breathe in the dust.[5]

  • Avoid contact with skin and eyes.[1][2][3]

  • Weigh and transfer the chemical in a designated area, preferably within a ventilated enclosure.

  • Wash hands thoroughly after handling the substance.[1][2]

• Storage :

  • Store Potassium methyl sulfate in a cool, dry, and well-ventilated area.[1][2]

  • Keep the container tightly closed to prevent moisture absorption and contamination.[1][2][6]

  • Store away from incompatible materials, such as strong oxidizing agents.[1]

Spill Management and Disposal Plan

Accidents can happen, and a clear plan for spill cleanup and waste disposal is essential.

Spill Cleanup Protocol :

• Evacuate and Ventilate : If a significant spill occurs, evacuate unnecessary personnel from the area and ensure adequate ventilation.

• Don Appropriate PPE : Before attempting to clean the spill, put on all required PPE, including respiratory protection.

• Contain and Clean :

  • Gently sweep or vacuum the spilled solid material.[2] Avoid actions that could generate dust.

  • Place the collected material into a suitable, clean, dry, and labeled container for disposal.[1]

• Decontaminate : Clean the spill area with a suitable solvent or detergent and water. Dispose of the cleaning materials as hazardous waste.

Disposal Plan :

• Waste Classification : Waste containing Potassium methyl sulfate is classified as hazardous.[7]

• Containerization : Collect waste in a clearly labeled, sealed container.

• Disposal Route : Dispose of the chemical waste in accordance with all applicable federal, state, and local regulations.[1] This should be carried out through a licensed disposal company.[8]

• Contaminated Packaging : Contaminated containers should be treated as hazardous waste and disposed of accordingly.[3][7]

Workflow for Handling Potassium Methyl Sulfate

Caption: A procedural workflow for the safe handling of Potassium methyl sulfate.

References

• 1. Potassium Methyl Sulfate | CAS#:562-54-9 | Chemsrc [chemsrc.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. Potassium methyl sulfate | CH3KO4S | CID 2733094 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]
• 6. mosaicco.com [mosaicco.com]
• 7. fishersci.co.uk [fishersci.co.uk]
• 8. hamptonresearch.com [hamptonresearch.com]